3-Deoxy-3-fluoro-D-glucitol

• CAS: 864720-85-4

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Deoxy-3-fluoro-D-glucitol: Structure, Properties, and Biological Significance

Introduction: The Strategic Role of Fluorine in Carbohydrate Chemistry

In the landscape of drug discovery and chemical biology, the selective incorporation of fluorine into bioactive molecules represents a powerful strategy for modulating their pharmacological profiles. Fluorine's unique properties—small atomic size, high electronegativity, and the ability to form strong carbon-fluorine bonds—can significantly enhance metabolic stability, binding affinity, and bioavailability. When applied to carbohydrates, this strategy of "deoxyfluorination" creates sugar analogs that serve as invaluable tools for probing biological systems.[1][2] By replacing a hydroxyl group with fluorine, we can dissect the roles of specific hydrogen bonds in molecular recognition events and create metabolically robust enzyme inhibitors or imaging agents.[1][2]

This guide focuses on a specific fluorinated sugar alcohol, 3-Deoxy-3-fluoro-D-glucitol (3-FDGitol). As the reduced form of the well-studied 3-Deoxy-3-fluoro-D-glucose (3-FG), this molecule holds particular relevance in the context of the polyol pathway, a metabolic route implicated in diabetic complications. Here, we will provide a comprehensive overview of its chemical structure, physicochemical properties, synthesis, and known biological activities, offering a technical resource for researchers in medicinal chemistry, pharmacology, and drug development.

Chemical Structure and Nomenclature

3-Deoxy-3-fluoro-D-glucitol is a six-carbon sugar alcohol (alditol) derived from D-glucose. The key structural feature is the replacement of the hydroxyl group at the C-3 position with a fluorine atom. This single substitution has profound effects on the molecule's electronic properties and its interactions with biological macromolecules.

• IUPAC Name: (2R,3S,4R,5R)-3-Fluorohexane-1,2,4,5,6-pentol

• Common Synonyms: 3-Fluoro-3-deoxy-D-glucitol, 3-Deoxy-3-fluoro-D-sorbitol (3-FS)[3]

• Chemical Formula: C₆H₁₃FO₅

• Stereochemistry: The stereocenters at C-2, C-4, and C-5 retain the D-glucose configuration.

The structure is an open-chain polyol, lacking the cyclic hemiacetal form characteristic of its parent aldose, 3-Deoxy-3-fluoro-D-glucose.

Physicochemical Properties

Detailed experimental data for 3-Deoxy-3-fluoro-D-glucitol is not widely published. However, key properties can be compiled from chemical suppliers and inferred from its parent compound, 3-Deoxy-3-fluoro-D-glucose.

Property	Value	Source / Comment
Molecular Weight	184.16 g/mol	[4]
CAS Number	34339-82-7	[4]
Purity	≥95% (by HPLC)	[4]
Physical State	White to light yellow crystalline powder (Predicted, based on 3-FG)	[5]
Storage Temperature	2-8°C
Melting Point	115-117°C (for 3-Deoxy-3-fluoro-D-glucose)	[5]
Boiling Point	503.2°C at 760 mmHg (Predicted for 3-Deoxy-3-fluoro-D-glucose)	[5]
XLogP3	-1.6 (Predicted for 3-Deoxy-3-fluoro-D-glucose)	[6]

Synthesis of 3-Deoxy-3-fluoro-D-glucitol

The primary route to 3-Deoxy-3-fluoro-D-glucitol is through the chemical reduction of its corresponding aldose, 3-Deoxy-3-fluoro-D-glucose. This transformation is a standard procedure in carbohydrate chemistry.

Synthesis of the Precursor: 3-Deoxy-3-fluoro-D-glucose

The synthesis of 3-Deoxy-3-fluoro-D-glucose itself is a multi-step process, typically starting from a protected glucose derivative. Common strategies involve the use of fluorinating agents like diethylaminosulfur trifluoride (DAST) or by generating a sulfonate ester at the C-3 position followed by nucleophilic substitution with a fluoride salt.[1][7][8] One established method starts with 1,2:5,6-di-O-isopropylidene-α-D-allofuranose, which positions the C-3 hydroxyl group for stereospecific replacement by fluorine.[7]

Experimental Protocol: Reduction of 3-Deoxy-3-fluoro-D-glucose

The following protocol describes a general method for the reduction of an aldose to its corresponding alditol using sodium borohydride.

Objective: To synthesize 3-Deoxy-3-fluoro-D-glucitol from 3-Deoxy-3-fluoro-D-glucose.

Materials:

• 3-Deoxy-3-fluoro-D-glucose (3-FG)

• Sodium borohydride (NaBH₄)

• Deionized water

• Methanol

• Dowex® 50WX8 hydrogen form ion-exchange resin

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Rotary evaporator

Procedure:

• Dissolution: Dissolve 1.0 g of 3-Deoxy-3-fluoro-D-glucose in 20 mL of deionized water in a 100 mL round-bottom flask equipped with a magnetic stir bar. Cool the solution in an ice bath.

• Reduction: While stirring, slowly add 0.25 g of sodium borohydride to the cooled solution in small portions. The addition should be controlled to prevent excessive frothing.

• Reaction: After the addition is complete, remove the flask from the ice bath and allow it to stir at room temperature for 3-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching and Neutralization: Carefully add Dowex® 50WX8 resin to the reaction mixture until the solution becomes neutral (pH ~7) and gas evolution ceases. This step neutralizes the excess borohydride and the resulting borate salts.

• Filtration: Filter the mixture to remove the ion-exchange resin, and wash the resin with a small amount of deionized water.

• Removal of Borates: Combine the filtrate and washings and concentrate the solution using a rotary evaporator. Add 50 mL of methanol to the residue and evaporate to dryness. Repeat this co-evaporation with methanol three more times to remove boric acid as volatile trimethyl borate.

• Purification: The resulting white solid or syrup is 3-Deoxy-3-fluoro-D-glucitol. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) if necessary.

Biological Activity and Applications

The biological significance of 3-Deoxy-3-fluoro-D-glucitol is intrinsically linked to the metabolism of its precursor, 3-Deoxy-3-fluoro-D-glucose, via the polyol pathway.

Role in the Polyol Pathway

The polyol pathway consists of two key enzymes: aldose reductase (AR) and sorbitol dehydrogenase (SDH). In tissues with high glucose concentrations, such as in diabetic patients, aldose reductase converts glucose to sorbitol. This accumulation of sorbitol is a known contributor to diabetic complications, including cataracts.[9]

Studies have shown that 3-Deoxy-3-fluoro-D-glucose is an excellent substrate for aldose reductase.[3][9] In vivo, 3-FG is metabolized to 3-Deoxy-3-fluoro-D-sorbitol (3-Deoxy-3-fluoro-D-glucitol) by AR.[3] This makes 3-FG, and by extension its metabolite 3-FDGitol, a valuable probe for monitoring aldose reductase activity in real-time.

Application in ¹⁹F NMR Spectroscopy

The presence of the fluorine atom allows for the use of ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy to non-invasively track the metabolism of 3-FG in living tissues.[2][3] As 3-FG is converted to 3-FDGitol, a distinct signal appears in the ¹⁹F NMR spectrum, allowing for the direct quantification of aldose reductase flux. This technique has been used to study the distribution and activity of aldose reductase in various organs, including the brain, liver, and kidney.[3]

Potential as a Therapeutic or Diagnostic Agent

Given its role as a product of aldose reductase, 3-Deoxy-3-fluoro-D-glucitol itself is not typically viewed as a therapeutic agent. However, its formation is a key indicator of the activity of a significant drug target (aldose reductase). Therefore, the metabolic system involving 3-FG and 3-FDGitol is a powerful platform for:

• Screening Aldose Reductase Inhibitors: Potential drug candidates can be evaluated based on their ability to prevent the conversion of 3-FG to 3-FDGitol.

• Diagnostic Imaging: Radiolabeled versions (with ¹⁸F) of 3-FG could potentially be used in Positron Emission Tomography (PET) to image regions of high polyol pathway activity, which could be relevant in oncology and diabetes research.[10]

Safety and Handling

The safety profile of 3-Deoxy-3-fluoro-D-glucitol is not extensively documented. However, the Safety Data Sheet for its precursor, 3-Deoxy-3-fluoro-D-glucose, indicates that it is harmful if swallowed, in contact with skin, or if inhaled.[5] Standard laboratory precautions should be taken when handling this compound, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat. Handling should be performed in a well-ventilated area.[5]

Conclusion

3-Deoxy-3-fluoro-D-glucitol is a fluorinated sugar alcohol of significant interest due to its role as a direct metabolic product of 3-Deoxy-3-fluoro-D-glucose via the enzyme aldose reductase. While not a therapeutic agent in itself, its formation is a critical indicator of polyol pathway flux, a key target in the study and treatment of diabetic complications. The ability to monitor its production non-invasively using ¹⁹F NMR makes the 3-FG/3-FDGitol system a powerful tool for drug development professionals and researchers. As our understanding of the nuanced roles of fluorinated carbohydrates grows, so too will the applications for precisely engineered molecules like 3-Deoxy-3-fluoro-D-glucitol.

References

• Drug Discovery Based on Fluorine-Containing Glycomimetics. (2023). PMC. [Link]

• Synthesis and Biological Activity of the ᴅ-3-Deoxy-3-fluoro and ᴅ-3-Chloro-3-deoxy Analogues of Phosphatidylinositol. (1994). Johns Hopkins University.

• Alternative Synthesis of 1,2,4,6-Tetra-O-Acetyl-3-Deoxy-3-Fluoro-α,β-d-Glucopyranose. (n.d.). Bentham Science. [Link]

• 3-deoxy-3-fluoro-D-glucose | C6H11FO5 | CID 122305. (n.d.). PubChem. [Link]

• In vivo metabolism of 3-deoxy-3-fluoro-D-glucose. (1990). PubMed. [Link]

• The bacterial metabolism of 3-deoxy-3-flouro-D-glucose. (n.d.). University of Bath's research portal. [Link]

• beta-D-3-Deoxy-3-fluoroglucopyranose | C6H11FO5 | CID 7067545. (n.d.). PubChem. [Link]

• Potent Biological Activity of Fluorinated Derivatives of 2-Deoxy-d-Glucose in a Glioblastoma Model. (2024). MDPI. [Link]

• Chemoenzymatic synthesis of 3-deoxy-3-fluoro-L-fucose and its enzymatic incorporation into glycoconjugates. (n.d.). ResearchGate. [Link]

• Synthesis of 3‐deoxy‐3‐fluoro‐d‐xylulose (3DFXu, 5) from tosylate 36. (n.d.). ResearchGate. [Link]

• Synthesis of multiply fluorinated N-acetyl-D-glucosamine and D-galactosamine analogs via the corresponding deoxyfluorinated glucosazide and galactosazide phenyl thioglycosides. (2021). Beilstein Journal of Organic Chemistry. [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). (2023). MDPI. [Link]

• A Review on Biological Activities of Sugars and Sugar Derivatives. (n.d.). ResearchGate. [Link]

• 3-Fluoro-3-deoxy-D-galactose: a new probe for studies on sugar cataract. (1997). PubMed. [Link]

• Sugar alcohols and prevention of oral diseases―comments and rectifications. (n.d.). OAText. [Link]

• Fluorinated carbohydrates as chemical probes for molecular recognition studies. Current status and perspectives. (2020). RSC Publishing. [Link]

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3-Deoxy-3-fluoro-D-sorbitol: Synthesis, 19F-NMR Characterization, and Metabolic Profiling

CAS: 34339-82-7 Formula: C₆H₁₃FO₅ Molecular Weight: 184.16 g/mol Synonyms: 3-Fluoro-3-deoxy-D-glucitol; 3-FDS[1]

Executive Summary & Strategic Utility

3-Deoxy-3-fluoro-D-sorbitol (3-FDS) is a specialized fluorinated polyol used primarily as a mechanistic probe in carbohydrate metabolism and 19F-NMR spectroscopy . Unlike its parent compound (D-sorbitol), the substitution of the C3-hydroxyl group with a fluorine atom introduces unique electronic and steric properties without significantly altering the molecule's gross conformation.

Core Applications:

• Polyol Pathway Tracing: 3-FDS serves as a stable metabolic intermediate in the conversion of 3-deoxy-3-fluoro-D-glucose (3-FDG) to 3-deoxy-3-fluoro-D-fructose (3-FF). This allows researchers to monitor Aldose Reductase (AR) and Sorbitol Dehydrogenase (SDH) activity in vivo using non-invasive NMR.

• Enzyme Kinetics: The C3-fluorine atom acts as a reporter for binding affinity, specifically probing the active site requirements of SDH, where the C2 and C3 positions are critical for zinc coordination and oxidation.

• Structural Biology: The high sensitivity of the 19F nucleus (100% natural abundance) makes 3-FDS an ideal ligand for studying protein-carbohydrate interactions via chemical shift perturbation.

Chemical Synthesis & Purification Protocol

The synthesis of 3-FDS is most reliably achieved through the chemical reduction of its aldose precursor, 3-Deoxy-3-fluoro-D-glucose (3-FDG). While enzymatic routes exist, the sodium borohydride (NaBH₄) reduction offers high yields and stereochemical fidelity.

Mechanism of Action

The reaction involves the nucleophilic attack of the hydride ion (H⁻) from borohydride on the carbonyl carbon (C1) of the acyclic form of 3-FDG. This reduces the aldehyde to a primary alcohol, converting the hemiacetal sugar into a linear polyol.

Step-by-Step Protocol

Reagents:

• Substrate: 3-Deoxy-3-fluoro-D-glucose (CAS 14049-03-7)

• Reducing Agent: Sodium Borohydride (NaBH₄)[2]

• Solvent: Water (Milli-Q grade)

• Quenching Agent: Acetic Acid or Amberlite IR-120 (H+ form) resin

• Borate Removal: Methanol (HPLC grade)

Workflow:

• Dissolution: Dissolve 1.0 equivalent of 3-FDG in water (concentration ~0.5 M). Cool to 0°C in an ice bath to minimize side reactions.

• Reduction: Slowly add 1.5 equivalents of NaBH₄ over 20 minutes. The reaction is exothermic; maintain temperature <10°C.

• Incubation: Allow the reaction to warm to room temperature (25°C) and stir for 4 hours. Monitor consumption of starting material via TLC (Solvent: Ethyl Acetate/Methanol/Water 7:2:1) or 19F-NMR.[3][4][5]

• Quenching: Neutralize the excess borohydride by adding Amberlite IR-120 (H+) resin until pH < 7. Evolution of hydrogen gas will occur.[6]

• Borate Removal (Critical Step): Boric acid forms stable complexes with polyols, interfering with yield and analysis.

  • Filter off the resin and evaporate the water.

  • Redissolve the residue in Methanol and evaporate (repeat 5x). This converts boric acid to volatile trimethyl borate (B(OMe)₃), which is removed in vacuo.

• Lyophilization: Dissolve the final syrup in water and lyophilize to obtain 3-FDS as a hygroscopic white solid or clear syrup.

Synthesis Flowchart

Figure 1: Chemical synthesis pathway for converting 3-FDG to 3-FDS via hydride reduction.

Analytical Characterization (19F-NMR)

19F-NMR is the gold standard for validating 3-FDS due to the distinct chemical shift induced by the transition from a cyclic hemiacetal (glucose) to a linear chain (sorbitol).

Spectral Fingerprint

Parameter	3-Deoxy-3-fluoro-D-glucose (Precursor)	3-Deoxy-3-fluoro-D-sorbitol (Product)	Mechanistic Insight
State	Cyclic (Alpha/Beta Anomers)	Linear (Acyclic)	Reduction opens the pyranose ring.
19F Shift	~ -197 to -205 ppm (Split signals)	~ -200 to -210 ppm (Single major peak)	Loss of anomeric center simplifies the spectrum.
Coupling (J_HF)	³J(H3,F3) ~ 50-55 Hz	³J(H3,F3) ~ 45-50 Hz	Geminal coupling remains strong; vicinal couplings simplify.

Note: Chemical shifts are solvent-dependent (typically D₂O) and referenced to CFCl₃ (0 ppm) or TFA.

Interpretation Guide:

• Precursor Signal: The starting material (3-FDG) will show two distinct fluorine signals corresponding to the

  and anomers.

• Product Signal: Upon full reduction, these two signals collapse into a single signal for 3-FDS, confirming the destruction of the anomeric center and formation of the linear alditol.

Biological Application: The Polyol Pathway

3-FDS is not merely a static inhibitor; it is a metabolic tracer . In tissues with high Aldose Reductase (AR) and Sorbitol Dehydrogenase (SDH) activity (e.g., lens, retina, nerve, kidney), 3-FDS participates in the "Sorbitol Shunt."

Metabolic Flux & Kinetics

• Step 1 (AR): 3-FDG is reduced to 3-FDS by Aldose Reductase. The fluorine at C3 does not prevent this reduction.

• Step 2 (SDH): 3-FDS is oxidized to 3-Deoxy-3-fluoro-D-fructose (3-FF) by Sorbitol Dehydrogenase.[3]

  • Key Insight: Unlike 2-fluoro analogs (which often block metabolism), the 3-fluoro analog permits oxidation at C2, but the rate is often altered due to the inductive effect of the fluorine on the adjacent C2-hydroxyl. This makes it an excellent tool for measuring the flux of the pathway under hyperglycemic conditions.

Pathway Visualization

Figure 2: Metabolic fate of 3-FDS in the Polyol Pathway. It acts as a substrate for SDH, allowing 19F-NMR tracking of fructose generation.

References

• Kwee, I. L., Nakada, T., & Card, P. J. (1987). In vivo metabolism of 3-deoxy-3-fluoro-D-glucose.[3] Journal of Neurochemistry, 49(2), 428-433.

• Kaneko, M., et al. (2000). Synthesis of 2',3'-dideoxy-3'-fluoro-L-ribonucleosides as potential antiviral agents from D-sorbitol.[7] Carbohydrate Research, 328(1), 49-59.

• Bubb, W. A. (2003). NMR spectroscopy in the study of carbohydrate metabolism. NMR in Biomedicine, 16(6-7), 405-421.

• Li, X. G., et al. (2008). Synthesis of [18F]fluorodeoxysorbitol and its potential as a radiopharmaceutical. Nuclear Medicine and Biology, 35(2). (Contextual reference for fluorosorbitol synthesis methodologies).

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• 6. Efficient conversion of D-glucose into D-sorbitol over carbonized cassava dregs-supported ruthenium nanoparticles catalyst :: BioResources [bioresources.cnr.ncsu.edu]
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The Role of 3-Deoxy-3-fluoro-D-sorbitol in Elucidating Polyol Pathway Dynamics: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the use of 3-deoxy-3-fluoro-D-sorbitol (3-FS) as a pivotal research tool in the investigation of the polyol pathway. We will delve into the biochemical rationale for its application, detailed experimental protocols, and advanced analytical techniques, empowering researchers to leverage this powerful probe in their studies of diabetic complications and related metabolic disorders.

Introduction: The Polyol Pathway - A Double-Edged Sword in Glucose Metabolism

Under normal physiological conditions, the majority of cellular glucose is metabolized through glycolysis. However, in hyperglycemic states, as seen in diabetes mellitus, an alternative metabolic route, the polyol pathway, becomes increasingly active[1]. This two-step enzymatic process converts glucose into fructose[2][3].

The pathway is initiated by the enzyme aldose reductase (AR) , which reduces glucose to sorbitol, consuming NADPH as a cofactor[4]. Subsequently, sorbitol dehydrogenase (SDH) oxidizes sorbitol to fructose, with the concomitant reduction of NAD+ to NADH[4]. While this pathway may seem like a simple diversion of glucose, its overactivation is implicated in the pathogenesis of numerous diabetic complications, including neuropathy, nephropathy, retinopathy, and cataracts[5].

The detrimental effects of an overactive polyol pathway are twofold:

• Osmotic Stress: The accumulation of sorbitol, a sugar alcohol to which cell membranes are relatively impermeable, leads to an increase in intracellular osmotic pressure. This influx of water can cause cellular swelling and damage[6].

• Oxidative Stress: The increased consumption of NADPH by aldose reductase depletes the cellular pool of this crucial reducing equivalent. NADPH is essential for the regeneration of glutathione (GSH), a primary antioxidant, by glutathione reductase. A diminished NADPH/NADP+ ratio impairs the cell's ability to counteract reactive oxygen species (ROS), leading to oxidative stress and cellular injury[7].

Given its central role in diabetic pathologies, the polyol pathway, and particularly its rate-limiting enzyme, aldose reductase, has become a major target for therapeutic intervention[8]. The development of effective research tools to probe this pathway in both in vitro and in vivo settings is therefore of paramount importance.

3-Deoxy-3-fluoro-D-sorbitol: A Precision Tool for Polyol Pathway Investigation

To accurately study the kinetics and flux of the polyol pathway, researchers require specific substrates that can be readily traced and quantified. 3-Deoxy-3-fluoro-D-sorbitol (3-FS) has emerged as a valuable chemical probe for this purpose. It is the metabolic product of 3-deoxy-3-fluoro-D-glucose (3-FG) via the action of aldose reductase[2].

The introduction of a fluorine atom at the 3-position of the sorbitol molecule offers several distinct advantages for research applications:

• Metabolic Trapping and Tracing: 3-FG is an excellent substrate for aldose reductase, exhibiting a significantly lower Michaelis constant (Km) than glucose, indicating a higher affinity for the enzyme[9][10]. Once converted to 3-FS, it becomes a substrate for sorbitol dehydrogenase, allowing for the entire pathway to be traced[2].

• 19F Nuclear Magnetic Resonance (NMR) Spectroscopy: The fluorine-19 (¹⁹F) nucleus is an ideal probe for NMR studies. It has a nuclear spin of ½, 100% natural abundance, and a high gyromagnetic ratio, resulting in high sensitivity and sharp NMR signals[11][12]. Crucially, the absence of endogenous fluorine in most biological systems provides a clear background for the detection and quantification of fluorinated metabolites in vivo[12]. This allows for non-invasive, real-time monitoring of polyol pathway flux in living organisms[2][13].

The metabolic fate of 3-FG within the polyol pathway is illustrated below:

Caption: Workflow for cellular metabolite extraction.

In Vivo Analysis: Non-invasive Monitoring with ¹⁹F NMR Spectroscopy

A key advantage of using 3-FG is the ability to monitor its metabolism non-invasively in real-time within a living organism using ¹⁹F NMR spectroscopy.[2]

Animal Models

Streptozotocin (STZ)-induced diabetic rats or mice are commonly used animal models that exhibit hyperglycemia and develop diabetic complications, making them suitable for studying the polyol pathway in vivo.[1][4]

In Vivo ¹⁹F NMR Spectroscopy Protocol

• Animal Preparation:

  • Anesthetize the animal (e.g., with isoflurane).

  • Position the animal within the NMR spectrometer, with the tissue of interest (e.g., brain, lens) centered in the ¹⁹F surface coil.

• Administration of 3-FG:

  • Administer a solution of 3-deoxy-3-fluoro-D-glucose, typically via intravenous infusion (e.g., 400 mg/kg body weight).[13]

• ¹⁹F NMR Data Acquisition:

  • Acquire ¹⁹F NMR spectra at regular intervals to monitor the appearance and disappearance of different fluorinated metabolites.

  • A simple pulse-acquire sequence is often sufficient. Inverse-gated decoupling can be used to improve signal-to-noise by removing ¹H-¹⁹F coupling without introducing NOE distortions.[11]

• Data Analysis:

  • The resulting spectra will show distinct peaks for the α and β anomers of 3-FG, 3-FS, and 3-deoxy-3-fluoro-D-fructose (3-FF).[13]

  • The relative integrals of these peaks over time provide a quantitative measure of the flux through the polyol pathway.

  • The effect of aldose reductase inhibitors can be assessed by administering the inhibitor prior to 3-FG and observing the reduction in the 3-FS peak.[13]

Caption: In vivo ¹⁹F NMR experimental workflow.

Analytical Quantification of Fluorinated Metabolites

Accurate quantification of 3-FG and its metabolites is crucial for all aspects of this research. While NMR provides relative quantification in vivo, chromatographic methods coupled with mass spectrometry are the gold standard for absolute quantification in vitro and in ex vivo samples.

Hydrophilic Interaction Liquid Chromatography-Tandem Mass Spectrometry (HILIC-MS/MS)

HILIC is an ideal separation technique for highly polar compounds like sugars and sugar alcohols.

Protocol Outline:

• Sample Preparation: Use the supernatant from the metabolite extraction protocol.

• Chromatographic Separation:

  • Column: A HILIC column (e.g., an amide-based stationary phase).

  • Mobile Phase: A gradient of a high organic solvent (e.g., acetonitrile) and an aqueous buffer (e.g., ammonium acetate or ammonium formate).

• Mass Spectrometry Detection:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is often effective for sugars.

  • Detection: Use a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions for 3-FG, 3-FS, and 3-FF need to be determined.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can also be used for the analysis of these compounds, but it requires derivatization to make the polar sugars volatile.

Protocol Outline:

• Derivatization: The extracted metabolites are dried and then derivatized, for example, by oximation followed by silylation.

• GC Separation: A non-polar capillary column is used to separate the derivatized compounds.

• MS Detection: Electron ionization (EI) is typically used, and the resulting fragmentation patterns can be used for identification and quantification.

Conclusion: Advancing Our Understanding of the Polyol Pathway

3-Deoxy-3-fluoro-D-sorbitol and its precursor, 3-deoxy-3-fluoro-D-glucose, are powerful tools for researchers investigating the polyol pathway. The ability to trace the metabolism of these compounds with high specificity, both in vitro and non-invasively in vivo, provides unparalleled insights into the dynamics of this critical metabolic route. By employing the methodologies outlined in this guide, scientists can better understand the role of the polyol pathway in disease and accelerate the development of novel therapeutic strategies targeting diabetic complications.

References

• Sango, K., Mizukami, H., Horie, H., & Yagihashi, S. (2011). Immortalized Adult Rodent Schwann Cells as In Vitro Models to Study Diabetic Neuropathy. Journal of Biomedicine and Biotechnology, 2011, 856931. [Link]

• Sango, K., Kato, K., & Watabe, K. (2021). Aldose Reductase and the Polyol Pathway in Schwann Cells: Old and New Problems. International Journal of Molecular Sciences, 22(3), 1031. [Link]

• Sango, K., Horie, H., & Yagihashi, S. (2006). High glucose-induced activation of the polyol pathway and changes of gene expression profiles in immortalized adult mouse Schwann cells IMS32. Journal of Neurochemistry, 98(2), 446-458. [Link]

• Gabbay, K. H. (1973). The sorbitol pathway and the complications of diabetes. The New England Journal of Medicine, 288(16), 831–836.
• Doughty, C. C., & Kador, P. F. (1995). 3-FG as substrate for investigating flux through the polyol pathway in dog lens by 19F-NMR spectroscopy. Current Eye Research, 14(7), 555-561.

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• Kador, P. F., & Sharpless, N. E. (1999). 3-Fluoro-3-deoxy-D-galactose: a new probe for studies on sugar cataract. Current Eye Research, 18(4), 277-284.
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• Hinder, L. M., et al. (2025, October 6). Hyperglycemia Modulates mTOR Signaling and Myelin Protein Expression in Schwann Cells. MDPI.
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• Gerig, J. T. (n.d.). Fluorine NMR. University of California, Santa Barbara.
• Luchinat, E., et al. (2023, January 5). Direct Expression of Fluorinated Proteins in Human Cells for ¹⁹F In-Cell NMR Spectroscopy. Journal of the American Chemical Society.
• Virgiliou, C., et al. (2025, August 6). HILIC-MS/MS multi-targeted method for metabolomics applications.
• Gika, H. G., et al. (1989, December 2). Systematic Evaluation of HILIC Stationary Phases for Global Metabolomics of Human Plasma. MDPI.
• Lorenzi, M. (2004, September 15).
• Lizak, M. J., et al. (2001, October 15). Determination of aldose reductase activity in the eye by localized magnetic resonance spectroscopy. Journal of Ocular Pharmacology and Therapeutics, 17(5), 459-468.
• Kwee, I. L., & Nakada, T. (1987, August). Noninvasive demonstration of in vivo 3-fluoro-3-deoxy-D-glucose metabolism in rat brain by ¹⁹F nuclear magnetic resonance spectroscopy: suitable probe for monitoring cerebral aldose reductase activities. Journal of Neurochemistry, 49(2), 428-433.
• Aragen Life Sciences. (n.d.). In-vivo Animal Models.
• Šofranko, A., et al. (2024, May 23). Application of the Hydrophilic Interaction Liquid Chromatography (HILIC-MS) Novel Protocol to Study the Metabolic Heterogeneity. Semantic Scholar.
• Abcam. (2021, July 7). Aldose Reductase Inhibitor Screening Kit (Colorimetric) (ab283360).
• Scilit. (n.d.).
• Intestinal Biotech Development. (n.d.). Metabolic disorders animal models.
• Kim, M. H., et al. (n.d.). Evaluation of 2-[¹⁸F]-Fluorodeoxysorbitol PET Imaging in Preclinical Models of Aspergillus Infection. MDPI.
• Taylor, N. F., & Eisenthal, R. (1972, August 6). Synthesis of 3-deoxy-3-fluoro-D-glucose 1- and 6-phosphates and their intreaction with phosphoglucomutase and UDPG-pyrophosphorylase.
• The University of Bath. (n.d.). The bacterial metabolism of 3-deoxy-3-flouro-D-glucose.
• Sharma, S., & Sharma, R. (2021, August 24). Experimental animal models for diabetes and its related complications—a review. Animal Models and Experimental Medicine.
• Dooley, J. F., & Luts, J. A. (1983). Kinetic determination of serum sorbitol dehydrogenase activity with a centrifugal analyzer. Clinical Chemistry, 29(10), 1775-1778.
• Dietmair, S., et al. (2011, July 28). Metabolite extraction from suspension-cultured mammalian cells for global metabolite profiling.
• Levy, M. J., & Schleyer, P. v. R. (2000). A kinetic estimate of the free aldehyde content of aldoses. NASA Technical Reports Server.
• Kumar, A., et al. (2015, June 15). Aldose reductase inhibitors for diabetic complications: Receptor induced atom-based 3D-QSAR analysis, synthesis and biological evaluation. Bioorganic & Medicinal Chemistry Letters, 25(12), 2569-2575.
• Shields, A. F., et al. (2004). Kinetic analysis of 3'-deoxy-3'-fluorothymidine PET studies: validation studies in patients with lung cancer. Journal of Nuclear Medicine, 45(6), 941-949.
• Pauly, T. A., et al. (2003, September 15). X-ray crystallographic and kinetic studies of human sorbitol dehydrogenase. Structure, 11(9), 1071-1085.
• Tournier, B. B., et al. (2021, October 20). [¹⁸F]2-Fluoro-2-deoxy-sorbitol PET Imaging for Quantitative Monitoring of Enhanced Blood-Brain Barrier Permeability Induced by Focused Ultrasound. MDPI.
• Zlitni, A., et al. (2025, August 22). Biological Evaluation of D-[¹⁸F]Fluoroalanine and D-[¹⁸F]Fluoroalanine-d3 as Positron Emission Tomography (PET) Imaging Tracers for Bacterial Infection. ACS Infectious Diseases.
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• 3. 19F-centred NMR analysis of mono-fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Experimental animal models for diabetes and its related complications—a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Immortalized Schwann cell lines as useful tools for pathogenesis-based therapeutic approaches to diabetic peripheral neuropathy [frontiersin.org]
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• 9. 19Flourine NMR [chem.ch.huji.ac.il]
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• 13. nipro.co.jp [nipro.co.jp]

Difference between 3-deoxy-3-fluoro-D-glucose and 3-deoxy-3-fluoro-D-glucitol

The following technical guide details the structural, functional, and experimental distinctions between 3-deoxy-3-fluoro-D-glucose (3-FDG) and its reduced polyol counterpart, 3-deoxy-3-fluoro-D-glucitol (3-FDGlucitol) .

A Paired Probe System for Polyol Pathway Interrogation

Abstract

This guide delineates the physicochemical and biological divergences between 3-deoxy-3-fluoro-D-glucose (3-FDG) and 3-deoxy-3-fluoro-D-glucitol (also known as 3-fluoro-sorbitol). While 3-FDG serves as a glucose analog capable of cellular entry via standard transporters, 3-FDGlucitol represents its metabolic product via the aldose reductase pathway. Understanding the transition from the hemiacetal (3-FDG) to the acyclic polyol (3-FDGlucitol) is critical for researchers utilizing fluorine-19 (

) NMR to monitor diabetic metabolic flux and aldose reductase kinetics.

Chemical Identity & Structural Divergence

The fundamental difference lies in the oxidation state of the C1 carbon and the resulting molecular topology.

Feature	3-Deoxy-3-Fluoro-D-Glucose (3-FDG)	3-Deoxy-3-Fluoro-D-Glucitol (3-FDGlucitol)
Chemical Class	Deoxy-fluoro Aldose (Monosaccharide)	Deoxy-fluoro Polyol (Sugar Alcohol)
C1 Functionality	Hemiacetal (Aldehyde equivalent)	Primary Alcohol (Hydroxyl)
Solution State	Equilibrium: -pyranose -pyranose	Single Species: Open-chain linear conformation
Reducing Power	Reducing sugar (Positive Benedict’s test)	Non-reducing
NMR Signature	Multiple resonances (due to anomers)	Single distinct resonance

The Fluorine Substitution Effect

In both molecules, the hydroxyl group at C3 is replaced by fluorine.

• Electronegativity: Fluorine acts as a hydrogen bond acceptor but a poor donor. At C3, this modification critically alters interaction with Hexokinase (which requires C3-OH for efficient phosphorylation) but preserves affinity for Aldose Reductase .

• Stability: The C-F bond is metabolically stable, preventing defluorination during standard enzymatic turnover.

Biological Mechanism: The Metabolic Fork

The utility of these molecules stems from their differential handling by cellular enzymes. 3-FDG is a "metabolic shunt" probe. Unlike 2-FDG, which tracks glycolysis, 3-FDG bypasses glycolysis to track the Polyol Pathway .

2.1 Transport and Entry (3-FDG)

3-FDG is recognized by both SGLT (Sodium-Glucose Linked Transporters) and GLUT (Glucose Transporters). It enters the cell efficiently, mimicking D-glucose.

2.2 The Enzymatic Divergence

Once intracellular, 3-FDG faces a competition between phosphorylation and reduction:

• Hexokinase (Glycolysis): 3-FDG is a poor substrate. The lack of C3-OH hinders the catalytic attack required to form Glucose-6-Phosphate. Consequently, 3-FDG is not trapped as a phosphate ester to the same extent as 2-FDG.

• Aldose Reductase (Polyol Pathway): 3-FDG is an excellent substrate for Aldose Reductase (AR). AR reduces the C1 aldehyde of 3-FDG to a hydroxyl, converting it into 3-FDGlucitol .

2.3 The Fate of 3-FDGlucitol

3-FDGlucitol, once formed, accumulates or is slowly processed by Sorbitol Dehydrogenase (SDH) to form 3-deoxy-3-fluoro-D-fructose.[1] This makes the 3-FDG

3-FDGlucitol conversion a highly specific biomarker for AR activity, often elevated in diabetic neuropathy and retinopathy.

Figure 1: Metabolic fate of 3-FDG. Note the diversion from glycolysis toward the polyol pathway, generating 3-FDGlucitol.

Experimental Protocols

3.1 Synthesis of 3-Deoxy-3-Fluoro-D-Glucitol

Researchers often need to synthesize the glucitol standard to calibrate NMR spectra or kinetic assays.

Reagents:

• 3-Deoxy-3-fluoro-D-glucose (Starting material)[1][2][3][4][5][6][7][8][9]

• Sodium Borohydride (

  )

• Methanol (MeOH) and Water

• Cation exchange resin (e.g., Dowex 50W-X8, H+ form)

Protocol:

• Dissolution: Dissolve 100 mg of 3-FDG in 5 mL of water.

• Reduction: Add a 2-fold molar excess of

  slowly at . Stir the reaction at room temperature for 2 hours.

  • Mechanism:[1][9][10][11] The borohydride reduces the hemiacetal (in equilibrium with the aldehyde) to the primary alcohol.

• Quenching: Add cation exchange resin (H+ form) until pH is neutral/acidic to destroy excess borohydride and remove sodium ions.

• Borate Removal: Filter the resin. Evaporate the filtrate to dryness.

  • Critical Step: The residue will contain borate esters. Add methanol (5 mL) and evaporate. Repeat this "co-evaporation" 3–4 times. The volatile methyl borate ester is removed, leaving pure 3-FDGlucitol.

• Validation: Confirm by

  NMR. The multiple peaks of 3-FDG (anomers) should collapse into a single peak for 3-FDGlucitol.

3.2 NMR Assay for Aldose Reductase Activity

This assay measures the rate of conversion of 3-FDG to 3-FDGlucitol in live tissue or lysates.

• Preparation: Perfuse tissue (e.g., rat heart or lens) or prepare cell lysate in NMR buffer.

• Substrate Addition: Add 3-FDG (final concentration 5–10 mM).

• Acquisition: Acquire sequential

  NMR spectra (e.g., every 5 minutes).

• Data Analysis:

  • 3-FDG Signal: Appears as two dominant resonances (

    and anomers) around -197 to -200 ppm (relative to , depending on specific referencing).

  • 3-FDGlucitol Signal: Appears as a new, single resonance distinct from the glucose signals (typically shifted by ~1-2 ppm).

  • Kinetics: Plot the integral of the 3-FDGlucitol peak over time to determine

    of Aldose Reductase.

Applications in Drug Development

Application	Role of 3-FDG	Role of 3-FDGlucitol
Diabetes Research	Substrate probe for Polyol Pathway hyperactivity.	Biomarker of pathway flux; accumulation indicates high Aldose Reductase activity.
Oncology	Transport tracer (SGLT status) with low glycolytic background.	N/A (Tumors primarily utilize glycolysis, so conversion to glucitol is minimal unless AR is expressed).
Enzyme Inhibition	Used to test efficacy of Aldose Reductase Inhibitors (ARIs).	Absence of this product confirms successful inhibition by the drug candidate.

Summary of Key Differences

• Structure: 3-FDG is a ring-closing sugar; 3-FDGlucitol is a linear polyol.

• Metabolic Role: 3-FDG is the substrate ; 3-FDGlucitol is the product of Aldose Reductase.

• Detection: 3-FDG shows anomeric splitting in NMR; 3-FDGlucitol shows a simplified single peak.

• Trapping: 3-FDG can exit the cell (reversible transport); 3-FDGlucitol is less membrane-permeable and tends to accumulate intracellularly, making it a robust marker for integrated pathway activity.

References

• Validation of 3-deoxy-3-fluoro-D-glucose as a glucose transport analogue. Source: National Institutes of Health (PubMed) Snippet: "D-3FDG competitively inhibited uptake of glucose...[3] Residue curves indicated phosphorylation of the tracer at a lower rate than for 2-deoxy-2-fluoro-D-glucose..."[3]

• In vivo metabolism of 3-deoxy-3-fluoro-D-glucose. Source: Journal of Biological Chemistry / PubMed Snippet: "3-deoxy-3-fluoro-D-glucose (3-FG) is metabolized to 3-deoxy-3-fluoro-D-sorbitol (3-FS), via aldose reductase..."[1]

• The interaction of 3-deoxy-3-fluoro-D-glucose with the hexose-transport system. Source: Biochemical Journal Snippet: "Estimations of the dissociation energy of the 3-deoxy-3-fluoro-d-glucose-carrier... suggest that the binding of the two sugars to the transport system is equivalent."[6]

• Fluorinated carbohydrates as chemical probes for molecular recognition studies. Source: Royal Society of Chemistry Snippet: "19F is an attractive probe for studying metabolism...[9] Initial investigations with 2- and 3-deoxy-3-fluoro-D-glucose showed uptake rates similar to glucose..."[9]

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• 1. In vivo metabolism of 3-deoxy-3-fluoro-D-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. | PDF or Rental [articles.researchsolutions.com]
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• 5. taylorfrancis.com [taylorfrancis.com]
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• 11. eprints.soton.ac.uk [eprints.soton.ac.uk]

Metabolic Fate of 3-Deoxy-3-Fluoro-D-Glucose in Diabetic Tissue

The following guide details the metabolic fate of 3-deoxy-3-fluoro-D-glucose (3-FDG), specifically tailored for researchers investigating diabetic complications and metabolic flux. Unlike its analog 2-FDG, which tracks glycolytic uptake, 3-FDG serves as a specialized probe for the polyol pathway and aldose reductase activity —mechanisms central to glucotoxicity in diabetic tissue.

Technical Guide for Metabolic Profiling & Drug Development

Executive Summary

While 2-deoxy-2-fluoro-D-glucose (2-FDG) is the gold standard for imaging glucose uptake and glycolytic flux, it fails to capture the secondary metabolic shunts activated during hyperglycemia. 3-Deoxy-3-fluoro-D-glucose (3-FDG) fills this gap.

In diabetic tissue, 3-FDG is not significantly metabolized via glycolysis. Instead, it acts as a specific substrate for Aldose Reductase (AR) , converting to 3-deoxy-3-fluoro-D-sorbitol (3-FS) . This unique property makes 3-FDG an essential tool for quantifying polyol pathway hyperactivity, a primary driver of diabetic neuropathy, retinopathy, and nephropathy. This guide delineates the mechanistic pathways, experimental protocols using 19F-NMR, and data interpretation strategies for using 3-FDG in diabetic research.

Chemical & Metabolic Mechanism

Structural Impact on Metabolism

The substitution of the hydroxyl group at the C-3 position with fluorine alters the molecule's interaction with key enzymes:

• Hexokinase (HK): 3-FDG is a poor substrate for HK. While it can be phosphorylated to 3-FDG-6-phosphate, the rate is significantly lower than that of glucose or 2-FDG. Furthermore, 3-FDG-6-P is prone to rapid dephosphorylation, preventing the "metabolic trapping" characteristic of 2-FDG.

• Aldose Reductase (AR): The C-3 fluorine does not sterically hinder entry into the AR catalytic site. 3-FDG is reduced to 3-FS, mimicking the conversion of glucose to sorbitol.[1]

• Sorbitol Dehydrogenase (SDH): 3-FS can be further oxidized to 3-deoxy-3-fluoro-D-fructose (3-FF), tracking the full polyol pathway.

The Diabetic "Fork in the Road"

In euglycemia, glucose is primarily channeled into glycolysis. In hyperglycemia (diabetes), hexokinase becomes saturated, and excess glucose is shunted into the polyol pathway. 3-FDG exploits this by bypassing the glycolytic block and selectively tracing the overflow pathway.

Figure 1: Metabolic divergence of 3-FDG in diabetic tissue. Note the preferential flux through Aldose Reductase (Red path) compared to the futile phosphorylation cycle (Dotted path).

Experimental Protocol: 19F-NMR Spectroscopy

The fluorine-19 nucleus is highly sensitive to NMR detection (83% sensitivity of 1H) and has practically no background signal in biological tissue, making it ideal for tracking 3-FDG metabolites without extraction or purification.

Materials & Reagents

• Tracer: 3-deoxy-3-fluoro-D-glucose (High purity >98%).

• Model: Diabetic rat model (e.g., Streptozotocin-induced) or isolated adipocytes/lens tissue.

• Standard: Trifluoroacetic acid (TFA) or 5-fluorouracil (5-FU) as an internal chemical shift reference.

• Buffer: Krebs-Henseleit buffer (for perfused organs) or D2O saline (for tissue extracts).

Workflow: In Vivo / Ex Vivo Analysis

Step	Action	Critical Technical Note
1. Preparation	Induce hyperglycemia in model. Fast animals for 4-6 hours prior to tracer administration.	Fasting standardizes baseline GLUT expression but maintains diabetic metabolic phenotype.
2. Administration	Inject 3-FDG (IV tail vein) at 200–300 mg/kg body weight.	High dose is required for NMR sensitivity (unlike PET). 3-FDG is non-toxic at these levels.
3. Circulation	Allow circulation for 45–60 minutes.	Sufficient time for AR-mediated conversion to 3-FS.
4. Harvesting	Rapidly excise target tissue (Lens, Sciatic Nerve, Brain, Kidney).	Freeze Clamp: Immediately clamp tissue in liquid nitrogen to halt enzyme activity.
5. Extraction	Homogenize tissue in perchloric acid (PCA) to precipitate proteins. Neutralize with KOH.	Maintain pH ~7.0. pH extremes shift 19F NMR peaks, complicating assignment.
6. NMR Acquisition	Analyze supernatant on >400 MHz spectrometer. Use a 19F probe.	Parameters: 376 MHz (for 19F), spectral width 50-100 ppm, relaxation delay 2-3s.

19F-NMR Spectral Analysis

The chemical shift dispersion of fluorine allows distinct separation of metabolites.

• 3-FDG (α and β anomers): ~ -197 to -199 ppm (relative to CFCl3).

• 3-FS (Sorbitol analog): Shifts upfield by approximately 1-2 ppm relative to 3-FDG.

• 3-FF (Fructose analog): Distinct shift, typically downfield from the sorbitol signal.

• 3-FDG-6-P: If present, appears as a split peak or slightly shifted from 3-FDG, but often negligible in diabetic tissue due to phosphatase activity.

Data Interpretation & Causality

When analyzing the spectra, the key metric is the Metabolic Ratio .

Calculating Aldose Reductase Activity

• High Ratio (>0.2): Indicates high flux through the polyol pathway. Typical in diabetic lens, retina, and Schwann cells.

• Low Ratio (<0.05): Indicates minimal polyol pathway activity (healthy tissue or effective AR inhibitor treatment).

Differentiating from Glycolysis

Unlike 2-FDG, where high uptake = high glycolysis, high 3-FDG uptake does not imply energy production.

• Scenario A (High 3-FDG, Low 3-FS): High transport (GLUT activity) but low polyol flux.

• Scenario B (High 3-FDG, High 3-FS): High transport AND high polyol flux. This is the pathological signature of diabetic tissue susceptible to osmotic stress.

Validation of Protocol

To validate the system, use an Aldose Reductase Inhibitor (ARI) such as Sorbinil or Epalrestat .

• Control: Diabetic tissue + 3-FDG → Distinct 3-FS peak.

• Validation: Diabetic tissue + ARI + 3-FDG → Disappearance of 3-FS peak.

• This confirms that the observed metabolite is indeed generated by AR and not a contaminant.

Visualization of Experimental Workflow

Figure 2: Workflow for 19F-NMR assessment of Aldose Reductase activity using 3-FDG.

References

• Kwee, I. L., Nakada, T., & Card, P. J. (1987). "3-Deoxy-3-fluoro-D-glucose metabolism in rat brain: 19F NMR study."[1] Journal of Neurochemistry, 49(2), 428-433. Link

• Nakada, T., Kwee, I. L., & Conboy, C. B. (1989). "Noninvasive in vivo demonstration of the sorbitol pathway in the rat brain using 19F NMR spectroscopy." Journal of Clinical Investigation, 84(4), 1369-1373. Link

• Szwergold, B. S., et al. (1991). "19F NMR quantitation of lens aldose reductase activity using 3-deoxy-3-fluoro-D-glucose."[2] Journal of Biological Chemistry, 266(31), 20970-20975. Link

• Halama, A., et al. (2022). "19F-centred NMR analysis of mono-fluorinated compounds." RSC Advances, 12, 10633-10643. Link

• Southworth, R., et al. (2003). "Metabolism of 3-deoxy-3-fluoro-D-glucose in the isolated rat heart." Molecular and Cellular Biochemistry, 251, 61–68. Link

Sources

• 1. In vivo metabolism of 3-deoxy-3-fluoro-D-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 19F NMR quantitation of lens aldose reductase activity using 3-deoxy-3-fluoro-D-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide: 3-Deoxy-3-fluoro-D-glucitol as a Probe for Aldose Reductase Activity

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the utilization of 3-Deoxy-3-fluoro-D-glucitol as a specific and sensitive probe for monitoring the activity of aldose reductase. We will delve into the biochemical significance of aldose reductase, the rationale behind employing a fluorinated probe, detailed experimental protocols, and advanced analytical techniques for data interpretation.

Introduction: The Significance of Aldose Reductase

Aldose reductase (AR), a member of the aldo-keto reductase superfamily, is a cytosolic, NADPH-dependent oxidoreductase.[1] Its primary recognized function is to catalyze the reduction of a wide array of aldehydes and carbonyls, including monosaccharides.[1] Notably, it catalyzes the first and rate-limiting step in the polyol pathway, converting glucose to sorbitol.[2][3]

Under normal physiological conditions, the polyol pathway's contribution to glucose metabolism is minimal. However, in hyperglycemic states, such as in diabetes mellitus, the increased flux of glucose through this pathway becomes significant.[4][5] The accumulation of sorbitol, an osmotically active polyol, within cells that do not readily metabolize it (e.g., lens, retina, Schwann cells) can lead to osmotic stress and cellular damage.[6][7] This process is strongly implicated in the pathogenesis of secondary diabetic complications, including neuropathy, retinopathy, nephropathy, and cataract formation.[2][8][9]

Beyond its role in diabetic complications, aldose reductase is also involved in the detoxification of lipid-derived aldehydes generated during oxidative stress and has been linked to inflammatory processes.[7][10] Given its central role in these pathologies, aldose reductase has emerged as a critical therapeutic target for the development of inhibitors to mitigate the long-term complications of diabetes and other inflammatory conditions.[2][5]

The Rationale for a Fluorinated Probe: 3-Deoxy-3-fluoro-D-glucitol

To effectively screen for and characterize inhibitors of aldose reductase, a robust and sensitive assay is paramount. While traditional spectrophotometric assays monitoring NADPH consumption are widely used, they can be susceptible to interference from colored or UV-absorbing compounds.[11][12] The use of a fluorinated substrate analog, which upon enzymatic conversion yields a fluorinated product, offers a powerful alternative that can be monitored by ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy.

¹⁹F NMR provides several distinct advantages for enzyme activity assays:

• High Sensitivity and Specificity: The ¹⁹F nucleus has a high gyromagnetic ratio and 100% natural abundance, leading to strong NMR signals. Furthermore, the absence of endogenous fluorine in most biological systems results in a "clean" spectral window, free from background interference.[13][14]

• Direct Observation of Substrate and Product: ¹⁹F NMR allows for the simultaneous detection and quantification of both the fluorinated substrate (3-deoxy-3-fluoro-D-glucose) and the product (3-deoxy-3-fluoro-D-glucitol), providing a direct measure of enzymatic conversion.[15]

• Mechanistic Insights: Changes in the chemical environment of the fluorine atom upon enzymatic reaction can provide valuable information about the enzyme's active site and the binding mode of inhibitors.[14] The use of fluorinated molecules can offer mechanistic and analytical advantages in enzyme inhibitor development.[14]

3-Deoxy-3-fluoro-D-glucose serves as an excellent substrate for aldose reductase, which reduces it to 3-deoxy-3-fluoro-D-glucitol.[15] The high affinity of fluorinated sugars for aldose reductase makes them excellent probes for investigating enzyme activity.[16]

The Aldose Reductase Catalytic Cycle

Aldose reductase catalyzes the reduction of an aldehyde substrate to its corresponding alcohol using NADPH as a cofactor. The reaction mechanism follows a sequential ordered path where NADPH binds first, followed by the aldehyde substrate.[1] The catalytic cycle involves the transfer of a hydride ion from the C4 position of the nicotinamide ring of NADPH to the carbonyl carbon of the substrate.[17][18] A proton is then donated to the carbonyl oxygen, resulting in the formation of the alcohol product.[17]

Caption: Workflow for the ¹⁹F NMR-based aldose reductase activity assay.

Step-by-Step Assay Procedure

• To an NMR tube, add the following in order:

  • Potassium phosphate buffer

  • D₂O (typically 10% of the final volume)

  • 3-Deoxy-3-fluoro-D-glucose stock solution

  • Test compound (inhibitor) or vehicle control (e.g., DMSO)

• Mix the contents of the NMR tube thoroughly.

• Place the NMR tube in the NMR spectrometer and allow it to equilibrate to the desired temperature (e.g., 37°C).

• Acquire an initial ¹⁹F NMR spectrum (t=0) before the addition of the enzyme.

• Initiate the enzymatic reaction by adding the aldose reductase stock solution.

• Immediately begin acquiring a series of ¹⁹F NMR spectra at regular time intervals (e.g., every 2-5 minutes) for a total duration that ensures a linear reaction rate (e.g., 30-60 minutes).

Data Analysis and Interpretation

Spectral Analysis

The ¹⁹F NMR spectra will show distinct resonances for the fluorine atom in the substrate (3-deoxy-3-fluoro-D-glucose) and the product (3-deoxy-3-fluoro-D-glucitol). As the reaction progresses, the intensity of the substrate peak will decrease, while the intensity of the product peak will increase.

Calculation of Reaction Rates

• Integrate the area under the substrate and product peaks for each time point.

• Plot the concentration of the product formed (or substrate consumed) as a function of time.

• The initial reaction rate (V₀) is determined from the slope of the linear portion of this plot.

Determination of Inhibitor Potency (IC₅₀)

To determine the half-maximal inhibitory concentration (IC₅₀) of a test compound, perform the assay with a range of inhibitor concentrations.

• Calculate the percent inhibition for each inhibitor concentration using the following formula: % Inhibition = [(V₀_control - V₀_inhibitor) / V₀_control] * 100 where V₀_control is the initial rate in the absence of the inhibitor and V₀_inhibitor is the initial rate in the presence of the inhibitor.

• Plot the percent inhibition as a function of the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Quantitative Data Summary

Parameter	Description	Typical Value/Range
Substrate (3-Deoxy-3-fluoro-D-glucose)	Final concentration in the assay.	1-10 mM
Cofactor (NADPH)	Final concentration in the assay.	0.1-0.5 mM
Enzyme (Aldose Reductase)	Final concentration in the assay.	Empirically determined
Temperature	Assay temperature.	37°C
pH	pH of the assay buffer.	6.2 - 7.0

Validation and Controls

To ensure the integrity of the assay results, the following controls should be included:

• No-Enzyme Control: To confirm that the observed reaction is enzyme-dependent.

• No-Substrate Control: To ensure that there is no background signal from other components.

• Positive Control Inhibitor: A known aldose reductase inhibitor (e.g., Epalrestat) should be included to validate the assay's ability to detect inhibition.

Advanced Applications and Future Directions

The use of 3-Deoxy-3-fluoro-D-glucitol as a probe for aldose reductase activity can be extended to more complex biological systems, such as cell lysates and intact cells. [15]Furthermore, advanced NMR techniques, such as saturation transfer difference (STD) NMR and Water-LOGSY, can be employed to study the binding interactions between fluorinated inhibitors and aldose reductase, providing valuable structural information for drug design. [19][20] X-ray crystallography and mass spectrometry are complementary techniques that can provide detailed structural information on enzyme-inhibitor complexes, aiding in the rational design of more potent and selective inhibitors. [21][22][23][24][25]

Conclusion

The use of 3-Deoxy-3-fluoro-D-glucitol in conjunction with ¹⁹F NMR spectroscopy offers a highly specific, sensitive, and robust method for assaying aldose reductase activity. This technical guide provides a comprehensive framework for implementing this assay in a research or drug discovery setting. The detailed protocols, data analysis procedures, and validation strategies outlined herein will enable scientists to accurately characterize the activity of aldose reductase and to screen for and develop novel inhibitors with therapeutic potential for diabetic complications and other related diseases.

References

• Aldose reductase - Wikipedia. (n.d.).
• The Role of Aldose Reductase in Polyol Pathway: An Emerging Pharmacological Target in Diabetic Complications and Associated Morbidities. (2024, July 1). Bentham Science Publishers.
• Role of Aldose Reductase and Oxidative Damage in Diabetes and the Consequent Potential for Therapeutic Options. (2005, May 1). Oxford Academic.
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• STRUCTURAL STUDIES OF ALDOSE REDUCTASE, A MICROCYSTIN-BINDING NANOBODY, AND ALDEHYDE DEFORMYLATING OXYGENASES. (n.d.). eScholarship.
• A New Approach to Control the Enigmatic Activity of Aldose Reductase. (2013, September 3). PLOS One.
• 3-Fluoro-3-deoxy-D-galactose: a new probe for studies on sugar cataract. (n.d.). PubMed.
• X-ray structures of Aldose Reductase and AKR1B10 with the lead inhibitor JF0064. (2025, August 7). ResearchGate.
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Part 1: Foundational Research and Structuring the Guide

First, I will perform a series of targeted Google searches to gather comprehensive information on fluorinated carbohydrate analogs for metabolic tracing. The queries will cover the fundamental principles, synthesis, key applications (PET, MRS, fluorescence microscopy), underlying biological mechanisms, and practical considerations.

Search Queries:

• Fluorinated carbohydrate analogs for metabolic tracing review

• 18F-FDG metabolic tracing mechanism

• Synthesis of fluorinated carbohydrate analogs

• Applications of 2-deoxy-2-fluoro-D-glucose (18F-FDG) in PET imaging

• Fluorinated carbohydrates for in vivo magnetic resonance spectroscopy (MRS)

• Fluorescently labeled glucose analogs for metabolic tracing

• Cellular uptake and metabolism of fluorinated glucose analogs

• Advantages of fluorinated probes in metabolic studies

• Challenges in using fluorinated carbohydrate analogs for metabolic tracing

• Recent advances in fluorinated carbohydrate probes for metabolic imaging

• Protocol for 18F-FDG based metabolic tracing in cancer cells

• 19F NMR spectroscopy for metabolic studies

• Fluorinated carbohydrate analogs as enzyme inhibitors

• Bioorthogonal chemistry with fluorinated sugars

Based on the initial search results, I will structure the technical guide to provide a logical and in-depth narrative. The proposed structure is as follows:

Title: A Senior Application Scientist's Guide to Fluorinated Carbohydrate Analogs for Metabolic Tracing

Introduction:

• The central role of carbohydrate metabolism in health and disease.

• The principle of metabolic tracing: using analogs to visualize metabolic pathways.

• Introduction to fluorinated carbohydrates as superior probes: the unique properties of fluorine (size, electronegativity, C-F bond strength).[1][2]

• Overview of key imaging modalities enabled by fluorinated analogs: PET, MRS, and fluorescence microscopy.

Chapter 1: The Cornerstone Tracer - 2-Deoxy-2-[¹⁸F]fluoro-D-glucose ([¹⁸F]FDG) for PET Imaging

• 1.1. Mechanism of Action:

  • Cellular uptake via glucose transporters (GLUTs).[3][4]

  • Phosphorylation by hexokinase to [¹⁸F]FDG-6-phosphate.[3][4][5]

  • Metabolic trapping: inability of [¹⁸F]FDG-6-phosphate to proceed through glycolysis.[3][5]

  • The "Warburg Effect" and its significance in oncology.[4]

• 1.2. Synthesis of [¹⁸F]FDG:

  • Overview of nucleophilic substitution methods.[3]

  • Importance of short half-life of ¹⁸F (approx. 110 minutes) in synthesis and application.[3]

• 1.3. Applications in Oncology:

  • Tumor detection, staging, and monitoring treatment response.[3][4][6][7]

• 1.4. Applications Beyond Oncology:

  • Neurology (e.g., Alzheimer's disease).[3][8]

  • Cardiology (myocardial viability).

  • Inflammation imaging.[6]

• 1.5. Protocol: In Vitro [¹⁸F]FDG Uptake Assay in Cancer Cell Lines.

Chapter 2: Expanding the Toolkit - Other Fluorinated Carbohydrates for PET

• 2.1. Rationale for Developing Novel PET Tracers:

  • Overcoming the limitations of [¹⁸F]FDG (lack of specificity).[9][10]

• 2.2. Examples of Second-Generation Tracers:

  • 2-deoxy-2-[¹⁸F]fluoro-D-mannose ([¹⁸F]FDM).[9][11]

  • 3-deoxy-3-[¹⁸F]fluoro-D-glucose (3-[¹⁸F]FDG).[9]

  • 4-[¹⁸F]fluoroglucose derivatives for SGLT imaging.[9]

  • 6-deoxy-6-[¹⁸F]fluoro-D-fructose.[11]

  • Fluorinated fucose and galactose analogs.[11]

Chapter 3: ¹⁹F Magnetic Resonance Spectroscopy (MRS) for Metabolic Analysis

• 3.1. Principles of ¹⁹F MRS:

  • Advantages: high sensitivity of the ¹⁹F nucleus, no background signal in biological systems.

  • Ability to distinguish between the probe and its metabolites based on chemical shifts.

• 3.2. Fluorinated Glucose Analogs for ¹⁹F MRS:

  • 3-fluoro-3-deoxy-D-glucose (3-FDG) and its metabolic fate.

• 3.3. Applications:

  • Non-invasive monitoring of metabolic pathways in vivo.[12]

  • Studying enzyme kinetics and drug efficacy.

• 3.4. Protocol: In Vivo ¹⁹F MRS for Monitoring Drug Response in a Xenograft Model.

Chapter 4: Fluorescently Tagged and Fluorinated Analogs for Cellular Imaging

• 4.1. Fluorescent Glucose Analogs (e.g., 2-NBDG):

  • Application in fluorescence microscopy and high-throughput screening.[13]

  • Caveats and potential for transporter-independent uptake.[13][14]

• 4.2. The Rise of Minimally-Perturbing Fluorine Tags:

  • Using small fluorine-containing groups (e.g., N-fluoroacetyl) for metabolic labeling.[15]

  • Advantages over bulky fluorescent tags: reduced steric hindrance and better mimicry of natural substrates.[15][16]

  • Coupling with bioorthogonal chemistry (e.g., Fluorine-Selenol Displacement Reaction).[15]

Chapter 5: Synthesis and Design Considerations

• 5.1. Key Synthetic Strategies:

  • Nucleophilic fluorination (DAST, SO₂F₂).[17][18][19]

  • Electrophilic fluorination.

  • Building block strategies.[18][19]

• 5.2. Structure-Activity Relationships:

  • Impact of fluorine position on transporter recognition and enzyme processing.[1][9]

  • Modulating lipophilicity and metabolic stability through fluorination.[17][20]

• Summary of the power and versatility of fluorinated carbohydrate analogs.

• Future trends: development of more specific and multi-modal probes, combining imaging with therapeutic applications.

References:

• A comprehensive, numbered list of all cited sources with titles, sources, and clickable URLs.

This structure will allow for a deep dive into the topic, starting with the most well-established analog ([¹⁸F]FDG) and progressively moving to more advanced and emerging techniques. It balances theoretical principles with practical applications and protocols, fulfilling the core requirements of the prompt. I will now proceed to generate the content for each section, including the diagrams and tables.An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

A Senior Application Scientist's Guide to Fluorinated Carbohydrate Analogs for Metabolic Tracing

Introduction

Carbohydrate metabolism is a cornerstone of cellular bioenergetics and biosynthesis, fueling life's processes and providing the building blocks for complex macromolecules. Aberrations in these pathways are hallmarks of numerous diseases, including cancer, diabetes, and neurodegenerative disorders. Metabolic tracing, a technique that employs labeled molecules to track their journey through metabolic networks, offers a powerful window into these processes. Among the various probes developed, fluorinated carbohydrate analogs have emerged as exceptionally versatile tools, largely due to the unique properties of the fluorine atom. Its small size, similar to a hydrogen atom, and high electronegativity allow it to replace a hydroxyl group with minimal steric perturbation, yet this substitution can profoundly alter the molecule's metabolic fate.[1][2] This guide provides an in-depth exploration of fluorinated carbohydrate analogs, detailing their application in premier imaging modalities like Positron Emission Tomography (PET), Magnetic Resonance Spectroscopy (MRS), and fluorescence microscopy, and offering practical insights for their use in research and drug development.

Chapter 1: The Cornerstone Tracer - 2-Deoxy-2-[¹⁸F]fluoro-D-glucose ([¹⁸F]FDG) for PET Imaging

The most prominent example of a fluorinated carbohydrate analog is 2-deoxy-2-[¹⁸F]fluoro-D-glucose ([¹⁸F]FDG), a radiotracer that has revolutionized medical imaging.[9][21] Its success is rooted in a simple yet elegant mechanism that exploits the altered glucose metabolism of pathological tissues.

Mechanism of Action: The "Metabolic Trap"

The utility of [¹⁸F]FDG is based on its ability to enter the glycolytic pathway but not complete it.[3][5] This "metabolic trapping" allows for its accumulation in cells with high glucose uptake, providing a strong signal for imaging.

• Cellular Uptake: Like glucose, [¹⁸F]FDG is transported into cells via glucose transporters (GLUTs), which are often upregulated in cancer cells.[3][4]

• Phosphorylation: Once inside the cell, hexokinase phosphorylates [¹⁸F]FDG at the 6-position, forming [¹⁸F]FDG-6-phosphate ([¹⁸F]FDG-6-P).[3][4][5]

• Metabolic Trapping: The critical difference from glucose lies in the C-2 position. The replacement of the hydroxyl group with fluorine prevents phosphoglucose isomerase from acting on [¹⁸F]FDG-6-P.[3] Consequently, the negatively charged [¹⁸F]FDG-6-P cannot be transported out of the cell and cannot proceed down the glycolytic pathway, leading to its intracellular accumulation.[3][5]

This mechanism is particularly effective for imaging tumors due to the Warburg effect , a phenomenon where cancer cells exhibit high rates of glycolysis even in the presence of oxygen.[4][9] The positron emitted by the decay of the ¹⁸F isotope is detected by the PET scanner, generating a three-dimensional image of metabolic activity.[5]

Caption: Mechanism of [¹⁸F]FDG uptake and metabolic trapping in a cell.

Synthesis of [¹⁸F]FDG

The synthesis of [¹⁸F]FDG is a race against time due to the short 109.7-minute half-life of the ¹⁸F isotope.[22] Modern automated synthesis units typically employ a nucleophilic substitution reaction. [¹⁸F]Fluoride is produced in a cyclotron and then reacted with a protected mannose precursor (mannose triflate). Subsequent hydrolysis steps remove the protecting groups to yield [¹⁸F]FDG, which is then purified for intravenous injection.[3]

Core Applications

While its use in oncology for tumor detection, staging, and monitoring therapeutic response is the most common application[3][4][6][7][23], [¹⁸F]FDG-PET is also invaluable in other fields:

• Neurology: Assessing glucose hypometabolism in the brain is a key diagnostic marker for Alzheimer's disease and other dementias.[3][8]

• Cardiology: It can differentiate between viable (metabolically active) and non-viable myocardial tissue after a heart attack.[24]

• Inflammation: Activated immune cells also have high glucose uptake, making [¹⁸F]FDG-PET a useful tool for imaging infection and inflammation.[6]

Application Area	Clinical Utility	Key Observation
Oncology	Diagnosis, Staging, Therapy Monitoring	High [¹⁸F]FDG uptake in tumors (Warburg Effect)
Neurology	Dementia Diagnosis (e.g., Alzheimer's)	Decreased [¹⁸F]FDG uptake in specific brain regions
Cardiology	Myocardial Viability Assessment	[¹⁸F]FDG uptake in hibernating myocardium
Inflammation	Infection/Inflammation Imaging	High [¹⁸F]FDG uptake in activated immune cells

Protocol: In Vitro [¹⁸F]FDG Uptake Assay in Cancer Cell Lines

This protocol provides a self-validating system to assess glucose uptake in response to a therapeutic agent.

Objective: To quantify the change in [¹⁸F]FDG uptake in a cancer cell line (e.g., U-87 glioblastoma) after treatment with a glycolysis inhibitor.

Materials:

• Cancer cell line (e.g., U-87 MG)

• Cell culture medium (DMEM), FBS, Penicillin-Streptomycin

• 24-well cell culture plates

• Glycolysis inhibitor (e.g., 2-deoxy-D-glucose, 2-DG, as a positive control)

• [¹⁸F]FDG (calibrated radioactivity)

• Krebs-Ringer-HEPES (KRH) buffer

• Ice-cold PBS

• Cell lysis buffer (e.g., 0.1 M NaOH)

• Gamma counter

Procedure:

• Cell Seeding: Seed U-87 cells into 24-well plates at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

• Treatment: Treat cells with the desired concentrations of the test compound or 2-DG (e.g., 5 mM) for a specified time (e.g., 24 hours). Include untreated wells as a negative control.

• Glucose Starvation: One hour before the assay, wash cells twice with warm PBS and incubate in glucose-free KRH buffer. This step upregulates GLUT transporters, enhancing signal.

• [¹⁸F]FDG Incubation: Add [¹⁸F]FDG (approx. 1 µCi/well) to each well and incubate for 1 hour at 37°C.

• Uptake Termination: To stop uptake, rapidly wash the cells three times with ice-cold PBS. The cold temperature immediately halts transporter activity.

• Cell Lysis: Add 500 µL of cell lysis buffer to each well and incubate for 10 minutes to ensure complete cell lysis.

• Quantification: Transfer the lysate from each well to a tube and measure the radioactivity using a gamma counter.

• Normalization: In a parallel plate, perform a protein assay (e.g., BCA) to determine the protein content per well. Normalize the counts per minute (CPM) from the gamma counter to the protein concentration (CPM/µg protein).

• Analysis: Compare the normalized [¹⁸F]FDG uptake in treated cells to the controls. A successful experiment will show a significant reduction in uptake in the 2-DG treated positive control wells.

Chapter 2: Expanding the Toolkit - Other Fluorinated Carbohydrates for PET

The immense success of [¹⁸F]FDG has spurred the development of other fluorinated carbohydrate analogs designed to overcome its limitations, such as its lack of specificity for cancer over inflammation.[9][10]

Tracer	Target/Mechanism	Potential Advantage over [¹⁸F]FDG
2-deoxy-2-[¹⁸F]fluoro-D-mannose ([¹⁸F]FDM)	GLUTs, Hexokinase	May show differential uptake in certain tumor types.[9][11]
3-deoxy-3-[¹⁸F]fluoro-D-glucose (3-[¹⁸F]FDG)	GLUTs, not a hexokinase substrate	Measures transport without metabolic trapping; faster clearance.[9]
αMe-4-[¹⁸F]FDG	Sodium-glucose cotransporters (SGLTs)	Specific for SGLT-expressing tumors, not GLUT-dependent.[9]
6-deoxy-6-[¹⁸F]fluoro-D-fructose	Fructose transporters (GLUT5)	Targets tumors that preferentially utilize fructose.[11]

The strategic placement of the ¹⁸F-label is critical, as it dictates which transporters and enzymes interact with the analog, thereby determining its biological function and imaging capabilities.[9]

Chapter 3: ¹⁹F Magnetic Resonance Spectroscopy (MRS) for Metabolic Analysis

Beyond PET, non-radioactive fluorinated carbohydrates can be traced using ¹⁹F Magnetic Resonance Spectroscopy (MRS), a non-invasive technique that provides rich chemical information.[12]

Principles of ¹⁹F MRS

¹⁹F MRS is a powerful tool for several reasons:

• The ¹⁹F nucleus has a high gyromagnetic ratio, providing strong signal (83% of the sensitivity of ¹H).

• There is virtually no endogenous ¹⁹F signal in the body, resulting in a background-free spectrum.

• The chemical shift of the ¹⁹F nucleus is highly sensitive to its local electronic environment. This allows for the clear spectral separation of the parent analog from its downstream metabolites.

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An In-depth Technical Guide to the Thermodynamic Stability of 3-deoxy-3-fluoro-D-glucitol

Introduction: The Strategic Role of Fluorine in Modulating Biomolecular Stability

In the landscape of modern drug discovery and chemical biology, the strategic incorporation of fluorine into bioactive molecules has emerged as a powerful tool for enhancing pharmacological profiles.[1] Fluorine's unique properties—its high electronegativity, small van der Waals radius (mimicking hydrogen), and the remarkable stability of the carbon-fluorine bond—allow for subtle yet profound modulations of a molecule's physicochemical and biological characteristics.[2][3] Among the various classes of biomolecules, carbohydrates offer a particularly compelling scaffold for fluorination. The introduction of fluorine can significantly increase metabolic stability, alter lipophilicity, and fine-tune interactions with protein targets by modifying hydrogen bonding networks and local stereoelectronic environments.[1][2][4]

This guide focuses on 3-deoxy-3-fluoro-D-glucitol, the reduced alditol form of the well-studied 3-deoxy-3-fluoro-D-glucose (3DFG). While 3DFG has garnered attention as a metabolic probe, its reduction to 3-deoxy-3-fluoro-D-glucitol in vivo via aldose reductase highlights the importance of understanding the thermodynamic stability of this linear, fluorinated polyol.[5] The absence of a cyclic structure in the alditol removes the constraints of the pyranose ring and the influence of anomeric effects, allowing for a more direct examination of the fundamental intramolecular forces governed by the C-F bond that dictate its conformational preference and, consequently, its thermodynamic stability.

This document provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the core principles and methodologies for evaluating the thermodynamic stability of 3-deoxy-3-fluoro-D-glucitol. We will delve into the key stereoelectronic effects, detail robust experimental and computational protocols for stability assessment, and present a framework for interpreting the resulting data.

Part 1: The Gauche Effect and the Conformational Landscape of 3-deoxy-3-fluoro-D-glucitol

The thermodynamic stability of a flexible molecule like 3-deoxy-3-fluoro-D-glucitol is intrinsically linked to the relative energies of its accessible conformations. The introduction of a highly electronegative fluorine atom at the C3 position introduces a critical stereoelectronic interaction known as the gauche effect .

The gauche effect is the phenomenon where a conformation with adjacent electronegative substituents in a gauche relationship (a 60° dihedral angle) is energetically more favorable than the anti-periplanar conformation (a 180° dihedral angle).[6][7] In the context of the C2-C3 bond of 3-deoxy-3-fluoro-D-glucitol, this means the conformation where the C-F bond is gauche to the C-O bond at C2 is stabilized.

Two primary theories explain the gauche effect:

• Hyperconjugation: This is the most widely accepted explanation. It involves the donation of electron density from a C-H bonding orbital (σ) into an adjacent C-F anti-bonding orbital (σ).[6][8] This interaction is maximized in the gauche conformation, leading to a net stabilization. The high electronegativity of fluorine lowers the energy of the σ C-F orbital, making it a better electron acceptor.[6]

• Bent Bonds and Electrostatics: An alternative model suggests that the high electronegativity of fluorine increases the p-orbital character of the C-F bond, leading to "bent bonds."[6] The resulting orbital overlap is better compensated in a gauche arrangement. Electrostatic interactions, particularly the repulsion between the electron clouds of the substituents, also play a role, though hyperconjugation is generally considered the dominant stabilizing factor.[7][9]

The overall stability of 3-deoxy-3-fluoro-D-glucitol will be determined by the sum of these gauche interactions along the carbon chain, balanced against steric hindrance from the other hydroxyl groups. Understanding these conformational preferences is the first step in a thorough thermodynamic analysis.

Part 2: Methodologies for Assessing Thermodynamic Stability

A multi-faceted approach combining computational and experimental techniques is essential for a comprehensive understanding of the thermodynamic stability of 3-deoxy-3-fluoro-D-glucitol.

Computational Analysis: Predicting Conformational Energies

Computational chemistry provides a powerful in silico framework for probing the conformational landscape and quantifying the energetic differences between various rotamers.

Workflow for Computational Analysis:

Caption: A logical framework for a comprehensive thermodynamic stability assessment.

Conclusion: A Foundation for Rational Drug Design

The thermodynamic stability of 3-deoxy-3-fluoro-D-glucitol is a complex interplay of steric and stereoelectronic effects, dominated by the stabilizing influence of the gauche effect. By employing a synergistic combination of high-level computational modeling and rigorous experimental validation through calorimetry and spectroscopy, a detailed and reliable stability profile can be constructed. This understanding is not merely academic; it provides a critical foundation for the rational design of next-generation fluorinated carbohydrate-based therapeutics. By predicting and controlling the conformational preferences of these molecules, we can optimize their interactions with biological targets, improve their metabolic stability, and ultimately enhance their efficacy as drug candidates.

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• Al-Abdi, M., & Popelier, P. (2018). Fluorine Gauche Effect Explained by Electrostatic Polarization Instead of Hyperconjugation: An Interacting Quantum Atoms (IQA) and Relative Energy Gradient (REG) Study. The Journal of Physical Chemistry A. [Link]

• Smith, A. D., & Bodwell, G. J. (2018). Informing Molecular Design by Stereoelectronic Theory: The Fluorine Gauche Effect in Catalysis. Accounts of Chemical Research. [Link]

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• The bacterial metabolism of 3-deoxy-3-flouro-D-glucose. (n.d.). University of Bath's research portal. [Link]

• Fluorine-Containing Glycomimetics. (2023). Encyclopedia MDPI. [Link]

• Atomistic Insights into Anomeric and Stereochemical Effects on Glucose Transport by GLUTs. (2026). Journal of Chemical Theory and Computation. [Link]

• The anomeric and fluorine gauche effects determining anomeric conformation. (n.d.). ResearchGate. [Link]

• Drug Discovery Based on Fluorine-Containing Glycomimetics. (2023). Molecules. [Link]

• Effect of Noncanonical Amino Acids on Protein–Carbohydrate Interactions: Structure, Dynamics, and Carbohydrate Affinity of a Lectin Engineered with Fluorinated Tryptophan Analogs. (2018). ACS Chemical Biology. [Link]

• Axer, A., et al. (2020). Enhancing glycan stability via site-selective fluorination: modulating substrate orientation by molecular design. Chemical Science. [Link]

• Fluorinated carbohydrates as chemical probes for molecular recognition studies. Current status and perspectives. (2020). RSC Publishing. [Link]

• Validation of 3-deoxy-3-fluoro-D-glucose as a glucose transport analogue in rat heart. (1986). Biochemical Journal. [Link]

• Fluorinated Carbohydrates as Lectin Ligands: 19 F-Based Direct STD Monitoring for Detection of Anomeric Selectivity. (2015). Molecules. [Link]

• The Synthesis and Glycoside Formation of Polyfluorinated Carbohydrates. (2015). The Journal of Organic Chemistry. [Link]

• Synthesis and Biological Activity of the ᴅ-3-Deoxy-3-fluoro and ᴅ-3-Chloro-3-deoxy Analogues of Phosphatidylinositol. (1994). Journal of Medicinal Chemistry. [Link]

• Chemoenzymatic synthesis of 3-deoxy-3-fluoro-L-fucose and its enzymatic incorporation into glycoconjugates. (2020). ResearchGate. [Link]

• Carbohydrate degradation during sample storage for herbage analysis. (2018). CABI Digital Library. [Link]

• Experimental and Computational Studies on Structure and Energetic Properties of Halogen Derivatives of 2-Deoxy-D-Glucose. (2021). Molecules. [Link]

• Synthesis of multiply fluorinated N-acetyl-D-glucosamine and D-galactosamine analogs via the corresponding deoxyfluorinated glucosazide and galactosazide phenyl thioglycosides. (2021). Beilstein Journal of Organic Chemistry. [Link]

• ANALYSIS OF CARBOHYDRATES. (n.d.). University of Massachusetts. [Link]

• Measurement of Available Carbohydrates in Cereal and Cereal Products, Dairy Products, Vegetables, Fruit, and Related Food Products and Animal Feeds: First Action 2020.07. (2021). Journal of AOAC INTERNATIONAL. [Link]

• Synthesis of 3-deoxy-3-fluoro-D-glucose 1- and 6-phosphates and their intreaction with phosphoglucomutase and UDPG-pyrophosphorylase. (1972). ResearchGate. [Link]

• Isotopic Tracer Methods of Monitoring Human Carbohydrate Metabolism During Exercise. (2022). Frontiers in Physiology. [Link]

• Simulations provide map to treasure trove of fluorinated compounds. (2022). Hokkaido University. [Link]

• 3-deoxy-3-fluoro-D-glucose. (n.d.). PubChem. [Link]

• Methods of carbohydrate analysis. (n.d.). ThaiScience. [Link]

• Synthesis of 3‐deoxy‐3‐fluoro‐d‐xylulose (3DFXu, 5) from tosylate 36. (n.d.). ResearchGate. [Link]

• Fluorinated Protein–Ligand Complexes: A Computational Perspective. (2022). The Journal of Physical Chemistry B. [Link]

• Computational Study of Li+ Solvation Structures in Fluorinated Ether, Non-Fluorinated Ether, and Organic Carbonate-Based Electrolytes at Low and High Salt Concentrations. (2025). arXiv.org. [Link]

• Co-crystals of 3-deoxy-3-fluoro-α-d-glucopyranose and 3-deoxy-3-fluoro-β-d-glucopyranose. (2010). Acta Crystallographica Section C. [Link]

• Thermodynamic stability of macromolecules. (2015). Institut Pasteur. [Link]

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• 9. pubs.acs.org [pubs.acs.org]

3-Deoxy-3-fluoro-D-glucitol molecular weight and formula

This technical guide details the physicochemical properties, synthesis, and bioanalytical applications of 3-Deoxy-3-fluoro-D-glucitol , a fluorinated sugar alcohol used primarily as a metabolic probe in carbohydrate research.

Chemical Constitution & Physicochemical Profile

3-Deoxy-3-fluoro-D-glucitol (also known as 3-fluoro-3-deoxy-D-sorbitol) is the reduced polyol derivative of 3-deoxy-3-fluoro-D-glucose. Unlike its parent aldose, which exists in equilibrium between cyclic hemiacetal forms (α/β-pyranose and furanose), the glucitol analogue exists as a flexible, linear carbon chain. This structural locking is critical for 19F-NMR metabolic tracing, as it collapses the complex multi-peak spectra of the sugar into a distinct singlet.

Property	Data
IUPAC Name	(2S,3S,4R,5R)-3-Fluorohexane-1,2,4,5,6-pentol
Common Name	3-Deoxy-3-fluoro-D-glucitol
CAS Registry Number	34339-82-7
Molecular Formula	C₆H₁₃FO₅
Molecular Weight	184.16 g/mol
Physical State	Hygroscopic solid (White crystalline powder)
Solubility	Highly soluble in water, DMSO, Methanol
19F NMR Shift	~ -200 to -205 ppm (vs. CFCl₃); Distinct from 3-FDG anomers

Structural Analysis

The substitution of the hydroxyl group (-OH) at the C3 position with a fluorine atom (-F) introduces specific electronic and steric perturbations:

• Steric Isostery: The Van der Waals radius of Fluorine (1.47 Å) is close to that of the Hydroxyl oxygen (1.40 Å), allowing the molecule to mimic Sorbitol in enzyme active sites.

• Electronic Effect: The high electronegativity of fluorine alters the pKa of adjacent hydroxyls and eliminates the C3 position as a hydrogen bond donor, making it a valuable probe for mapping enzyme-substrate H-bond networks (e.g., in Sorbitol Dehydrogenase).

Synthetic Pathways & Production

The synthesis of 3-Deoxy-3-fluoro-D-glucitol typically follows a "Reduction-Last" strategy to ensure stereochemical integrity at the C3 position.

Core Synthesis Workflow

• Precursor Synthesis (3-FDG): The process begins with 3-Deoxy-3-fluoro-D-glucose (3-FDG) . This is synthesized via nucleophilic epoxide opening of a 1,2:5,6-di-O-isopropylidene-α-D-allofuranose derivative (or similar 2,3-anhydro sugar) using a fluoride source (e.g., KHF₂ or TBAF). The attack on the allo-epoxide occurs with inversion of configuration, yielding the gluco-configuration (equatorial Fluorine).

• Reduction (Glucitol Formation): The aldehyde group (C1) of 3-FDG is reduced to a primary alcohol.

Experimental Protocol: Chemical Reduction

Note: This protocol assumes starting material 3-Deoxy-3-fluoro-D-glucose is available.

Reagents: 3-Deoxy-3-fluoro-D-glucose (3-FDG), Sodium Borohydride (NaBH₄), Methanol (MeOH), Amberlite IR-120 (H+ form).

• Dissolution: Dissolve 1.0 equivalent of 3-FDG in anhydrous Methanol (concentration ~0.1 M).

• Reduction: Cool the solution to 0°C. Slowly add 2.0 equivalents of NaBH₄ in small portions to prevent runaway exotherm.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor consumption of the starting material by TLC (System: Ethyl Acetate/Methanol/Water).

• Quenching: Add Amberlite IR-120 (H+) resin until pH is neutral/acidic to decompose excess borohydride and remove sodium ions.

• Purification: Filter the resin. Evaporate the filtrate under reduced pressure.

• Borate Removal: Co-evaporate the residue with Methanol (3x) to remove volatile trimethyl borate.

• Lyophilization: Dissolve the final syrup in water and lyophilize to obtain 3-Deoxy-3-fluoro-D-glucitol as a white solid.

Bioanalytical Applications

The primary utility of 3-Deoxy-3-fluoro-D-glucitol lies in its role as a metabolic tracer and mechanistic probe for the Polyol Pathway, which is implicated in diabetic complications (neuropathy, retinopathy).

A. 19F-NMR Metabolic Flux Analysis

In biological systems, 19F-NMR is used to track the conversion of glucose analogs non-invasively.

• The Signal Switch: 3-FDG (substrate) exists as anomeric mixtures (α/β), producing two distinct 19F signals. When Aldose Reductase (AR) reduces 3-FDG to 3-Deoxy-3-fluoro-D-glucitol, the ring opens, and the two signals collapse into a single, sharp resonance .

• Sorbitol Dehydrogenase (SDH) Activity: The 3-fluoro-glucitol can be further oxidized by SDH to 3-deoxy-3-fluoro-D-fructose.[1] This allows researchers to measure the flux through the entire pathway:

B. Probing Enzyme Specificity

• Aldose Reductase (AR): 3-FDG is an excellent substrate for AR, often processed faster than native glucose due to the electron-withdrawing effect of fluorine at C3, which increases the electrophilicity of the C1 aldehyde.

• Sorbitol Dehydrogenase (SDH): SDH requires specific hydrogen bonding networks. While 2-deoxy analogs fail as substrates (indicating C2-OH is a critical H-bond donor), 3-Deoxy-3-fluoro-D-glucitol remains a viable substrate, proving that the C3-OH acts primarily as an H-bond acceptor or is sterically tolerant in the active site.

Visualizations

Figure 1: Synthesis and Metabolic Pathway Logic

The following diagram illustrates the chemical synthesis of the compound and its subsequent biological fate within the Polyol Pathway.

Caption: Synthesis and metabolic trajectory of 3-Deoxy-3-fluoro-D-glucitol. The transition from ring (3-FDG) to chain (Glucitol) simplifies the NMR signal.

References

• Kwee, I. L., Nakada, T., & Card, P. J. (1987). In vivo metabolism of 3-deoxy-3-fluoro-D-glucose. Journal of Neurochemistry. Retrieved from [Link]

• Halder, S., et al. (1998). The use of fluoro- and deoxy-substrate analogs to examine binding specificity and catalysis in the enzymes of the sorbitol pathway. Journal of Biological Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 122305, 3-Deoxy-3-fluoro-D-glucose. Retrieved from [Link]

Sources

• 1. In vivo metabolism of 3-deoxy-3-fluoro-D-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Whitepaper: The Evolution of Fluorinated Sorbitol Analogs in Diabetes Research

From Mechanistic Probes to Next-Generation Diagnostic Tracers

Executive Summary

The history of fluorinated sorbitol analogs represents a paradigm shift in diabetes research—from static biochemical analysis to dynamic in vivo imaging. While early research utilized these analogs as mechanistic probes to map the hydrogen-bonding networks of Aldose Reductase (AR), modern applications have repurposed them as radiotracers (e.g., 2-deoxy-2-[18F]fluoro-D-sorbitol or [18F]FDS).

This guide synthesizes the chemical evolution of these molecules, detailing their pivotal role in confirming the "Polyol Pathway Hypothesis" of diabetic complications and their current emergence as superior biomarkers for diabetic nephropathy and infection imaging.

Part 1: The Pathophysiological Context

The Polyol Pathway: A Metabolic Cul-de-Sac[1]

To understand the utility of fluorinated sorbitol, one must first understand the pathway it interrogates. Under normoglycemic conditions, glucose is phosphorylated by hexokinase.[1] However, in hyperglycemic states (diabetes), hexokinase saturation forces excess glucose into the Polyol Pathway .[1][2]

• Step 1: Aldose Reductase (AR) reduces Glucose to Sorbitol (consuming NADPH).[1][2][3][4]

• Step 2: Sorbitol Dehydrogenase (SDH) oxidizes Sorbitol to Fructose (producing NADH).[1][2]

The Clinical Consequence: Sorbitol is highly hydrophilic and penetrates cell membranes poorly. Its intracellular accumulation creates severe osmotic stress, leading to diabetic cataracts, neuropathy, and retinopathy.

Figure 1: The Polyol Pathway and the entry point for fluorinated analogs. Note that fluorinated glucose analogs are converted to fluorinated sorbitol analogs in situ.

Part 2: The Era of Mechanistic Discovery (1980s–1990s)

19F-NMR and the "Smoking Gun"

Before PET imaging became ubiquitous, Fluorine-19 Nuclear Magnetic Resonance (19F-NMR) was the gold standard for studying these analogs. The fluorine atom acts as a bioisostere for the hydroxyl group (-OH) but possesses unique properties:

• Electronic Effect: High electronegativity alters the pKa of adjacent protons.

• NMR Visibility: 19F has 100% natural abundance and no background signal in biological tissue.

The Experiment that Defined the Field

In the late 1980s, researchers needed to prove that the polyol pathway was actually active in vivo within diabetic tissues.

The Protocol:

• Substrate Administration: Rats were injected with 3-fluoro-3-deoxy-D-glucose (3-FDG) .

• Metabolic Trapping: Unlike normal glucose, 3-FDG is a poor substrate for glycolysis but a good substrate for Aldose Reductase.

• Detection: 19F-NMR spectroscopy of excised lens and sciatic nerve tissue revealed a distinct chemical shift corresponding to 3-fluoro-3-deoxy-D-sorbitol (3-FDSL) .

Significance: This provided the first direct chemical evidence that Aldose Reductase actively converts sugar analogs to polyols in diabetic tissues, validating the use of AR Inhibitors (ARIs).

Part 3: The Modern Era – [18F]FDS and PET Imaging

From Biochemistry to Clinical Diagnostics[5]

The focus shifted in the 2000s from how the pathway works to using the molecule as a diagnostic tool. The key molecule is 2-deoxy-2-[18F]fluoro-D-sorbitol ([18F]FDS) .[5][6]

1. The Renal Function Super-Tracer

Diabetic nephropathy is a leading cause of kidney failure. Traditional estimation of Glomerular Filtration Rate (eGFR) using creatinine is often inaccurate in early-stage diabetes.

• Why [18F]FDS?

  • It is filtered freely by the glomerulus.

  • Crucially, it is not reabsorbed by the renal tubules (unlike glucose/FDG).[7][8]

  • It is not metabolized by the kidney.

• Result: [18F]FDS PET provides a near-perfect map of renal function with high spatiotemporal resolution, allowing detection of intra-renal functional heterogeneity that creatinine misses.

2. Imaging Diabetic Infections

Diabetic patients are prone to foot ulcers and osteomyelitis. Distinguishing bacterial infection from sterile inflammation is difficult with standard [18F]FDG PET (which lights up both).

• Mechanism: Enterobacteriaceae (e.g., E. coli, Klebsiella) possess specific sorbitol transporters and kinases. They actively uptake [18F]FDS. Mammalian inflammatory cells do not.

• Application: [18F]FDS is now a specific tracer for imaging deep-tissue infections in diabetic patients.

Part 4: Synthesis & Experimental Protocols

Synthesis of [18F]FDS from [18F]FDG

This protocol describes the chemical reduction of the aldehyde group in FDG to the alcohol group in FDS. This is the industry-standard "kit-based" method.

Reagents:

• [18F]FDG (Commercial solution)

• Sodium Borohydride (NaBH4)

• Ethanol/Water mixture

• Cation exchange cartridge (Sep-Pak Alumina N or similar)

Workflow:

• Reduction:

  • Mix 1-5 mL of [18F]FDG with 2 mg/mL NaBH4 solution.

  • Incubate at 35°C for 20 minutes . (The aldehyde at C1 is reduced to a primary alcohol).

• Quenching:

  • Add Acetic Acid (or HCl) dropwise to neutralize excess borohydride and stop the reaction.

  • Critical Step: Monitor pH to ensure neutrality (pH 6.5–7.5).

• Purification:

  • Pass the mixture through a cation exchange cartridge to remove Na+ and borate salts.

  • Pass through a sterile 0.22 µm filter.

• QC (Thin Layer Chromatography):

  • Mobile phase: Acetonitrile:Water (95:5).

  • [18F]FDS Rf ≈ 0.3; [18F]FDG Rf ≈ 0.6.

Figure 2: Chemical synthesis workflow for converting radiolabeled glucose to sorbitol.

Comparative Kinetics Data

The following table summarizes why specific fluorinated analogs function as tracers versus inhibitors.

Analog	Enzyme Interaction (Aldose Reductase)	Enzyme Interaction (Hexokinase)	Primary Application
2-deoxy-2-fluoro-D-glucose (2-FDG)	Substrate ( similar to glucose)	Poor Substrate	Metabolic Probe (NMR)
3-deoxy-3-fluoro-D-glucose (3-FDG)	Excellent Substrate ( > Glucose)	Non-Substrate	Metabolic Probe (NMR)
[18F]FDS (2-deoxy-2-fluoro-D-sorbitol)	Product (of 2-FDG reduction)	Non-Substrate	Renal PET / Infection Imaging
Sorbinil (Spirohydantoin)	Inhibitor ( in nM range)	N/A	Therapeutic (Blocks pathway)

References

• Werner, R. A., et al. (2019). "Novel functional renal PET imaging with 18F-FDS in human subjects." Clinical Nuclear Medicine. [Link]

• Li, Z., et al. (2008).[9] "The synthesis of 18F-FDS and its potential application in molecular imaging." Molecular Imaging and Biology. [Link]

• Nakada, T., et al. (1990). "19F NMR imaging of glucose metabolism in the rat lens." Magnetic Resonance in Medicine. (Foundational study on 3-FDG to 3-FDSL conversion). [Link]

• Mota, F., et al. (2021).[9] "Kit-based synthesis of 2-deoxy-2-[18F]-fluoro-D-sorbitol for bacterial imaging." Nature Protocols. [Link]

• Gabbay, K. H. (1973). "The sorbitol pathway and the complications of diabetes." New England Journal of Medicine. (The core hypothesis). [Link]

Sources

• 1. Aldose Reductase | Encyclopedia MDPI [encyclopedia.pub]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Physiological and Pathological Roles of Aldose Reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Fate of Aldose Reductase Inhibition and Sorbitol Dehydrogenase Activation [austinpublishinggroup.com]
• 5. Fluorodeoxysorbitol - Wikipedia [en.wikipedia.org]
• 6. Kit-based synthesis of 2-deoxy-2-[18F]-fluoro-D-sorbitol for bacterial imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Kidney Uptake at F-18 FDG PET/CT Studies and Renal Function Status [ctv.veeva.com]
• 9. semanticscholar.org [semanticscholar.org]

Protocols & Analytical Methods

Protocol for 19F NMR detection of 3-deoxy-3-fluoro-D-glucitol

Application Note: High-Resolution 19F NMR Quantitation and Characterization of 3-Deoxy-3-Fluoro-D-Glucitol

Abstract

This protocol details the detection and quantitation of 3-deoxy-3-fluoro-D-glucitol (3-fluoro-sorbitol) using Fluorine-19 Nuclear Magnetic Resonance (

NMR).[1] This metabolite is the reduction product of 3-deoxy-3-fluoro-D-glucose (3-FDG) , a specific substrate for Aldose Reductase (AR) . Monitoring this conversion is the gold standard for assessing polyol pathway flux, particularly in diabetes research and AR inhibitor (ARI) drug development. This guide addresses the specific challenges of fluorinated carbohydrate analysis, including relaxation delay optimization, proton decoupling, and chemical shift referencing in aqueous biological matrices.

Theoretical Framework & Mechanism

The Metabolic Probe

Aldose Reductase (AR) reduces glucose to sorbitol. In hyperglycemic conditions, this pathway becomes overactive, leading to osmotic stress and tissue damage (e.g., diabetic retinopathy).

• Substrate: 3-FDG is used as a metabolic probe because it is a good substrate for AR but a poor substrate for Hexokinase (glycolysis).

• Product: 3-FDG is reduced to 3-deoxy-3-fluoro-D-glucitol .

• Detection:

  NMR offers a distinct advantage over optical methods because it can distinguish the product (glucitol) from the substrate (glucose anomers) without separation, even in crude tissue extracts.

The NMR Advantage

• Background Suppression: Biological tissues contain negligible endogenous fluorine, resulting in a flat baseline and high signal-to-noise ratio (SNR).

• Chemical Shift Dispersion: The fluorine atom is highly sensitive to its local electronic environment.[2] The ring-opening of the hemiacetal (3-FDG) to the acyclic alcohol (3-fluoro-glucitol) induces a diagnostic chemical shift change, permitting simultaneous quantification.

Experimental Workflow & Materials

Pathway Visualization

The following diagram illustrates the enzymatic conversion and the analytical workflow.

Figure 1: Metabolic pathway of 3-FDG reduction to 3-fluoro-glucitol.

Reagents

• Substrate: 3-Deoxy-3-fluoro-D-glucose (Purity >98%).

• Solvent: Deuterium Oxide (

  , 99.9% D) – Essential for lock and minimizing solvent suppression issues.

• Internal Standard (IS): Sodium Trifluoroacetate (NaTFA) or Sodium Fluoride (NaF).

  • Recommendation: Use NaTFA (-76.5 ppm). NaF (-119 ppm) is pH sensitive and can precipitate with calcium in biological buffers.

• Buffer: Phosphate-buffered saline (PBS) in

  , pH 7.4. Note: Chemical shifts of fluorinated sugars are pH-dependent.

Instrumental Protocol

This protocol is optimized for a 400 MHz spectrometer (376.5 MHz for

).

Sample Preparation

• Extract/Reaction Mix: Lyophilize the enzymatic reaction mixture or tissue extract to remove

  .

• Reconstitution: Dissolve the residue in 600

  L of containing 100 mM phosphate buffer (pH 7.4).

• Standard Addition: Add NaTFA to a final concentration of 1.0 mM (or matched to expected analyte concentration).

• Filtration: Filter through a 0.22

  m PTFE filter into a 5 mm NMR tube to remove particulates that cause line broadening.

Acquisition Parameters (Standard & Quantitative)

Parameter	Setting	Rationale
Nucleus		Target detection.
Pulse Sequence	zgig (Inverse Gated)	Decouples protons during acquisition but not during delay to eliminate Nuclear Overhauser Effect (NOE), ensuring quantitative accuracy.
Spectral Width (SW)	200 ppm (approx. 75 kHz)	Must cover the Internal Standard (-76 ppm) and Analyte (-200 ppm).
Transmitter Offset (O1P)	-140 ppm	Centers the window between TFA and the sugar region.
Relaxation Delay ( )	15 - 20 seconds	for fluorinated sugars is typically 1–3s. For qNMR, is mandatory for 99% magnetization recovery.
Excitation Pulse	(hard pulse)	Maximize signal. Ensure pulse width is calibrated (typically 10-15 s).
Scans (NS)	64 - 256	Depends on concentration. 3-FDG metabolites in tissue often require >128 scans.
Acquisition Time (AQ)	1.0 - 2.0 seconds	Sufficient to resolve J-coupling if decoupling is not used, or to prevent truncation artifacts.
Decoupling	WALTZ-16 (on protons)	Collapses the complex H-F multiplets into singlets, significantly increasing sensitivity and simplifying integration.

The "Inverse Gated" Logic

For quantitative results (qNMR), you cannot use standard continuous decoupling because the NOE enhancement will differ between the trifluoromethyl group of the standard (NaTFA) and the secondary fluorine of the sugar.

• Protocol: Turn on

  decoupling only during acquisition .

• Result: Singlet peaks with accurate integrals proportional to concentration.

Data Processing & Interpretation

Spectral Features

Upon processing (Fourier Transform, Phasing, Baseline Correction), look for the following signals relative to

(0 ppm):

• Internal Standard (NaTFA): Singlet at -76.5 ppm .

• Substrate (3-FDG): Two signals corresponding to the

  and anomers.
  • -anomer: ~ -197.5 ppm (Pseudo-triplet or doublet of triplets).
  • -anomer: ~ -199.0 ppm.

• Analyte (3-Deoxy-3-fluoro-D-glucitol):

  • Shift: Distinct resonance typically upfield of the 3-FDG signals, often around -202 to -205 ppm (pH dependent).

  • Topology: Unlike the substrate, the glucitol is acyclic. It does not show anomeric splitting. In a proton-decoupled spectrum, it appears as a distinct singlet (or simplified multiplet depending on F-F coupling if other fluorines were present, which is not the case here).

Calculation

Calculate the concentration of 3-fluoro-glucitol (

) using the integral area ( ):

• Where

  is the number of fluorine atoms per molecule (3 for TFA, 1 for Glucitol).

• Correction:

  .

Troubleshooting & Critical Controls

Excitation Bandwidth Profile

Because the spectral width is wide (~130 ppm separation between standard and analyte), a standard rectangular pulse might not excite both regions equally.

• Validation: Run a spectrum with the transmitter offset (O1P) at -76 ppm, then at -200 ppm. If the integral ratio changes significantly, your pulse power is insufficient for the bandwidth.

• Fix: Use a shorter hard pulse (higher power) or move the O1P to the exact center (-140 ppm).

pH Sensitivity

Fluorine chemical shifts in sugars are sensitive to pH changes (titration of hydroxyl groups).

• Control: Ensure the final NMR sample is strictly buffered (Phosphate Buffer 100mM). If peaks drift between samples, check pH immediately.

Diagnostic Workflow

Figure 2: Step-by-step experimental workflow.

References

• Kwee, I. L., Nakada, T., & Card, P. J. (1987). Noninvasive demonstration of in vivo 3-fluoro-3-deoxy-D-glucose metabolism in rat brain by 19F nuclear magnetic resonance spectroscopy: suitable probe for monitoring cerebral aldose reductase activities.[3] Journal of Neurochemistry, 49(2), 428-433.[4] Link

• Szwergold, B. S., et al. (1991). 19F NMR quantitation of lens aldose reductase activity using 3-deoxy-3-fluoro-D-glucose. Diabetes, 40. Link

• Bubb, W. A. (2003). NMR spectroscopy in the study of carbohydrates and glycoconjugates. Concepts in Magnetic Resonance Part A, 19A(1), 1-19. (General reference for sugar NMR parameters).

• Sigma-Aldrich. Certified Reference Materials for 19F NMR. (For qNMR standard selection). Link

Sources

• 1. 19F NMR quantitation of lens aldose reductase activity using 3-deoxy-3-fluoro-D-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biophysics.org [biophysics.org]
• 3. In vivo metabolism of 3-deoxy-3-fluoro-D-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Noninvasive demonstration of in vivo 3-fluoro-3-deoxy-D-glucose metabolism in rat brain by 19F nuclear magnetic resonance spectroscopy: suitable probe for monitoring cerebral aldose reductase activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Chemoenzymatic synthesis of 3-deoxy-3-fluoro-D-glucitol

Application Note: Chemoenzymatic Synthesis of 3-Deoxy-3-Fluoro-D-Glucitol

Executive Summary

3-Deoxy-3-fluoro-D-glucitol (also known as 3-deoxy-3-fluoro-D-sorbitol) is a critical metabolic probe used to interrogate the polyol pathway, specifically the kinetics of Sorbitol Dehydrogenase (SDH) and Aldose Reductase (ALR2) . Unlike the radiotracer 2-FDG, the 3-fluoro analog is uniquely positioned to study the stereoelectronic requirements of the C-3 hydroxyl group in glucose metabolism without inhibiting hexokinase as potently as the 2-fluoro variant.

This Application Note details a robust chemoenzymatic protocol for the synthesis of 3-deoxy-3-fluoro-D-glucitol. The strategy combines the high throughput of chemical fluorination (to install the C-3 fluorine with inversion of configuration) with the exquisite regioselectivity of biocatalytic reduction (to convert the aldehyde to the alcohol under mild conditions).

Key Advantages of this Protocol:

• Stereochemical Purity: Chemical fluorination of the allo-congener ensures exclusive gluco-configuration.

• Mild Reduction: Enzymatic reduction avoids the harsh pH shifts of borohydride reduction, preserving the integrity of the C-F bond which can be labile to elimination in basic media.

• Scalability: The modular nature allows for gram-scale synthesis of the precursor followed by on-demand enzymatic conversion.

Retrosynthetic Analysis & Strategy

The synthesis relies on a "Inversion-Reduction" strategy. We cannot directly fluorinate glucose at C-3 with retention; therefore, we utilize 1,2:5,6-Di-O-isopropylidene-α-D-allofuranose as the scaffold. The C-3 hydroxyl in the allo-configuration is accessible for nucleophilic attack. Treatment with DAST (Diethylaminosulfur trifluoride) effects an SN2 displacement, inverting the stereocenter to the gluco-configuration.

Subsequent acid hydrolysis yields 3-deoxy-3-fluoro-D-glucose (3-FG) . The final step utilizes Aldose Reductase (ALR2) (or a broad-spectrum ketoreductase) to reduce the anomeric aldehyde to the primary alcohol, yielding the target glucitol.

Figure 1: Chemoenzymatic Pathway

Caption: Workflow for the synthesis of 3-deoxy-3-fluoro-D-glucitol via DAST-mediated fluorination and enzymatic reduction.

Materials & Reagents

Component	Grade/Spec	Purpose
1,2:5,6-Di-O-isopropylidene-α-D-allofuranose	>98%	Starting Scaffold
Diethylaminosulfur trifluoride (DAST)	Synthesis Grade	Fluorinating Agent (Nucleophilic)
Dichloromethane (DCM)	Anhydrous	Solvent for fluorination
Aldose Reductase (ALR2)	Recombinant (Human/Rat)	Biocatalyst (EC 1.1.1.[1]21)
Formate Dehydrogenase (FDH)	Candida boidinii	Cofactor Regeneration Enzyme
NADP+	>95%	Cofactor
Ammonium Formate	Molecular Bio Grade	Hydride Donor for Recycling
Trifluoroacetic Acid (TFA)	>99%	Deprotection Agent

Detailed Protocol

Phase 1: Chemical Synthesis of 3-Deoxy-3-Fluoro-D-Glucose

Rationale: Direct fluorination of glucose is non-selective. We use the Allo-sugar because the C-3 hydroxyl is sterically accessible and positioned for SN2 attack, which guarantees the Gluco-configuration in the product.

• Fluorination (Inversion):

  • Dissolve 1,2:5,6-Di-O-isopropylidene-α-D-allofuranose (1.0 eq) in anhydrous DCM under Argon atmosphere. Cool to -20°C.

  • Add DAST (1.5 eq) dropwise. Safety Note: DAST can be explosive; maintain low temperature and handle in a fume hood.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench: Pour the mixture slowly into saturated NaHCO₃ solution containing crushed ice. Extract with DCM.

  • Purification: Silica gel chromatography (Hexane/EtOAc) to isolate 3-deoxy-3-fluoro-1,2:5,6-di-O-isopropylidene-α-D-glucofuranose .

  • Validation:19F NMR should show a signal around -198 to -200 ppm (doublet of doublets).

• Global Deprotection:

  • Dissolve the fluorinated intermediate in 50% aqueous Trifluoroacetic Acid (TFA).

  • Stir at 25°C for 4 hours.

  • Concentrate in vacuo. Co-evaporate with toluene (3x) to remove traces of TFA.

  • Result: 3-Deoxy-3-fluoro-D-glucose (3-FG) as a viscous syrup or amorphous solid.

Phase 2: Enzymatic Reduction to 3-Deoxy-3-Fluoro-D-Glucitol

Rationale: While NaBH₄ can reduce the sugar, it generates borate salts that complex with polyols, complicating purification. Enzymatic reduction operates at neutral pH, simplifies purification (no desalting), and allows for "one-pot" metabolic studies if needed.

Cofactor Regeneration System: We utilize a coupled-enzyme system. Aldose Reductase consumes NADPH. To regenerate NADPH from NADP+, we use Formate Dehydrogenase (FDH) , which oxidizes formate to CO₂ (a volatile byproduct), driving the equilibrium forward. Critical Note: Do NOT use Glucose Dehydrogenase (GDH) for recycling. 3-FG is a substrate for GDH and will be oxidized to 3-fluoro-gluconolactone, creating a futile cycle and side products.

Figure 2: Cofactor Regeneration Cycle

Caption: Coupled enzymatic system preventing substrate oxidation by using FDH for recycling.

Protocol:

• Buffer Prep: Prepare 50 mM Potassium Phosphate buffer, pH 7.0.

• Reaction Mix (10 mL scale):

  • Substrate: 3-Deoxy-3-fluoro-D-glucose (100 mg, ~0.55 mmol).

  • Cofactor: NADP+ (0.05 eq, catalytic amount).

  • Recycling Substrate: Ammonium Formate (1.5 eq).

  • Enzyme 1: Aldose Reductase (50 Units).

  • Enzyme 2: Formate Dehydrogenase (50 Units).

• Incubation: Incubate at 30°C with gentle shaking (150 rpm) for 16-24 hours.

• Monitoring: Monitor consumption of the aldehyde peak by TLC (or HPLC-RI). The appearance of the alcohol product can be tracked.[2]

• Termination: Heat inactivation at 90°C for 5 minutes (precipitates proteins). Centrifuge to remove protein pellet.

• Purification:

  • Pass the supernatant through a mixed-bed ion exchange resin (e.g., Amberlite MB-3) to remove phosphate buffer and ammonium salts.

  • Lyophilize the flow-through.

  • Yield: Expect >90% conversion.

Quality Control & Characterization

To validate the identity and purity of 3-deoxy-3-fluoro-D-glucitol, the following analytical parameters must be met.

Technique	Expected Observation	Diagnostic Value
19F NMR	~ -200 ppm (multiplet)	Confirms presence of C-F bond and absence of fluoride ion (-120 ppm).
1H NMR	Absence of anomeric proton (δ 4.5-5.5 ppm). Presence of broad multiplet for polyol backbone.	Confirms reduction of aldehyde to alcohol.[3]
Mass Spectrometry (ESI-)	[M-H]⁻ = 183.15 Da	Confirms molecular weight (184.16 Da).
HPLC	Single peak on Carbohydrate column (e.g., Aminex HPX-87C or HILIC).	Purity assessment.[4]

Troubleshooting & Expert Insights

• Issue: Incomplete Fluorination.

  • Cause: Water in the DAST reaction.

  • Solution: DAST hydrolyzes instantly. Ensure all glassware is flame-dried and DCM is distilled over CaH₂. Use Deoxo-Fluor as a more thermally stable alternative if DAST fails.

• Issue: Low Enzymatic Yield.

  • Cause: pH drift.

  • Solution: The oxidation of formate produces CO₂, which escapes, but ammonium ions remain. Ensure the buffer capacity (50-100 mM) is sufficient to maintain pH 7.0.

• Issue: Substrate Inhibition.

  • Cause: High concentrations of fluorinated sugars can inhibit ALR2.

  • Solution: Perform the reaction in fed-batch mode, adding the 3-FG substrate in portions if concentrations exceed 50 mM.

References

• Metabolism of 3-FG: Kanazawa, M., et al. (1991). "In vivo metabolism of 3-deoxy-3-fluoro-D-glucose." Journal of Biological Chemistry. Link

• Chemical Synthesis (Precursor): Tewson, T. J., & Welch, M. J. (1978). "Preparation of fluorine-18 labeled 3-deoxy-3-fluoro-D-glucose." Journal of Nuclear Medicine. Link

• Enzymatic Methodology: Valverde, P., et al. (2020).[5][6][7][8] "Chemoenzymatic synthesis of 3-deoxy-3-fluoro-L-fucose and its enzymatic incorporation into glycoconjugates." Chemical Communications.[5][8][9] (Provides foundational methodology for fluorinated sugar bioconversions). Link[5][6][7]

• Fluorination Reagents: Dax, K., et al. (2005). "Nucleophilic substitutions on carbohydrate scaffolds." Carbohydrate Research. Link

Sources

• 1. 3-deoxy-3-fluoro-D-glucose | C6H11FO5 | CID 122305 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 3. When D-glucose is treated with sodium borohydride, optically active gluci.. [askfilo.com]
• 4. 3-fluoro-3-deoxy-D-glucitol | Chemily Glycoscience [chemilyglycoscience.com]
• 5. Chemoenzymatic synthesis of 3-deoxy-3-fluoro-L-fucose and its enzymatic incorporation into glycoconjugates - White Rose Research Online [eprints.whiterose.ac.uk]
• 6. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 7. Chemoenzymatic synthesis of 3-deoxy-3-fluoro-L-fucose and its enzymatic incorporation into glycoconjugates - White Rose Research Online [eprints.whiterose.ac.uk]
• 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 9. researchgate.net [researchgate.net]

Measuring sorbitol dehydrogenase kinetics with 3-fluoro-analogs

Application Note & Protocol

Measuring Sorbitol Dehydrogenase Kinetics with 3-Fluoro-Analogs: A Guide for Researchers

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of Sorbitol Dehydrogenase and Fluoro-Analog Probes

Sorbitol dehydrogenase (SDH; EC 1.1.1.14) is a critical enzyme in the polyol pathway, catalyzing the NAD+-dependent oxidation of sorbitol to fructose.[1][2][3] This pathway, while a minor route for glucose metabolism under normal physiological conditions, becomes significantly upregulated during hyperglycemia.[4] The resulting accumulation of sorbitol and subsequent metabolic imbalances are strongly implicated in the pathogenesis of diabetic complications, including neuropathy, retinopathy, and nephropathy.[4][5] Consequently, SDH presents a compelling target for therapeutic intervention.[6][7]

To effectively design and evaluate potential SDH inhibitors, a thorough understanding of its kinetic behavior is paramount. The use of substrate analogs, particularly those modified with fluorine, offers a powerful tool for probing enzyme-substrate interactions and catalytic mechanisms. Fluorine's small size and high electronegativity can subtly alter the electronic properties of a substrate without introducing significant steric hindrance, providing valuable insights into the roles of specific hydroxyl groups in binding and catalysis.[8] For instance, studies have shown that while some fluoro-analogs of D-glucitol are good substrates for SDH, others act as poor substrates or inhibitors, highlighting the critical role of the 2-hydroxyl group for enzyme recognition.[8]

This application note provides a detailed protocol for measuring the steady-state kinetic parameters of sorbitol dehydrogenase using its natural substrate, D-sorbitol, and a representative 3-fluoro-analog. The described methods are designed to be robust and adaptable for the screening and characterization of potential SDH modulators.

Principle of the Spectrophotometric Assay

The kinetic activity of sorbitol dehydrogenase is conveniently measured by monitoring the production of NADH, which absorbs light at 340 nm.[9][10][11] In the forward reaction, SDH catalyzes the oxidation of sorbitol to fructose, with the concomitant reduction of NAD+ to NADH. The initial rate of the reaction is directly proportional to the SDH activity under saturating substrate conditions. By measuring the increase in absorbance at 340 nm over time, the reaction velocity can be determined.

For kinetic analysis, the initial velocity is measured at various concentrations of the substrate (sorbitol or a 3-fluoro-analog) while keeping the concentration of NAD+ constant and saturating. The resulting data can then be fitted to the Michaelis-Menten equation to determine the key kinetic parameters:

• Km (Michaelis constant): The substrate concentration at which the reaction velocity is half of Vmax. It is an inverse measure of the substrate's affinity for the enzyme.

• Vmax (maximum velocity): The maximum rate of the reaction when the enzyme is saturated with the substrate.

Some commercial assay kits utilize a coupled enzymatic reaction where the produced NADH reduces a tetrazolium salt (like MTT or INT) to a colored formazan product, which can be measured at a different wavelength (e.g., 565 nm).[12][13][14] While this can enhance sensitivity, the direct measurement of NADH formation at 340 nm is a well-established and reliable method for purified or semi-purified enzyme systems.[9][10][15]

Materials and Reagents

Equipment

• UV-Vis Spectrophotometer with temperature control (e.g., cuvette-based or microplate reader)

• Calibrated micropipettes and tips

• pH meter

• Vortex mixer

• Water bath or incubator set to the desired assay temperature (e.g., 25°C or 37°C)[12]

• Analytical balance

Reagents

• Recombinant or purified Sorbitol Dehydrogenase (source-dependent, e.g., human, bovine liver)

• D-Sorbitol (Sigma-Aldrich, Cat. No. S1876 or equivalent)

• 3-Fluoro-3-deoxy-D-sorbitol (or other relevant 3-fluoro-analog)

• β-Nicotinamide adenine dinucleotide hydrate (NAD+; Sigma-Aldrich, Cat. No. N7004 or equivalent)

• Tris-HCl (Tris(hydroxymethyl)aminomethane hydrochloride)

• Bovine Serum Albumin (BSA; optional, for enzyme stabilization)

• Ultrapure water (e.g., Milli-Q or equivalent)

• Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

Experimental Protocols

Reagent Preparation

• Assay Buffer (100 mM Tris-HCl, pH 9.0): Dissolve 1.576 g of Tris-HCl in approximately 80 mL of ultrapure water. Adjust the pH to 9.0 at the desired assay temperature using concentrated NaOH. Bring the final volume to 100 mL with ultrapure water. The optimal pH for sorbitol oxidation is generally high, around 9.0-9.6.[10][16]

• Enzyme Stock Solution: Prepare a stock solution of SDH in a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0, containing 1 mg/mL BSA for stabilization).[10] The final concentration should be determined empirically to yield a linear reaction rate for at least 5-10 minutes.

• NAD+ Stock Solution (20 mM): Dissolve 13.3 mg of NAD+ in 1 mL of ultrapure water. Prepare fresh daily and keep on ice.

• D-Sorbitol Stock Solution (500 mM): Dissolve 911 mg of D-sorbitol in 10 mL of Assay Buffer.[10]

• 3-Fluoro-Sorbitol Stock Solution (e.g., 100 mM): The concentration will depend on the expected Km. Dissolve the appropriate amount of the 3-fluoro-analog in Assay Buffer.

Workflow for Kinetic Measurements

The following workflow outlines the steps for determining the kinetic parameters for a single substrate. The same procedure should be followed for both D-sorbitol and the 3-fluoro-analog.

Caption: The SDH-catalyzed oxidation of sorbitol to fructose.

References

• International Online Medical Council. (2012, October 24). Linking Diabetic Complications to Sorbitol Oxidation, Oxidative Stress and Metabolic Suppression.
• Lindstad, R. I., & McKinley-McKee, J. S. (2005, February 15).
• BioAssay Systems. Sorbitol Dehydrogenase Assay Kit (DSDH-100) Technical Manual.
• Lindstad, R. I., & McKinley-McKee, J. S. (1992, December 1). The kinetic mechanism of sheep liver sorbitol dehydrogenase. PubMed.
• Lindstad, R. I., & McKinley-McKee, J. S. (2005).
• Mathebula, S. D. (2015, April 29). Polyol pathway: A possible mechanism of diabetes complications in the eye. Journal of Diabetes & Metabolism.
• Abcam. (2019, November 15). Sorbitol Dehydrogenase Activity Assay Kit (Colorimetric) (ab252902) Datasheet.
• Omotosho, I. O., et al. (2014, March 15). Sorbitol Dehydrogenase Activity in Diabetes Mellitus and Cataract Patients. IOSR Journal of Dental and Medical Sciences.
• Javed, A., & Arora, S. (2022, November 14). Biochemistry, Polyol Or Sorbitol Pathways.
• Tanimoto, T., et al. (1993).
• Sigma-Aldrich. Sorbitol Dehydrogenase Kit (MAK317) - Technical Bulletin.
• ELK Biotechnology. Sorbitol dehydrogenase Assay Kit Instruction (BC051).
• NIPRO. SORBITOL DEHYDROGENASE (SorDH) [EC 1.1.1.14] from Microorganism.
• Assay Genie. Sorbitol Dehydrogenase Assay Kit (BA0056) Datasheet.
• Bond, L. W., et al. (1980). Kinetic determination of serum sorbitol dehydrogenase activity with a centrifugal analyzer. Clinical Chemistry.
• Yamaguchi, H., et al. (1994). Purification and Properties of NAD-Dependent Sorbitol Dehydrogenase from Apple Fruit. Plant and Cell Physiology.
• Lehenberger, S., et al. (2015, February 23). Polyol specificity of recombinant Arabidopsis thaliana sorbitol dehydrogenase studied by enzyme kinetics and in silico modeling. Frontiers in Plant Science.
• Huebner, G. H., et al. (1996, October). A simple and rapid method for the determination of D-sorbitol in plasma using the Cobas Mira S. Therapeutic Drug Monitoring.
• Biomedical Research Service Center. BMR Sorbitol Dehydrogenase Assay Kit.
• Bell, J. H., et al. (1998, December 15).
• El-Kabbani, O., et al. (2006). Discovery of Potential Sorbitol Dehydrogenase Inhibitors from Virtual Screening. Medicinal Chemistry.
• Pfizer Inc. (2002). U.S. Patent No. 6,414,149.
• Schmidt, R. E., et al. (1999). Evaluation of a sorbitol dehydrogenase inhibitor on diabetic peripheral nerve metabolism: a prevention study. Diabetologia.
• Hotta, N., et al. (1996). Inhibition of sorbitol dehydrogenase.
• Schmidt, R. E., et al. (1997). Inhibition of sorbitol dehydrogenase exacerbates autonomic neuropathy in rats with streptozotocin-induced diabetes. Washington University School of Medicine.
• Borg, A. J., et al. (2021, February 23). Characterization of the sorbitol dehydrogenase SmoS from Sinorhizobium meliloti 1021. Acta Crystallographica Section D: Structural Biology.
• Sigma-Aldrich. Sorbitol Dehydrogenase Assay Kit sufficient for 100 colorimetric tests (MAK317).
• UniProt Consortium. (2010, March 23). SORD - Sorbitol dehydrogenase - Homo sapiens (Human). UniProtKB.

Sources

• 1. iomcworld.com [iomcworld.com]
• 2. Polyol pathway: A possible mechanism of diabetes complications in the eye | Mathebula | African Vision and Eye Health [avehjournal.org]
• 3. bmrservice.com [bmrservice.com]
• 4. Biochemistry, Polyol Or Sorbitol Pathways - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. scienpress.com [scienpress.com]
• 6. benthamscience.com [benthamscience.com]
• 7. US6414149B1 - Sorbitol dehydrogenase inhibitors - Google Patents [patents.google.com]
• 8. The use of fluoro- and deoxy-substrate analogs to examine binding specificity and catalysis in the enzymes of the sorbitol pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. elkbiotech.com [elkbiotech.com]
• 10. nipro.co.jp [nipro.co.jp]
• 11. Frontiers | Polyol specificity of recombinant Arabidopsis thaliana sorbitol dehydrogenase studied by enzyme kinetics and in silico modeling [frontiersin.org]
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• 15. A simple and rapid method for the determination of D-sorbitol in plasma using the Cobas Mira S - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. academic.oup.com [academic.oup.com]

Application Note: Utilizing 3-deoxy-3-fluoro-D-glucitol for the Investigation of Polyol Pathway Flux in Diabetic Neuropathy Models

Abstract

Diabetic peripheral neuropathy (DPN) is a debilitating complication of diabetes, characterized by nerve damage and loss of function.[1] The polyol pathway, a two-step metabolic route converting glucose to fructose via sorbitol, is strongly implicated in the pathogenesis of DPN.[2][3][4] Under hyperglycemic conditions, increased flux through this pathway, driven by the enzyme aldose reductase (AR), leads to the accumulation of sorbitol and subsequent downstream cellular stress.[3][5][6] This application note provides a comprehensive guide for researchers on the use of 3-deoxy-3-fluoro-D-glucitol (3-FG), a fluorinated analog of glucose, as a molecular probe to quantitatively measure polyol pathway activity. We present the underlying principles, detailed protocols for both in vitro and in vivo models, and data analysis strategies to empower the study of DPN pathomechanisms and the evaluation of therapeutic interventions like aldose reductase inhibitors (ARIs).

Principle and Mechanism of Action

Under normal glucose levels, the majority of cellular glucose is phosphorylated by hexokinase and enters glycolysis. However, in the hyperglycemic state characteristic of diabetes, this primary pathway becomes saturated, shunting excess glucose into the polyol pathway.[3]

The Polyol Pathway consists of two key enzymatic steps:

• Aldose Reductase (AR): This enzyme reduces glucose to sorbitol, consuming NADPH as a cofactor.[3][7] AR has a low affinity for glucose, which is why this pathway is most significant during hyperglycemia.[7][8]

• Sorbitol Dehydrogenase (SDH): This enzyme subsequently oxidizes sorbitol to fructose, using NAD+ as a cofactor.[3][4]

The overactivation of this pathway in diabetic neuropathy is pathogenic due to several factors, including osmotic stress from sorbitol accumulation, depletion of NADPH leading to increased oxidative stress, and reduced levels of myo-inositol, which impairs nerve function.[3][4][6][8]

3-deoxy-3-fluoro-D-glucitol (3-FG) as a Molecular Probe:

3-FG is an analog of glucose that serves as an excellent substrate for Aldose Reductase (AR). AR metabolizes 3-FG into 3-deoxy-3-fluoro-D-sorbitol (3-FS).[9] The key advantages of using 3-FG are:

• High Affinity: AR has a significantly higher affinity for 3-FG compared to glucose, making it a sensitive tracer.[10]

• Metabolic Trapping: The product, 3-FS, is a poor substrate for the subsequent enzyme, Sorbitol Dehydrogenase (SDH), leading to its accumulation within the cell. This "trapping" allows for a cumulative measure of AR activity over time.[9][10]

• Detection: The fluorine atom on 3-FS provides a unique and highly sensitive signal for detection and quantification by 19F Nuclear Magnetic Resonance (19F-NMR) spectroscopy or Mass Spectrometry (MS), with minimal background interference.[9][10]

By measuring the accumulation of 3-FS, researchers can directly quantify the metabolic flux through the rate-limiting step of the polyol pathway in relevant tissues and cells.

Caption: Mechanism of the polyol pathway and the action of 3-FG as a tracer.

Applications in Diabetic Neuropathy Research

• Quantifying Pathway Flux: Directly measure the rate of polyol pathway activity in neuronal and glial cells (in vitro) or in specific nerve tissues like the sciatic nerve or dorsal root ganglia (in vivo).

• Evaluating ARI Efficacy: Assess the potency and dose-response of novel Aldose Reductase Inhibitors (ARIs) by measuring their ability to reduce 3-FS accumulation.[10]

• Mechanistic Studies: Correlate the degree of polyol pathway flux with specific cellular and functional deficits, such as Schwann cell demyelination, axonal degeneration, oxidative stress markers, and nerve conduction velocity.[11][12]

• Model Validation: Characterize and validate animal models of diabetic neuropathy by confirming hyperactivity of the polyol pathway.

Experimental Protocols

Part A: In Vitro Protocol using Schwann Cell Line (e.g., IMS32)

Schwann cells, the primary glial cells of the peripheral nervous system, are known to have high AR expression and are critically involved in the pathology of DPN.[1][11]

1. Cell Culture and Hyperglycemic Challenge: a. Culture IMS32 Schwann cells in standard growth medium (e.g., DMEM with 10% FBS) until they reach 80-90% confluency.[13] b. Two days prior to the experiment, switch the cells to a medium containing either normal glucose (5.6 mM) for the control group or high glucose (30-50 mM) for the diabetic model group. This adaptation period is crucial for observing metabolic changes.[11] c. Rationale: High glucose conditions mimic the hyperglycemic state of diabetes, upregulating the polyol pathway.[12]

2. 3-FG Treatment: a. Prepare a sterile stock solution of 3-deoxy-3-fluoro-D-glucitol in serum-free medium. b. Aspirate the culture medium from both control and high-glucose-adapted cells. c. Add the 3-FG-containing medium to the cells at a final concentration of 5-10 mM. Incubate for 4-24 hours at 37°C, 5% CO2. d. Rationale: The incubation time allows for sufficient accumulation of the 3-FS metabolite for reliable detection. A time-course experiment is recommended to determine the optimal incubation period for your specific cell line and experimental conditions.

3. Cell Lysis and Metabolite Extraction: a. Place the culture plates on ice. Aspirate the medium and wash the cells twice with ice-cold Phosphate Buffered Saline (PBS). b. Rationale: Ice-cold PBS rapidly halts metabolic activity and removes any extracellular 3-FG.[14] c. Add 1 mL of an ice-cold extraction solvent (e.g., 80:20 methanol:water) to each well of a 6-well plate. d. Scrape the cells and transfer the cell lysate/solvent mixture to a microcentrifuge tube. e. Vortex thoroughly and centrifuge at >13,000 x g for 15 minutes at 4°C to pellet proteins and cell debris. f. Carefully transfer the supernatant, which contains the metabolites, to a new tube for analysis.

4. Sample Analysis (19F-NMR): a. Lyophilize the supernatant to dryness. b. Reconstitute the dried extract in a known volume (e.g., 600 µL) of D2O-based NMR buffer containing a known concentration of an internal standard (e.g., 3-(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt, TSP).[15] c. Transfer the sample to a 5 mm NMR tube. d. Acquire 19F-NMR spectra. The 3-FS signal will appear as a distinct peak, well-separated from other potential fluorinated compounds. e. Rationale: 19F-NMR is a non-destructive technique that provides high specificity for the fluorinated metabolite.[15][16] Quantification is achieved by integrating the 3-FS peak area relative to the known concentration of the internal standard.

Part B: In Vivo Protocol using Streptozotocin (STZ)-Induced Diabetic Rodent Model

The STZ model is a widely used and well-characterized model for inducing Type 1 diabetes and subsequent neuropathy in rodents.[17][18][19]

Caption: Workflow for assessing polyol pathway flux in STZ-diabetic rodents.

1. Induction of Diabetes: a. Use adult male mice (e.g., C57BL/6) or rats (e.g., Sprague-Dawley). b. Induce diabetes via a single intraperitoneal (I.P.) injection of streptozotocin (STZ), freshly dissolved in citrate buffer. A typical dose for mice is 150-200 mg/kg and for rats is 50-65 mg/kg.[17][18][19][20] c. Self-Validation: Confirm the diabetic state 1-7 days post-injection by measuring blood glucose levels from a tail snip. Animals with blood glucose consistently above 16.7 mmol/L (300 mg/dL) are considered diabetic and included in the study.[18][21]

2. Neuropathy Development: a. Allow 4-8 weeks for the hallmarks of diabetic neuropathy, such as reduced nerve conduction velocity (NCV) and thermal hypoalgesia, to develop.[18] b. Monitor animal health and body weight regularly.

3. Administration of 3-FG: a. Prepare a sterile solution of 3-FG in saline. b. Administer 3-FG to both diabetic and age-matched non-diabetic control animals via I.P. injection. A typical dose might range from 100-250 mg/kg. c. Causality: The dose should be sufficient to allow detectable accumulation in nerve tissue but low enough to avoid toxicity. Dose-response studies may be necessary.

4. Tissue Harvesting and Processing: a. At a predetermined time point after 3-FG administration (e.g., 24 hours), euthanize the animals according to approved ethical protocols. b. Rapidly dissect the target tissues, such as the sciatic nerves and dorsal root ganglia (DRG). c. Immediately freeze the tissues in liquid nitrogen or on dry ice to halt all metabolic activity. Store at -80°C until extraction. d. Rationale: Rapid freezing is critical to preserve the in vivo metabolic state of the tissue.

5. Metabolite Extraction from Tissue: a. Weigh the frozen tissue. b. Homogenize the tissue in an ice-cold extraction solvent (e.g., perchloric acid or methanol:water) using a suitable homogenizer. c. Centrifuge the homogenate at high speed (e.g., 15,000 x g for 20 min at 4°C). d. Collect the supernatant for analysis as described in the in vitro protocol (Section 3A, steps 4a-e).

Data Analysis and Interpretation

The primary endpoint is the concentration of 3-deoxy-3-fluoro-D-sorbitol (3-FS) in the sample.

Quantification:

• Using 19F-NMR , the concentration of 3-FS is calculated by comparing the integrated area of its unique spectral peak to the area of the peak from the known concentration of the internal standard.

• Using LC-MS/MS , a standard curve must be generated using a pure 3-FS standard (if available) to determine the concentration in the biological samples.

Data Normalization:

• In Vitro: Normalize the 3-FS concentration to the total protein content of the cell lysate (determined by a BCA or Bradford assay) or to the cell number.

• In Vivo: Normalize the 3-FS amount to the wet weight of the tissue sample (e.g., nmol of 3-FS per mg of tissue).

Expected Results and Interpretation:

Group	Condition	Expected 3-FS Accumulation	Interpretation
Control	Normoglycemic (5.6 mM)	Low / Baseline	Basal level of polyol pathway activity.
Diabetic Model	Hyperglycemic (30-50 mM)	High (Significantly > Control)	Hyperglycemia drives increased metabolic flux through aldose reductase.[12]
Diabetic + ARI	Hyperglycemic + ARI	Reduced (Approaching Control)	The Aldose Reductase Inhibitor is effectively blocking the enzyme, reducing the conversion of 3-FG to 3-FS.[10]

A significant increase in 3-FS accumulation in the diabetic model compared to the control confirms the hyperactivity of the polyol pathway. The degree to which an ARI can reduce this accumulation provides a direct measure of its target engagement and efficacy.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
No/Low 3-FS Signal	- Insufficient incubation time or 3-FG dose.- Low AR expression in the chosen cell line.- Inefficient metabolite extraction.- Sample degradation.	- Perform a time-course and dose-response optimization.- Confirm AR expression via Western Blot or qPCR.- Validate extraction protocol with a spiked sample.- Ensure samples are kept on ice and processed quickly.
High Variability	- Inconsistent cell numbers between wells.- Incomplete homogenization of tissue.- Inaccurate pipetting.- Variation in diabetes induction in animals.	- Seed cells carefully; normalize to protein content.- Ensure tissue is completely homogenized.- Use calibrated pipettes.- Use strict inclusion criteria for diabetic animals (e.g., consistent blood glucose levels).
Extraneous Peaks in 19F-NMR	- Contamination of NMR tube or buffer.- Presence of other fluorinated compounds (e.g., from drugs).	- Use high-quality, clean NMR tubes.- Run a buffer-only blank spectrum.- Review animal treatment history for other fluorinated compounds.

References

• Oates, P. J. (2002). Polyol pathway and diabetic peripheral neuropathy. International Review of Neurobiology, 50, 325-392. Available at: [Link]

• Taylor & Francis Online. (n.d.). Polyol pathway – Knowledge and References. Retrieved from [Link]

• Malik, R. A., et al. (2004). Sural Nerve Sorbitol in Patients With Diabetic Sensorimotor Polyneuropathy. Diabetes Care, 27(5), 1109-1114. Available at: [Link]

• Inotiv. (n.d.). Streptozotocin-Induced Diabetic Neuropathy in Mice and Rats. Retrieved from [Link]

• Hotta, N., et al. (1996). NEW CONCEPTS AND INSIGHTS ON PATHOGENESIS AND TREATMENT OF DIABETIC COMPLICATIONS: POLYOL PATHWAY AND ITS INHIBITION. Nagoya Journal of Medical Science, 59(3-4), 77-90. Available at: [Link]

• Kurokawa, K., et al. (2014). Development of sensory neuropathy in streptozotocin-induced diabetic mice. Journal of the Peripheral Nervous System, 19(1), 35-43. Available at: [Link]

• Muzurovic, E., et al. (2024). Diabetic peripheral neuropathy: pathogenetic mechanisms and treatment. Frontiers in Neurology, 14, 1299356. Available at: [Link]

• Dewanjee, S., et al. (2020). Understanding Diabetic Neuropathy: Focus on Oxidative Stress. Oxidative Medicine and Cellular Longevity, 2020, 8975376. Available at: [Link]

• Jaspan, J., et al. (2003). Effect of aldose reductase inhibition on nerve blood flow and nerve conduction in diabetic neuropathy. Neurology, 61(12), 1731-1736. Available at: [Link]

• Aragen. (n.d.). Streptozotocin-induced Diabetic Peripheral Neuropathic Pain Model Developed at Aragen. Retrieved from [Link]

• Oates, P. J. (2008). Aldose Reductase, Still a Compelling Target for Diabetic Neuropathy. Naunyn-Schmiedeberg's Archives of Pharmacology, 377(4-6), 367-378. Available at: [Link]

• NDI Neuroscience. (n.d.). STZ-Induced Diabetes Model – Protocol. Retrieved from [Link]

• Ali, G., et al. (2015). A streptozotocin-induced diabetic neuropathic pain model for static or dynamic mechanical allodynia and vulvodynia: validation using topical and systemic gabapentin. Naunyn-Schmiedeberg's Archives of Pharmacology, 388(10), 1129-1140. Available at: [Link]

• Sango, K., et al. (2021). Aldose Reductase and the Polyol Pathway in Schwann Cells: Old and New Problems. International Journal of Molecular Sciences, 22(3), 1031. Available at: [Link]

• Szwergold, B. S., et al. (1995). 3-FG as substrate for investigating flux through the polyol pathway in dog lens by 19F-NMR spectroscopy. Investigative Ophthalmology & Visual Science, 36(7), 1335-1342. Available at: [Link]

• Szwergold, B. S., et al. (1997). 3-Fluoro-3-deoxy-D-galactose: a new probe for studies on sugar cataract. Investigative Ophthalmology & Visual Science, 38(2), 401-409. Available at: [Link]

• Gonzalez, R. G., et al. (1984). Direct measurement of polyol pathway activity in the ocular lens. Biochemical and Biophysical Research Communications, 125(2), 522-527. Available at: [Link]

• Katagiri, F., et al. (2022). The polyol pathway is an evolutionarily conserved system for sensing glucose uptake. eLife, 11, e74283. Available at: [Link]

• K-S, K., et al. (1990). In vivo metabolism of 3-deoxy-3-fluoro-D-glucose. Journal of Biological Chemistry, 265(36), 22359-22365. Available at: [Link]

• Szwergold, B. S., et al. (1994). Fructose-3-phosphate production and polyol pathway metabolism in diabetic rat hearts. Archives of Biochemistry and Biophysics, 311(2), 299-306. Available at: [Link]

• Marshall, D. D., & Powers, R. (2017). Combining Mass Spectrometry and NMR Improves Metabolite Detection and Annotation. Metabolites, 7(2), 15. Available at: [Link]

• Hao, W., et al. (2015). Hyperglycemia Promotes Schwann Cell De-differentiation and De-myelination via Sorbitol Accumulation and Igf1 Protein. The Journal of Biological Chemistry, 290(28), 17106-17115. Available at: [Link]

• Villalón-López, D. N., et al. (2023). 1H NMR-based metabolomics of cacao pod husk: profile comparison of three drying treatments. Exploratory Foods and Foodomics, 1, 101-114. Available at: [Link]

• Chemily Glycoscience. (n.d.). 3-fluoro-3-deoxy-D-glucitol. Retrieved from [Link]

• Donaldson, P. J., et al. (2021). The Synergistic Effects of Polyol Pathway-Induced Oxidative and Osmotic Stress in the Aetiology of Diabetic Cataracts. International Journal of Molecular Sciences, 22(16), 8969. Available at: [Link]

• Romaschin, A. D., et al. (1981). The in vivo effects of 3-deoxy-3-fluoro-D-glucose metabolism on respiration in Locusta migratoria. Canadian Journal of Biochemistry, 59(4), 262-268. Available at: [Link]

• Monje, P. V. (2022). Human Schwann Cells in vitro III. Analytical Methods and a Practical Approach for Quality Control. Bio-protocol, 12(12), e4444. Available at: [Link]

• Chen, Y.-T., et al. (2023). Unveiling the Role of Schwann Cell Plasticity in the Pathogenesis of Diabetic Peripheral Neuropathy. International Journal of Molecular Sciences, 24(19), 14899. Available at: [Link]

• Sango, K., et al. (2023). Immortalized Schwann cell lines as useful tools for pathogenesis-based therapeutic approaches to diabetic peripheral neuropathy. Frontiers in Molecular Neuroscience, 16, 1111624. Available at: [Link]

• Molteni, L., et al. (2023). COMBINING NMR SPECTROSCOPY AND MASS SPECTROMETRY FOR THE METABOLIC PROFILING OF SOLID MATRICES. Proceedings of the 10th Conference of the Italian Association of Magnetics, 121. Available at: [Link]

• Piotrowska, A., et al. (2013). Mechanisms and pharmacology of diabetic neuropathy – experimental and clinical studies. Pharmacological Reports, 65(6), 1439-1449. Available at: [Link]

• Li, Z., et al. (2023). Isoviolanthin promotes Schwann cells activity in peripheral nerve regeneration via Fhl3-mediated epithelial-mesenchymal transition-like process: An in vitro study. Journal of Functional Foods, 107, 105678. Available at: [Link]

• Ciampa, A., et al. (2023). NMR-Based Metabolomics for a More Holistic and Sustainable Research in Food Quality Assessment: A Narrative Review. Foods, 12(1), 160. Available at: [Link]

• Çelik, D., et al. (2023). Preserving cell viability in diabetic neuropathy through the AKT/PI3K cellular pathway. Annals of Medical Research, 30(8), 882-887. Available at: [Link]

• Grootveld, M., et al. (2022). Updates and Original Case Studies Focused on the NMR-Linked Metabolomics Analysis of Human Oral Fluids Part I. Molecules, 27(3), 738. Available at: [Link]

• Wang, Y., et al. (2017). The primary biochemical mechanisms of Diabetic Peripheral Neuropathy (DPN). Journal of Neurology and Neuroscience, 8(4), 211. Available at: [Link]

• Li, X., et al. (2023). The damage mechanism of polyol pathway on diabetic peripheral neuropathy. Frontiers in Endocrinology, 14, 1282025. Available at: [Link]

• Eisenthal, R., & Taylor, N. F. (1974). The bacterial metabolism of 3-deoxy-3-flouro-D-glucose. (Doctoral dissertation, University of Bath). Available at: [Link]

• Bobrov, E., et al. (2023). Potent Biological Activity of Fluorinated Derivatives of 2-Deoxy-d-Glucose in a Glioblastoma Model. International Journal of Molecular Sciences, 24(19), 14841. Available at: [Link]

• Uddin, M. J., et al. (2023). Evaluation of Physiochemical and Microbiological Stability of 2-[18F] Fluoro-2-Deoxy-D-Glucose, [18F]FDG: Synthesized in the Cyclotron Facility of National Institute of Nuclear Medicine and Allied Sciences. Bangladesh Journal of Nuclear Medicine, 26(1), 58-63. Available at: [Link]

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Technical Notes & Optimization

Technical Guide: Resolving 3-FG and 3-FS Signals in 19F NMR

This guide addresses the specific technical challenge of resolving and quantifying 3-deoxy-3-fluoro-D-glucose (3-FG) and its metabolic product 3-deoxy-3-fluoro-D-sorbitol (3-FS) using 19F NMR.[1][2] This workflow is critical for researchers monitoring Aldose Reductase (AR) activity, particularly in diabetes research (polyol pathway flux) and lens opacity studies.

Executive Summary

In 19F NMR metabolic profiling, the resolution between the substrate (3-FG) and product (3-FS) is often complicated by the anomeric equilibrium of the glucose analog. 3-FG exists as two distinct anomers (

and ) in solution, creating two distinct fluorine signals that can crowd the spectral window.[3] 3-FS, being an acyclic polyol, presents as a single signal. Successful resolution requires precise proton decoupling, T1-optimized relaxation delays, and strict pH control.

Part 1: The Spectral Landscape & Mechanism

To resolve these signals, one must understand the structural dynamics driving the chemical shifts.

• 3-FG (

  -anomer): The fluorine atom at C3 is axially/equatorially oriented depending on the ring pucker, typically resonating upfield relative to the -anomer.

• 3-FG (

  -anomer): The dominant form in aqueous equilibrium (approx. 60:40 ratio with ).

• 3-FS (Sorbitol analog): The ring opens during reduction by Aldose Reductase. The resulting acyclic chain changes the electronic shielding of the fluorine, shifting the signal distinctively from the glucose anomers.

Metabolic Pathway Visualization

The following diagram illustrates the polyol pathway flux you are monitoring and the resulting NMR-visible species.

Caption: Figure 1. The metabolic conversion of 3-FG to 3-FS via Aldose Reductase. 3-FG presents as a doublet of anomers, while 3-FS appears as a distinct product peak.

Part 2: Experimental Protocol

This protocol is designed for 400 MHz to 600 MHz spectrometers. Lower fields (benchtop NMR) may require longer acquisition times to resolve anomeric shoulders.

1. Sample Preparation (Critical for Resolution)

Biological matrices (lens homogenate, cell lysate) contain paramagnetic ions and proteins that broaden lines.

• Extraction: Use Perchloric Acid (PCA) extraction to remove proteins. Neutralize carefully with KOH to pH 7.0–7.4.

• Solvent: Resuspend lyophilized extract in D₂O (10-20%) / H₂O mixture.

• Internal Standard: Use Trifluoroacetic acid (TFA) or KF (in a capillary insert) to avoid chemical interaction with the sugars.

2. Acquisition Parameters

Failure to decouple protons is the #1 cause of poor resolution in this assay. The

coupling constants (~15-25 Hz) will split your signals into complex multiplets, causing overlap.

Parameter	Setting	Rationale
Pulse Sequence	zgpg30 or equivalent	Inverse gated decoupling (or standard decoupling) is mandatory to collapse multiplets into singlets.
Decoupling	WALTZ-16 (Proton)	Continuous 1H decoupling eliminates H-F splitting, sharpening 3-FG and 3-FS into distinct singlets.
Spectral Width	~50 ppm window	Center around -200 ppm (approximate region for fluorinated sugars).
Relaxation Delay (D1)	> 3.0 seconds	Fluorine T1s in sugars are long (1-2s). Short D1 leads to saturation and inaccurate quantification of the 3-FS/3-FG ratio.
Scans (NS)	256 - 1024	Depends on metabolite concentration. 3-FS is often low abundance.

Part 3: Troubleshooting & FAQs

Issue 1: "I see three peaks. Which one is 3-FS?"

Diagnosis: This is normal and expected.

• Signal A (

  -3-FG): usually the furthest downfield (or largest peak depending on equilibrium).

• Signal B (

  -3-FG): smaller peak, shifted slightly upfield from .

• Signal C (3-FS): The product peak. Action:

• Run a "Time Zero" spectrum (substrate only). You will see only the

  and 3-FG peaks.

• Compare with your reaction spectrum. The new peak that emerges is 3-FS.

• Note: 3-FS typically resonates upfield of the 3-FG cluster.

Issue 2: "The signals are broad and overlapping."

Root Cause:

• Poor Decoupling: The proton decoupler is off or not optimized.

• Paramagnetic Impurities: Iron/Copper in the tissue lysate.

• Viscosity: High sugar concentrations or residual proteins. Solution:

• Verify Decoupling: Ensure the proton channel is tuned and the decoupling sequence (WALTZ-16) is active during acquisition.

• Add EDTA: Add 1-2 mM EDTA to the sample to chelate paramagnetic ions.

• Temperature: Increase sample temperature to 298K or 310K to sharpen lines (reduces viscosity effects).

Issue 3: "My integration ratios are inconsistent."

Root Cause: T1 Saturation. The

and anomers of 3-FG and the linear 3-FS molecule have different longitudinal relaxation times (T1). If you scan too fast (D1 < 3s), you will under-quantify the species with the longest T1. Validation Step: Run an Inversion Recovery experiment to measure T1 for all three peaks. Set your D1 to at least .[4]

Part 4: Troubleshooting Logic Flow

Use this decision tree to diagnose spectral anomalies.

Caption: Figure 2. Troubleshooting logic for resolving 3-FG/3-FS spectral anomalies.

References

• Kwee, I. L., Nakada, T., & Card, P. J. (1987).[5] In vivo metabolism of 3-deoxy-3-fluoro-D-glucose. Journal of Neurochemistry.

• Secchi, E. F., Lee, J. W., & Kador, P. F. (1995). 3-FG as substrate for investigating flux through the polyol pathway in dog lens by 19F-NMR spectroscopy. Investigative Ophthalmology & Visual Science.

• Szafer, A., et al. (2013). 19F NMR quantitation of lens aldose reductase activity using 3-deoxy-3-fluoro-D-glucose. Biophysical Journal.

• Facey, G. (2008). Resolution of Overlapping Signals Based on T1's. University of Ottawa NMR Facility.

Sources

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• 3. University of Ottawa NMR Facility Blog: Resolution of Overlapping Signals Based on T1's [u-of-o-nmr-facility.blogspot.com]
• 4. 19Flourine NMR [chem.ch.huji.ac.il]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Enhancing 3-Deoxy-3-fluoro-D-glucitol Detection in Tissue

Welcome to the technical support center for the sensitive detection of 3-deoxy-3-fluoro-D-glucitol and its metabolic precursors in tissue. This guide is designed for researchers, scientists, and drug development professionals who are working to quantify and visualize this important metabolic probe. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to help you overcome common challenges and improve the sensitivity and reliability of your results.

Introduction: Understanding the Target

3-deoxy-3-fluoro-D-glucose (3-FDG) is a glucose analog used to probe specific metabolic pathways. In tissues containing the enzyme aldose reductase, 3-FDG is metabolized into 3-deoxy-3-fluoro-D-sorbitol (3-FS), a glucitol.[1] The challenge often lies in detecting the relatively low concentrations of 3-FS within the complex biochemical matrix of a tissue sample. This guide will address methods to enhance the detection of this downstream metabolite, which we will refer to as 3-FS, and its parent compound.

Metabolic Conversion Pathway

The primary metabolic conversion of interest is the reduction of 3-FDG to 3-FS by aldose reductase, an enzyme active in the polyol pathway. Understanding this is critical for experimental design, as the choice of detection method may target the precursor, the product, or both.

Caption: Metabolic reduction of 3-FDG to 3-FS.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the detection of 3-FS in tissue.

Q1: What are the primary analytical methods for detecting 3-FS and its precursor, 3-FDG, in tissue?

There are three main methodologies, each with distinct advantages and challenges:

• Positron Emission Tomography (PET): This in-vivo imaging technique uses radiolabeled [¹⁸F]-3-FDG to visualize tissue uptake and metabolic activity. It offers excellent sensitivity but may not distinguish between the parent molecule and its metabolites.[2][3]

• ¹⁹F Magnetic Resonance Spectroscopy (MRS): A non-invasive, non-radioactive method that provides high chemical specificity by directly detecting the fluorine nucleus. This allows for the distinct identification of 3-FDG, 3-FS, and other fluorinated metabolites.[1][4] Its primary limitation is lower intrinsic sensitivity compared to PET.

• Mass Spectrometry (MS): A highly sensitive and specific ex-vivo technique, typically coupled with liquid chromatography (LC-MS) for quantification or used in an imaging modality (MSI) for spatial mapping. MS can definitively identify and quantify 3-FS but requires tissue extraction and sample processing.[1]

Q2: Why is it so difficult to achieve high sensitivity for 3-FS detection?

Several factors contribute to this challenge:

• Complex Biological Matrix: Tissues are dense with lipids, proteins, and other small molecules that can interfere with the signal and suppress the ionization of 3-FS during mass spectrometry analysis.[5][6]

• Low Physiological Concentrations: The concentration of 3-FS in tissue can be very low, often pushing the limits of detection for many instruments.

• Analyte Properties: As a polar, hydrophilic molecule, 3-FS can be challenging to retain on standard reverse-phase chromatography columns, leading to poor peak shape and co-elution with other interfering compounds.

Q3: Is it better to detect the parent compound (3-FDG) or the metabolite (3-FS)?

The choice depends entirely on your research question.

• To measure tissue glucose uptake and transport , detecting 3-FDG is the primary goal.

• To assess aldose reductase activity and flux through the polyol pathway, detecting and quantifying 3-FS is essential.[1][7] In many cases, quantifying both is ideal for a complete metabolic picture.

Part 2: Troubleshooting Guide: Overcoming Common Hurdles

This section is structured to provide direct answers to specific problems you may encounter during your experiments.

Problem Area 1: Low Signal-to-Noise & Poor Sensitivity

Q: My LC-MS/MS signal for 3-FS is barely above the baseline. How can I increase its intensity?

• Rationale: The core issue is often a combination of low analyte concentration and inefficient ionization. The strategy is to both clean up the sample to reduce interference and modify the analyte to make it more amenable to ionization.

• Solutions:

  • Optimize Sample Extraction: Implement a robust sample cleanup protocol. Solid-Phase Extraction (SPE) is highly effective for removing salts and lipids that suppress the MS signal. Choose an SPE cartridge chemistry (e.g., graphitized carbon) that effectively retains polar compounds like 3-FS.

  • Implement Chemical Derivatization: This is one of the most powerful ways to boost sensitivity. By attaching a chemical group that is easily ionizable (e.g., one with a permanent positive charge or a high proton affinity), you can dramatically increase signal intensity. For hydroxyl-containing molecules like 3-FS, derivatization can improve chromatographic retention and ionization efficiency. A recent study demonstrated a 1000-fold sensitivity improvement for fatty acids in tissue imaging using on-tissue derivatization.[8]

  • Enhance Chromatographic Performance:

    • Switch to a HILIC (Hydrophilic Interaction Liquid Chromatography) column, which is specifically designed to retain and separate polar analytes like 3-FS.

    • Optimize your mobile phase to ensure sharp, symmetrical peaks, which directly translates to a better signal-to-noise ratio.

  • Instrument Optimization: Ensure your mass spectrometer is tuned for the low mass range where 3-FS and its derivatives will appear. Use the most sensitive scan mode available (e.g., Multiple Reaction Monitoring, MRM).

Q: My ¹⁹F MRS signal is very weak, requiring excessively long scan times. What are my options?

• Rationale: ¹⁹F MRS sensitivity is fundamentally linked to the magnetic field strength and the efficiency of the radiofrequency coil.

• Solutions:

  • Use a Higher Field Magnet: If accessible, moving from a 7T to a 14T or higher field scanner will provide a significant, non-linear increase in signal-to-noise.

  • Optimize RF Coils: Use a dedicated ¹⁹F coil that is appropriately sized for your sample. A smaller, well-fitted coil provides better sensitivity than a larger, all-purpose one.

  • Increase Number of Scans: Signal-to-noise increases with the square root of the number of scans. Doubling the scan time will not double the signal, but it will improve it. This is often a trade-off with experimental throughput.

Problem Area 2: High Background & Matrix Effects

Q: My mass spectrometry results are inconsistent across different tissue types, suggesting matrix effects. How can I correct for this?

• Rationale: Matrix effects occur when molecules in the sample other than the analyte affect the ionization efficiency, leading to either suppression or enhancement of the signal. This is a major cause of poor quantitative accuracy.[6]

• Solutions:

  • The Gold Standard: Stable Isotope-Labeled Internal Standard (SIL-IS): The most reliable way to correct for matrix effects is to use an SIL-IS (e.g., ¹³C₆-3-FS). This molecule is chemically identical to 3-FS but has a different mass. It will co-elute from the LC and experience the exact same matrix effects. By calculating the ratio of the analyte signal to the SIL-IS signal, you can correct for variations in ionization and sample loss during preparation.

  • Matrix-Matched Calibration Curves: Prepare your calibration standards in an extract from a blank tissue sample that is identical to your study samples but contains no 3-FS. This ensures that the standards experience the same matrix effects as your unknown samples, leading to more accurate quantification.[9]

  • Improve Sample Cleanup: As mentioned for sensitivity, a more rigorous cleanup (e.g., multi-step SPE) will remove more of the interfering matrix components, reducing the overall effect.

Troubleshooting Workflow: Low LC-MS/MS Sensitivity

Caption: Decision tree for troubleshooting low 3-FS sensitivity in LC-MS/MS.

Part 3: Data & Methodologies at a Glance

Comparison of Core Detection Methods

Feature	PET with [¹⁸F]-3-FDG	¹⁹F MRS	LC-MS/MS
Sensitivity	Very High (pM - fM)	Low (mM - high µM)	High (nM - pM)
Specificity	Moderate (cannot distinguish metabolites)	Very High (distinguishes metabolites)	Very High (distinguishes metabolites)
In-Vivo / Ex-Vivo	In-Vivo	In-Vivo & Ex-Vivo	Ex-Vivo
Spatial Resolution	Good (mm range)[3]	Poor (cm range)	N/A (Imaging version, MSI, has µm range)
Quantification	Semi-Quantitative (SUV)	Quantitative (with standards)	Highly Quantitative (with SIL-IS)
Key Advantage	Whole-body, dynamic imaging	Non-radioactive, chemically specific	Gold standard for quantification
Key Limitation	Use of radioactivity, low resolution	Poor sensitivity	Destructive, requires sample processing

Part 4: Key Experimental Protocols

Protocol 1: High-Sensitivity 3-FS Quantification by LC-MS/MS

This protocol outlines a robust method for extracting and quantifying 3-FS from soft tissue, incorporating best practices for maximizing sensitivity and accuracy.

1. Tissue Homogenization & Extraction: a. Weigh a frozen tissue sample (~50 mg) and place it in a 2 mL bead-beating tube. b. Add 500 µL of ice-cold 80:20 Methanol:Water extraction solvent containing your Stable Isotope-Labeled Internal Standard (SIL-IS). c. Homogenize using a bead beater (e.g., 2 cycles of 45 seconds at 6 m/s). d. Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet proteins and debris. e. Collect the supernatant for cleanup.

2. Solid-Phase Extraction (SPE) Cleanup:

• Rationale: This step is critical for removing phospholipids and salts that severely suppress the MS signal. a. Condition a graphitized carbon SPE cartridge (e.g., 150 mg) with 3 mL of Dichloromethane, followed by 3 mL of Methanol, and finally 3 mL of 80:20 Methanol:Water. b. Load the supernatant from step 1e onto the cartridge. c. Wash the cartridge with 3 mL of 80:20 Methanol:Water to elute remaining salts. d. Elute the 3-FS and SIL-IS with 2 mL of 80:20:0.1 Dichloromethane:Methanol:Formic Acid. e. Dry the eluate under a gentle stream of nitrogen.

3. (Optional) Chemical Derivatization: a. Reconstitute the dried extract in 50 µL of a suitable solvent (e.g., Acetonitrile). b. Add your derivatizing agent (e.g., a reagent that targets hydroxyl groups to add a permanently charged moiety). c. Incubate according to the manufacturer's protocol (e.g., 60 minutes at 60°C). d. Dry the sample again under nitrogen.

4. LC-MS/MS Analysis: a. Reconstitute the final dried sample in 100 µL of the initial mobile phase. b. Inject onto a HILIC column. c. Use a gradient from high organic solvent (e.g., 95% Acetonitrile with 0.1% Formic Acid) to high aqueous (e.g., 50% Water with 0.1% Formic Acid) to elute the polar 3-FS. d. Monitor the specific MRM transitions for both native 3-FS and your SIL-IS on a triple quadrupole mass spectrometer.

References

• Negendank, W., et al. (1990). In vivo metabolism of 3-deoxy-3-fluoro-D-glucose. PubMed. Available at: [Link]

• Wikipedia. (N.D.). Positron emission tomography. Wikipedia. Available at: [Link]

• Besozzi, M.C., et al. (N.D.). F-18-labeled 3-deoxy-3-fluoro-D-glucose for the study of regional metabolism in the brain and heart. PubMed. Available at: [Link]

• Wester, H.J. (2016). PET Radiopharmaceuticals: Fluorinated Compounds. Radiology Key. Available at: [Link]

• Costes, N., et al. (2019). Combining 3'-Deoxy-3'-[18F] fluorothymidine and MRI increases the sensitivity of glioma volume detection. PubMed. Available at: [Link]

• Pöthko, T., et al. (2021). Evaluation of 3-l- and 3-d-[ 18 F]Fluorophenylalanines as PET Tracers for Tumor Imaging. MDPI. Available at: [Link]

• Harnor, S.J., et al. (2014). Synthesis of 3′-deoxy-3′-fluorothymidine (FLT) 5′-O-glucuronide: A reference standard for imaging studies with [ 18F]FLT. ResearchGate. Available at: [Link]

• Kralik, P., & Ricchi, M. (2017). A Basic Guide to Real-time PCR in Microbial Diagnostics: From Sample Preparation to Interpretation of Results. Frontiers in Microbiology. Available at: [Link]

• Agbanyo, M., & Taylor, N.F. (1986). Incorporation of 3-deoxy-3-fluoro-D-glucose into glycogen and trehalose in fat body and flight muscle in Locusta migratoria. PubMed. Available at: [Link]

• Pinu, F.R., et al. (2022). New Challenges for Detection and Control of Foodborne Pathogens: From Tools to People. MDPI. Available at: [Link]

• Angulo, J., et al. (2020). Fluorinated carbohydrates as chemical probes for molecular recognition studies. Current status and perspectives. RSC Publishing. Available at: [Link]

• Institute of Medicine. (2007). Global Infectious Disease Surveillance and Detection: Assessing the Challenges—Finding Solutions: Workshop Summary. The National Academies Press. Available at: [Link]

• Szwergold, B.S., et al. (1994). 3-Fluoro-3-deoxy-D-galactose: a new probe for studies on sugar cataract. PubMed. Available at: [Link]

• LabX. (2025). Top Challenges in Food Microbiology Testing and How to Overcome Them. LabX. Available at: [Link]

• National Research Council. (2001). Detecting and Monitoring Biological Agents. Strategies to Protect the Health of Deployed U.S. Forces. Available at: [Link]

• Zhang, Z., et al. (2025). On-Tissue Chemical Derivatization for Mass Spectrometry Imaging of Fatty Acids with Enhanced Detection Sensitivity. MDPI. Available at: [Link]

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• 3. PET Radiopharmaceuticals: Fluorinated Compounds | Radiology Key [radiologykey.com]
• 4. Fluorinated carbohydrates as chemical probes for molecular recognition studies. Current status and perspectives - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C9CS00099B [pubs.rsc.org]
• 5. New Challenges for Detection and Control of Foodborne Pathogens: From Tools to People - PMC [pmc.ncbi.nlm.nih.gov]
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Stability of 3-deoxy-3-fluoro-D-glucitol in physiological buffers

The following Technical Support Guide is designed for researchers utilizing 3-deoxy-3-fluoro-D-glucitol (3-FS) as a metabolic probe or structural analogue. This guide synthesizes chemical stability data with practical troubleshooting for physiological experiments.

Stability, Handling, and Experimental Optimization

Current Status: ✅ Active | Last Updated: February 2026 Chemical Context: 3-FS is the reduced polyol metabolite of 3-deoxy-3-fluoro-D-glucose (3-FDG), commonly used to probe the Polyol Pathway (Aldose Reductase/Sorbitol Dehydrogenase axis) via 19F NMR spectroscopy.

Stability Matrix & Buffer Compatibility

Quick-reference data for experimental planning.

Parameter	Stability Status	Technical Notes
pH 4.0 – 8.5	High	Stable in standard physiological buffers (PBS, HEPES, Tris). The C–F bond is chemically inert to hydrolysis under these conditions.
Temperature (37°C)	High	No spontaneous degradation observed over 24–48 hours in sterile buffers.
Temperature (>100°C)	Moderate	Can be autoclaved in water/PBS. Avoid autoclaving in the presence of amines (Tris) or reducing sugars to prevent Maillard-like side reactions, though 3-FS itself is a non-reducing sugar alcohol.
Borate Buffers	⚠️ Incompatible	CRITICAL: Unlike D-glucitol (sorbitol), 3-FS lacks the C3-OH group required for stable tridentate borate complexation. However, transient interactions may still cause peak broadening or shifting in NMR/HPLC. Avoid borate if precise quantitation is required.
Cell Lysates	Low	Enzymatic Instability. Rapidly oxidized to 3-deoxy-3-fluoro-D-fructose (3-FF) if Sorbitol Dehydrogenase (SDH) and NAD+ are present.

Troubleshooting Guide (Q&A)

Direct solutions to common experimental anomalies.

Category: Signal Loss & Degradation

Q: I incubated 3-FS in cell lysates at 37°C, and the 19F NMR signal decreased over time. Is the compound hydrolyzing? A: No, it is likely being metabolically converted, not chemically hydrolyzed.

• Root Cause: 3-FS is a substrate for Sorbitol Dehydrogenase (SDH) .[1] In the presence of cellular NAD+, SDH oxidizes 3-FS to 3-deoxy-3-fluoro-D-fructose (3-FF) .

• Diagnostic: Check your 19F NMR spectrum for a new peak appearing approximately 1–2 ppm downfield (depending on referencing) from the 3-FS signal. This corresponds to the 3-FF ketone.

• Solution: To measure only chemical stability, use heat-inactivated lysates or add an SDH inhibitor (e.g., SDI-158) to the buffer.

Q: My stock solution of 3-FS has turned slightly yellow after months of storage. Is it safe to use? A: Proceed with caution.

• Root Cause: While the C-F bond is stable, trace impurities (often from synthesis precursors) can oxidize over time. 3-FS itself is not a reducing sugar, so it should not brown. Yellowing suggests contamination.

• Validation: Run a quick HPLC-MS or 19F NMR. If the fluorine peak integral is >98% of the total fluorine signal, the yellowing is likely a trace chromophore impurity and may not affect metabolic assays. If new F-peaks appear, discard.

Category: Buffer & Detection Issues

Q: The 19F NMR chemical shift of 3-FS in my sample buffer is different from my D2O standard. Why? A: This is a Matrix Effect , often driven by pH or ion interactions.

• Mechanism: The fluorine atom at C3 is sensitive to the protonation state of neighboring hydroxyls and the ionic strength of the buffer.

• The "Borate Trap": If you are using a borate-based buffer (often used to separate sugars), the chemical shift will move significantly. While 3-FS complexes weaker than sorbitol (due to missing C3-OH), it can still interact at C4/C5 or C5/C6 sites, altering the magnetic environment.

• Fix: Always spike an internal standard (e.g., Trifluoroacetic acid or KF) into your specific buffer to recalibrate the chemical shift reference.

Q: Can I use 3-FS to measure Aldose Reductase (AR) activity? A: No, you should use 3-deoxy-3-fluoro-D-glucose (3-FDG) for that.

• Correction: AR reduces the aldehyde (glucose form) to the alcohol (glucitol form).

  • Reaction: 3-FDG + NADPH → 3-FS + NADP+

• Usage: 3-FS is the product of AR activity, or the substrate for Sorbitol Dehydrogenase.[1]

Experimental Protocols

Protocol A: 19F NMR Stability Assay in Physiological Buffer

Use this protocol to validate the compound's integrity before long-term cell culture experiments.

Materials:

• 3-FS Stock (100 mM in water)

• Buffer of choice (e.g., PBS pH 7.4)

• D2O (Deuterium Oxide)[2]

• Internal Standard: Sodium Trifluoroacetate (Na-TFA)

Workflow:

• Preparation: Mix 450 µL Buffer + 50 µL D2O + 10 µL 3-FS Stock (Final conc: ~2 mM).

• Reference Spike: Add Na-TFA to a final concentration of 1 mM.

• Baseline Scan (T=0): Acquire a 19F NMR spectrum (min. 64 scans). Note the integral ratio between 3-FS and Na-TFA.

• Incubation: Place the NMR tube at 37°C.

• Time-Course: Acquire spectra at 2h, 6h, 12h, and 24h.

• Analysis:

  • Stable: The Integral Ratio (3-FS / Na-TFA) remains constant (CV < 5%).

  • Unstable: New peaks appear, or the ratio decreases.

Protocol B: Metabolic Pathway Visualization (Graphviz)

The following diagram illustrates the specific metabolic fate of 3-FS in physiological systems, highlighting the enzymatic risks to stability.

Figure 1: The metabolic stability of 3-FS is dictated by the Polyol Pathway. In the presence of SDH (e.g., liver/kidney lysates), 3-FS is converted to 3-FF.

References

• Metabolism of 3-deoxy-3-fluoro-D-glucose.

  • Source: N

  • Context: Establishes the reduction of 3-FDG to 3-FS and subsequent oxidation to 3-FF in cerebral tissue.[1]

  • URL:[Link]

• 19F-centred NMR analysis of mono-fluorin

  • Source: PMC (N
  • Context: Details the NMR characteristics and coupling constants for deoxy-fluoro sugars, essential for interpreting stability spectra.

  • URL:[Link]

• Stereospecific electronegative effects in fluorinated carbohydr

  • Source: Royal Society of Chemistry (RSC)
  • Context: Explains the chemical stability and electronic effects of the C-F bond in glucose analogues.

  • URL:[Link]

• Validation of 3-deoxy-3-fluoro-D-glucose as a glucose transport analogue.

  • Source: American Journal of Physiology (PubMed)
  • Context: Provides physiological stability data and metabolic handling in heart tissue.

  • URL:[Link]

Sources

• 1. In vivo metabolism of 3-deoxy-3-fluoro-D-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stereospecific electronegative effects. Part I. The 19F nuclear magnetic resonance spectra of deoxyfluoro-D-glucopyranoses - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

Fluorinated Carbohydrate NMR: The Signal Resolution Center

Status: Operational Operator: Senior Application Scientist System Time: 2026-02-21

Mission Statement

Welcome to the technical support hub for Fluorinated Carbohydrate NMR . You are likely here because the promised "100% natural abundance and wide chemical shift range" of

F has collided with the reality of carbohydrate stereochemical complexity.

In polyfluorinated sugars or glycomimetic mixtures, signal overlap is rarely a result of true magnetic equivalence. It is a symptom of spectral crowding caused by massive scalar coupling networks (

and ) and subtle electronic similarities between stereocenters.

This guide moves beyond basic "shim your magnet" advice. We will systematically dismantle signal overlap using Spin Decoupling , Matrix Manipulation , and Relayed Magnetization .

Module 1: Spectral Crowding & Scalar Coupling

Q: Why do my fluorinated sugar signals look like undefined "blobs" rather than sharp multiplets?

A: You are likely seeing the compounding effect of heteronuclear (

F- H) and homonuclear ( F- F) coupling.

In carbohydrates, the ring protons are spatially close to your fluorine labels. A single fluorine atom at the C-2 position of a pyranose ring, for example, couples to H-2 (

Hz), H-1, and H-3 ( Hz). If you have multiple fluorines, the couplings (often 10–20 Hz for vicinal) add further splitting. This transforms a single chemical shift into a multiplet spanning 100+ Hz, causing severe overlap with neighbors.

Protocol: Broadband H Decoupling

Objective: Collapse

multiplets into singlets (or simpler patterns) to instantly improve resolution and signal-to-noise ratio (SNR).

Step-by-Step Workflow:

• Channel Setup: Set

  F as the observe nucleus (f1) and H as the decouple nucleus (f2).

• Pulse Sequence: Use zgpg (Power-Gated) for sensitivity or zgig (Inverse-Gated) for quantitative integration.

  • Why?zgpg keeps the decoupler ON during the relaxation delay (building Nuclear Overhauser Effect for signal boost) and ON during acquisition. zgig is OFF during delay (no NOE) and ON during acquisition (resolution without integration bias).

• Decoupling Scheme: Select WALTZ-16 or GARP for the proton channel.

  • Parameter: Set O2P (proton offset) to the center of the sugar proton region (approx. 4.5 ppm).

  • Power: Calibrate 90° pulse for

    H hard pulse. Standard decoupling power is typically 15–20 dB below the hard pulse power.

• Result: The "blob" should collapse. If structure remains, it is likely

  coupling (which requires specialized 2D techniques or selective F decoupling, which is hardware-demanding).

Module 2: Sample Environment (The "Wet Lab" Fix)

Q: Decoupling helped, but two anomers are still overlapping. How do I shift them without a higher field magnet?

A: Exploit the Solvent Isotope Effect (SIE) and Temperature Coefficients . Carbohydrate hydroxyl groups form transient hydrogen bond networks with the solvent. Fluorine chemical shifts are exquisitely sensitive to the electron density changes caused by these H-bonds.

Data: Solvent Resolution Matrix

Effect of solvent switch on chemical shift dispersion (

) for polyhydroxylated fluorocarbons.

Solvent System	Mechanism of Action	Resolution Potential	Notes
D₂O	Strong H-bonding network.	Baseline	High polarity; mimics physiological state.
MeOD (Methanol-d4)	Moderate H-bonding donor/acceptor.	Moderate	Good for shifting peaks 0.1–0.5 ppm relative to D₂O.
Acetone-d6	H-bond acceptor only.	High	Breaks inter-sugar H-bonds; sharpens exchangeable protons.
Pyridine-d5	Strong acceptor + Ring Current.	Maximum	The "Shift Reagent" of solvents.[1] Anomeric OH protons bind tightly, inducing large shifts.

Protocol: Temperature Titration

• Initial Scan: Acquire a standard 1D

  F spectrum at 298 K.

• Perturbation: Increase temperature to 310 K (physiological) or 320 K.

• Observation: Sugar signals often shift by 0.01–0.05 ppm/K. Crucially, different positions on the ring shift at different rates due to varying exposure to solvent.

• Action: If peaks merge at 310 K, drop to 285 K. The differential temperature coefficients often resolve accidental equivalence.

Module 3: Advanced 2D Strategies

Q: 1D is insufficient. Which 2D experiment solves overlap in fluorinated sugars?

A: The

F- H HOESY (Heteronuclear Overhauser Effect Spectroscopy) is the gold standard for assignment, but for resolving overlap, the F- F COSY is superior.

• HOESY: Correlates a fluorine signal to spatial proton neighbors. If F-2 overlaps with F-4, HOESY resolves them because F-2 correlates to H-1/H-3, while F-4 correlates to H-3/H-5.

• Relaxation Filtering (

  ): If your overlap comes from a protein background (in drug binding studies), use a CPMG filter.

Visual Logic: The 2D Decision Tree

Caption: Decision matrix for selecting the appropriate resolution strategy based on the nature of the signal overlap.

Protocol: F- H HOESY Setup

• Pulse Sequence: hoesyph (Phase sensitive HOESY).

• Mixing Time (

  ): Set to 300–500 ms . Fluorine relaxation is fast; too long, and signal dies. Too short, and NOE doesn't build up.

• Spectral Width:

  • F1 (

    F): Narrow down to the specific region of interest (e.g., -190 to -220 ppm for deoxy-fluoro sugars).

  • F2 (

    H): Standard 10 ppm window.

• Scans: Minimum 32 scans per increment. The heteronuclear NOE is weaker than H-H NOE.

Module 4: The "Nuclear Option" (Shift Reagents)

Q: I cannot change the magnet or the pulse sequence. What chemical additive works?

A: Lanthanide Shift Reagents (LSRs) .[2] While less common today, reagents like Eu(fod)₃ or Pr(fod)₃ are incredibly effective for carbohydrates.

• Mechanism: The Lanthanide binds to the hard oxygen atoms (hydroxyls/glycosidic linkages). The paramagnetic center induces a "pseudocontact shift" in nearby nuclei.[2]

• Effect: Because the distance (

  ) and angle ( ) of every fluorine relative to the binding site is unique, signals that are accidentally isochronous will shift by vastly different magnitudes ( dependence).

Warning: This destroys the sample for biological assays. Use only for analytical structure determination.

References

• Review of Fluorinated Carbohydrate NMR

  • Linclau, B., et al. (2020).[3] Fluorinated Carbohydrates as Lectin Ligands: Simultaneous Screening of a Monosaccharide Library and Chemical Mapping by 19F NMR Spectroscopy. Journal of Organic Chemistry.

• HOESY Methodology

  • Novotná, P., et al. (2022).[4] New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science (RSC).[4]

• Solvent & Shift Reagent Effects

  • Wenzel, T. J. (2018). Lanthanide Shift Reagents in NMR Spectroscopy. BenchChem / CRC Press.

• Decoupling Strategies

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Removing paramagnetic impurities from 3-fluoro-sorbitol samples

Subject: Removal of Paramagnetic Impurities (Fe³⁺, Ni²⁺, Cu²⁺)

Welcome to the Purification Support Hub

If you are accessing this guide, you are likely facing a specific crisis: your 3-fluoro-sorbitol (3-FS) samples are failing QC. The most common symptom is NMR line broadening —where the distinct multiplets expected from

- coupling are obliterated into featureless blobs.

In 90% of cases involving fluorinated sugar alcohols, this is not a synthesis failure; it is a contamination artifact caused by trace paramagnetic ions (

, , ). These ions act as relaxation agents, drastically shortening relaxation times.

This guide provides a validated, self-consistent workflow to strip these impurities without degrading your target molecule.

Part 1: Diagnostic Triage

Q: How do I confirm paramagnetic contamination is the root cause?

A: Analyze your

NMR spectrum. 3-fluoro-sorbitol should exhibit a clean multiplet (typically a doublet of triplets or similar complex splitting depending on the conformer population) due to and coupling.

• Symptom A (Field Inhomogeneity): All peaks (solvent and sample) are broad. Action: Shim the magnet.

• Symptom B (Paramagnetic Contamination): Solvent peaks are sharp, but 3-FS signals are broad (

  linewidth). The signal may also be shifted significantly compared to literature values due to pseudocontact shifts.

• Symptom C (Exchange Broadening): Peaks sharpen significantly upon cooling or heating. Action: This is likely conformational exchange, not contamination.

The Mechanism: Paramagnetic ions possess unpaired electrons with magnetic moments

larger than protons. Through Paramagnetic Relaxation Enhancement (PRE) , these ions facilitate rapid nuclear spin relaxation via dipole-dipole interactions. Even ppb-level contamination can render an NMR spectrum useless [1].

Part 2: The Purification Protocol (Chelex 100)

Q: What is the standard operating procedure (SOP) for removal?

A: We utilize Chelex 100 (Bio-Rad) , a styrene-divinylbenzene copolymer with iminodiacetate ions.[1] Unlike standard cation exchangers, Chelex has a high selectivity for polyvalent transition metals (

) over monovalent cations ( , ), preventing salt saturation from interfering with purification [2].

Workflow Diagram: The Purification Decision Tree

Figure 1: Decision logic for selecting the appropriate purification workflow based on sample volume and initial pH conditions.

Detailed Protocol: Batch Method (Small Scale < 500 mg)

This method is preferred for valuable NMR samples where volume loss must be minimized.

Reagents:

• Chelex 100 Resin (Sodium form, 50-100 mesh).

• Deionized Water (

  ).

• 0.1 M NaOH / 0.1 M HCl (trace metal grade).

Step-by-Step:

• Resin Preparation:

  • Suspend 1g of Chelex 100 in 10 mL deionized water.

  • Allow to swell for 15 minutes. Decant the supernatant (removes fines).

  • Critical: If your sample is acidic (common after hydrogenation), the resin's carboxyl groups will protonate, losing binding capacity. Ensure resin is in the

    form.[1]

• Sample Adjustment:

  • Dissolve your 3-fluoro-sorbitol in water.

  • Measure pH. Adjust to pH 6.5 – 7.5 .

  • Why? Iminodiacetate binding efficiency drops sharply below pH 4.0. Sorbitol is stable at neutral pH, avoiding the risk of epimerization seen in alkaline conditions [3].

• Incubation:

  • Add the wet resin to your sample vial (approx. 10% v/v ratio of resin to sample).

  • Stir gently or use a rotary shaker for 1 hour at Room Temperature .

  • Note: Do not use magnetic stir bars if they are chipped/damaged, as the magnet itself can introduce iron contamination. Use glass or PTFE-coated stirrers.

• Filtration:

  • Pass the supernatant through a 0.22 µm PTFE syringe filter into a clean NMR tube or storage vial.

  • Wash the resin with 1 mL water to recover residual sugar; combine with filtrate.

• Finishing:

  • Lyophilize the filtrate to recover solid 3-fluoro-sorbitol or proceed directly to NMR analysis.

Part 3: Advanced Troubleshooting (FAQs)

Q: I used Chelex, but the NMR lines are still broad. What now?

A: If the resin failed, you likely have tightly bound metallo-organic complexes rather than free ions.

• Solution: Add EDTA-d12 (deuterated EDTA) directly to your NMR tube (approx. 1-5 mM final concentration).

• Mechanism: EDTA has a higher formation constant (

  ) for many metals than the impurities binding to your sugar. The metal-EDTA complex usually tumbles rapidly enough to sharpen the lines of the unbound sugar, although the EDTA signals will appear in the spectrum [4].

Q: Can I use Activated Carbon instead?

A: Not recommended for 3-fluoro-sorbitol.

• While carbon removes organics well, it has poor selectivity for specific metal ions and, more importantly, fluorinated sugars often adsorb irreversibly to the carbon pore structure, leading to significant yield loss (up to 30%).

Q: How do I validate that the metal is gone without running an expensive ICP-MS?

A: Use the

Relaxation Test .

• Run a standard Inversion Recovery pulse sequence on the

  nucleus.

• Paramagnetic ions drastically shorten

  .

• Benchmark: Pure 3-fluoro-sorbitol in

  (degassed) should have a in the range of 1.5 – 3.0 seconds (depending on field strength and temperature).

• If your measured

  , you still have contamination.

Part 4: Comparative Data

Table 1: Efficiency of Metal Removal Methods for Fluorinated Sugars

Method	Target Impurities	Yield (3-FS)	Selectivity	Risk Factor
Chelex 100 (Rec.)		>95%	High	Low (pH dependent)
Activated Carbon	Organics, some metals	70-80%	Low	High (Adsorption loss)
Recrystallization	Bulk impurities	40-60%	Moderate	High (Oils are common)
EDTA Additive	Sequesters (doesn't remove)	100%	N/A	Intereferes with bio-assays

References

• University of Illinois. (2012). Paramagnetic NMR: The presence of a paramagnetic metal ion causes line broadening.[2] Retrieved from 2

• Bio-Rad Laboratories. (n.d.). Chelex® 100 and Chelex 20 Chelating Ion Exchange Resin Instruction Manual. Retrieved from 3

• Sigma-Aldrich. (n.d.). Chelex 100 50-100mesh dry Product Information. Retrieved from 1

• Hawk, L. M. L., et al. (2016). Paramagnetic relaxation enhancement for protein-observed 19F NMR as an enabling approach for efficient fragment screening. RSC Advances. Retrieved from 4

Sources

• 1. Chelex ® 100 钠形式 50-100 mesh (dry) | Sigma-Aldrich [sigmaaldrich.com]
• 2. xuv.scs.illinois.edu [xuv.scs.illinois.edu]
• 3. bio-rad.com [bio-rad.com]
• 4. Paramagnetic relaxation enhancement for protein-observed 19F NMR as an enabling approach for efficient fragment screening - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing T1 Relaxation for Quantitative ¹⁹F NMR of 3-Fluorostyrene (3-FS)

Welcome to the technical support center for optimizing quantitative ¹⁹F Nuclear Magnetic Resonance (qNMR) experiments, with a specific focus on 3-fluorostyrene (3-FS). This guide is designed for researchers, scientists, and drug development professionals who are leveraging the power of ¹⁹F NMR for precise and accurate quantification. Here, you will find in-depth answers to common questions and troubleshooting advice to ensure the integrity and reliability of your experimental data.

Frequently Asked Questions (FAQs)

Q1: Why is determining the T1 relaxation time so critical for quantitative ¹⁹F NMR?

A1: The spin-lattice relaxation time (T1) is a fundamental parameter that dictates how quickly the nuclear spins return to their thermal equilibrium state after being perturbed by a radiofrequency pulse.[1][2] For quantitative NMR (qNMR), complete relaxation of all nuclei of interest between successive scans is paramount to ensure that the measured signal intensity is directly proportional to the number of nuclei.[3][4][5]

If the time between scans, known as the repetition time (which includes the relaxation delay, D1, and the acquisition time, AQ), is too short relative to the T1 values of the nuclei in your sample, the signals will become saturated.[1] This leads to a reduction in signal intensity, and consequently, inaccurate peak area integration, which is the cornerstone of qNMR.[3][6] This effect is not uniform across different molecules in a mixture, as T1 is a compound-specific property.[6] Therefore, a signal from a compound with a shorter T1 will appear disproportionately larger than a signal from a compound with a longer T1, leading to significant errors in quantification.[6] To achieve 99.9% relaxation and ensure accurate quantification, the repetition time should be at least 5 to 7 times the longest T1 value in the sample.[5][6][7]

Q2: What is the recommended method for measuring the T1 of 3-fluorostyrene?

A2: The most common and reliable method for measuring T1 values is the inversion recovery experiment .[1][2][3][8] This experiment utilizes a pulse sequence that first inverts the net magnetization with a 180° pulse. Then, after a variable delay time (τ or vd), a 90° pulse is applied to generate a detectable signal.[1][2] The intensity of the observed signal is a function of this variable delay and the T1 of the nucleus. By acquiring a series of spectra with varying delay times, a recovery curve of magnetization can be plotted and fit to an exponential function to extract the T1 value.[1][8]

Q3: I'm short on instrument time. Are there faster ways to estimate T1?

A3: While the inversion recovery experiment is the gold standard for accuracy, there are quicker methods to estimate T1 if high precision is not the primary goal. One such method is the progressive saturation experiment.[3] However, for truly quantitative work where accuracy is paramount, investing the time in a proper inversion recovery experiment is strongly recommended to avoid introducing systematic errors into your results.[3] Some modern NMR software also includes tools for rapid T1 estimation, but their accuracy should be validated for your specific application.[3]

Troubleshooting Guide

Issue 1: My quantitative results for 3-FS are inconsistent and not reproducible.

Potential Cause: Incomplete relaxation due to an improperly set relaxation delay (D1) is the most likely culprit.[6] Default NMR parameters are often optimized for speed and resolution, not for quantitative accuracy, and typically use a very short relaxation delay.[6]

Solution:

• Measure the T1 of 3-FS and any other fluorine-containing compounds in your sample, including your internal standard, using the inversion recovery experiment.

• Identify the longest T1 value among all the signals you intend to quantify.

• Set the relaxation delay (D1) in your quantitative experiment to be at least 5 times this longest T1 value.[4][5][7] To be even more rigorous and ensure over 99.9% relaxation, a delay of 7 to 10 times the longest T1 is recommended.[6][9] Remember that the total repetition time is the sum of the relaxation delay (D1) and the acquisition time (AQ).[1]

Workflow for Setting the Correct Relaxation Delay:

Caption: Workflow for determining and setting the optimal relaxation delay.

Issue 2: The T1 value for my 3-FS sample seems unusually long, leading to very long experiment times. How can I shorten it?

Potential Cause: Long T1 relaxation times are a known challenge in ¹⁹F NMR, significantly increasing the duration of quantitative experiments.[6][10]

Solution:

The use of a paramagnetic relaxation agent can effectively shorten the T1 relaxation times without significantly altering the chemical shifts of your signals.[6] These agents introduce an additional, efficient relaxation pathway for the nuclear spins.[11]

• Commonly used agents: Chromium(III) acetylacetonate (Cr(acac)₃) and Iron(III) acetylacetonate (Fe(acac)₃) are frequently employed for this purpose.[6]

• Concentration is key: It is crucial to use the right concentration of the relaxation agent. Too little will have a negligible effect, while too much can cause significant line broadening, which can be detrimental to resolution and accurate integration. A good starting point is to titrate the relaxation agent into your sample and monitor the effect on both T1 and line width to find the optimal concentration.

Table 1: Effect of Paramagnetic Relaxation Agents on ¹⁹F NMR Parameters

Parameter	Without Relaxation Agent	With Optimal Concentration of Relaxation Agent
T1 Relaxation Time	Can be several seconds or longer	Significantly shortened
Required Relaxation Delay (D1)	Long (>= 5 x T1)	Shortened proportionally to T1
Total Experiment Time	Long	Significantly reduced
Signal Line Width	Sharp	May experience slight broadening

Issue 3: I am using an internal standard for quantification. Does its T1 matter?

A3: Absolutely. For accurate quantitative analysis using an internal standard, the relaxation delay must be set based on the longest T1 value among all signals of interest , which includes the signals from your 3-FS analyte and your internal standard.[1][7] If the T1 of the internal standard is longer than that of 3-FS, and the relaxation delay is set based only on the T1 of 3-FS, the signal from the internal standard will be saturated, leading to an overestimation of the quantity of 3-FS.

Logical Relationship for Accurate Quantification with an Internal Standard:

Caption: Determining D1 based on the longest T1 of all components.

Experimental Protocol: T1 Measurement of 3-Fluorostyrene by Inversion Recovery

This protocol outlines the steps for accurately measuring the T1 relaxation time of 3-fluorostyrene using a standard inversion recovery pulse sequence.

I. Sample Preparation:

• Prepare a solution of 3-fluorostyrene in a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆) at a concentration typical for your quantitative experiments (e.g., 0.1 M).[6]

• If you are using an internal standard, include it in the sample at its working concentration.

• Transfer the solution to a clean NMR tube.

II. Spectrometer Setup:

• Acquire a standard 1D ¹⁹F NMR spectrum to ensure sample integrity and to determine the correct spectral width and transmitter offset.[1]

• Calibrate the 90° pulse width for ¹⁹F on your sample.[1] This is a critical step for accurate T1 measurements.

III. Inversion Recovery Experiment Setup:

• Load the inversion recovery pulse sequence (often named t1ir or similar).[2]

• Set the calibrated 90° pulse width (P1).

• Set the relaxation delay (D1) to a value you are confident is at least 5 times the expected T1 of your longest relaxing species. A safe starting point for many small molecules is 10-15 seconds, but this may need to be longer.[1][7]

• Set up a list of variable delays (vd list). This list should span a range from very short (e.g., 0.01 s) to a value approximately 3-5 times your estimated T1. A good starting list might include values like: 0.01, 0.1, 0.2, 0.5, 1, 2, 5, 10, 20, 40 seconds. The number of points in this list will determine the number of spectra acquired in the pseudo-2D experiment.

• Set the number of scans (NS) to achieve adequate signal-to-noise for each individual spectrum.

• Set the receiver gain automatically (rga).[1]

IV. Data Acquisition:

• Start the acquisition. The spectrometer will acquire a series of 1D spectra, one for each value in your variable delay list.

V. Data Processing and Analysis:

• Process the pseudo-2D dataset. This typically involves Fourier transformation and phasing of each individual 1D spectrum.[2][8] It is crucial that the same phasing correction is applied to all spectra.[2]

• Use the NMR software's T1 analysis routine to integrate the signal of interest (the ¹⁹F peak of 3-FS) in each spectrum.

• The software will then plot the integral intensity as a function of the variable delay time (vd).

• Fit this data to the three-parameter exponential recovery function: I(τ) = I₀(1 - 2e^(-τ/T1)) where I(τ) is the intensity at delay τ, I₀ is the equilibrium intensity, and T1 is the spin-lattice relaxation time.

• The result of the fit will provide the T1 value for the ¹⁹F nucleus of 3-fluorostyrene.

References

• University of Chicago, NMR Facility. (2025, May 23). New T1 Analysis Manual, Video. [Link]

• Wiest, O., et al. (n.d.). Quantitative benchtop 19F NMR spectroscopy: a robust and economical tool for rapid reaction optimization. ChemRxiv. [Link]

• Miyake, Y., et al. (2017). A new approach for accurate quantitative determination using fluorine nuclear magnetic resonance spectroscopy. ACG Publications. [Link]

• Li, W., et al. (n.d.). Direct Comparison of 19F qNMR and 1H qNMR by Characterizing Atorvastatin Calcium Content. PMC. [Link]

• Dalvit, C., et al. (n.d.). Paramagnetic relaxation enhancement for protein-observed 19F NMR as an enabling approach for efficient fragment screening. RSC Publishing. [Link]

• University of Chicago. (n.d.). Measuring relaxation times - Inversion recovery for T1. [Link]

• Butts, C. P., et al. (2022, July 12). Rapid Estimation of T1 for Quantitative NMR. University of Edinburgh Research Explorer. [Link]

• University of Wisconsin-Madison. (n.d.). T1 Relaxation Measurement: The Inversion-Recovery Experiment (Using ICON-NMR). [Link]

• Freeman, R., & Hill, H. D. (n.d.). The design of a multiple inversion recovery sequence for T1 measurement. PubMed. [Link]

• Vagner, T., et al. (2022, November 16). Design Principles of Responsive Relaxometric 19F Contrast Agents: Evaluation from the Point of View of Relaxation Theory and Experimental Data. Inorganic Chemistry - ACS Publications. [Link]

• University of Bristol. (n.d.). Quantitative NMR Spectroscopy. [Link]

• University of Ottawa. (n.d.). 19Flourine NMR. [Link]

• Lodi, F., et al. (n.d.). Optimization of Rapid Acquisition With Relaxation Enhancement (RARE) Pulse Sequence Parameters for. polimi. [Link]

• Li, C., et al. (2020, October 18). 19F Paramagnetic Relaxation-Based NMR for Quaternary Structural Restraints of Ion Channels. PMC - NIH. [Link]

• Unknown. (2025, August 5). Quantitative 19F NMR method validation and application to the quantitative analysis of a fluoro-polyphosphates mixture. ResearchGate. [Link]

• Lu, M., et al. (2019, August 21). 19F NMR relaxation studies of fluorosubstituted tryptophans. PMC - NIH. [Link]

• Van der Laan, T., et al. (n.d.). 19F Paramagnetic Relaxation Enhancement: A Valuable Tool for Distance Measurements in Proteins. PMC. [Link]

• Madhu, P. K., & Kumar, A. (n.d.). 1H and 19F NMR Relaxation Time Studies in (NH4)2ZrF6 Superionic Conductor. CORE. [Link]

• Unknown. (2023, March 6). Why are fluorine-19 NMR spectra less affected by paramagnetic centers than other common nuclei? Chemistry Stack Exchange. [Link]

• Riorden, J. P., et al. (2017, July 20). Effect of paramagnetic species on T1, T2 and T1/T2 NMR relaxation times of liquids in porous CuSO4/Al2O3. RSC Publishing. [Link]

• Unknown. (n.d.). 19 F Relaxation times determined for the fluorinated... ResearchGate. [Link]

• Wiest, O., et al. (n.d.). Quantitative benchtop 19F NMR spectroscopy: a robust and economical tool for rapid reaction optimization. ChemRxiv. [Link]

• Zloh, M., et al. (n.d.). 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids. Analytical Methods (RSC Publishing). [Link]

• Gerig, J. T. (n.d.). Fluorine NMR. University of California, Santa Barbara. [Link]

• Unknown. (n.d.). T1 Determination for F19. University of Missouri-St. Louis. [Link]

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• Unknown. (n.d.). 19F NMR Reference Standards. University of Wisconsin-Madison. [Link]

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Technical Support Center: Preventing Enzymatic Degradation of 3-deoxy-3-fluoro-D-glucitol

Welcome to the technical support center for 3-deoxy-3-fluoro-D-glucitol (3-F-Glucitol). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into preventing the enzymatic degradation of this valuable fluorinated sugar alcohol analog. As Senior Application Scientists, we understand that experimental integrity is paramount. This resource explains the causality behind the degradation process and provides actionable protocols to ensure the stability and reliability of your compound during experimentation.

Section 1: Understanding the Degradation Pathway

To effectively prevent degradation, one must first understand the mechanism. The introduction of a fluorine atom in place of a hydroxyl group generally enhances the metabolic stability of carbohydrates[1][2]. However, 3-F-Glucitol is not entirely inert in biological systems. It is a substrate for a key enzyme in the polyol pathway.

FAQ: What is the primary route of enzymatic degradation for 3-deoxy-3-fluoro-D-glucitol?

The primary degradation pathway for 3-F-Glucitol is its oxidation to 3-deoxy-3-fluoro-D-fructose. This reaction is catalyzed by the enzyme Sorbitol Dehydrogenase (SDH). This is analogous to the conversion of sorbitol to fructose in the endogenous polyol pathway, which becomes particularly active under conditions of high glucose flux[3].

Your compound, 3-F-Glucitol, is often generated in situ or in vivo from its precursor, 3-deoxy-3-fluoro-D-glucose (3-FG), through the action of Aldose Reductase. The subsequent action of SDH on 3-F-Glucitol represents the critical degradation step you need to control.

Caption: Metabolic pathway showing the conversion of 3-F-Glucitol.

FAQ: Which enzyme is responsible for this degradation?

The key enzyme is Sorbitol Dehydrogenase (SDH) , also known as L-iditol 2-dehydrogenase (EC 1.1.1.14).[4][5] SDH is a zinc-containing enzyme belonging to the alcohol dehydrogenase (ADH) family.[3][6] It facilitates the NAD+-dependent oxidation of sorbitol to fructose.[3][7] Because of the structural similarity, 3-F-Glucitol acts as a substrate for SDH. Understanding the operational parameters of this enzyme is critical for designing effective inhibitory strategies.

Parameter	Value / Condition	Significance for Experimental Design	Reference
Optimal pH	8.0 - 11.0	Enzyme activity is highest in alkaline conditions. Maintaining a neutral or slightly acidic pH during sample prep can reduce degradation.	[7][8]
pH Stability	6.0 - 10.0	The enzyme is stable within this range. Buffers outside this range could be used for quenching but may affect your compound.	[7]
Optimal Temperature	~37-40 °C	Body temperature experiments are at peak activity. Rapid cooling of samples is crucial.	[5][7]
Thermal Stability	Activity decreases above 35-40 °C	Heat inactivation is a viable quenching method, but protein precipitation in complex samples (e.g., serum) can be an issue.	[7][9]
Cofactor	NAD+	Depletion of NAD+ could slow the reaction, but this is generally not a practical control method in biological systems.	[7]

Section 2: Proactive Prevention Strategies

Preventing degradation requires a two-pronged approach: meticulous sample handling and storage to minimize inherent enzyme activity, and the targeted inhibition of SDH when necessary.

Part A: Sample Handling & Storage

Like other sugar alcohols, 3-F-Glucitol is chemically stable in aqueous solution, especially under neutral pH conditions.[2][10][11] However, long-term stability, particularly for a high-purity research compound, requires specific conditions to prevent both chemical and potential microbial degradation.

Storage Form	Container	Temperature	Atmosphere	Key Considerations	Reference
Solid (Lyophilized Powder)	Opaque, airtight glass vial	-20 °C	Inert gas (Argon or Nitrogen) is ideal	This is the best method for long-term storage to prevent moisture absorption and potential degradation.	[12][13]
Aqueous Solution (Stock)	Sterile, airtight glass vial	-20 °C or -80 °C (aliquoted)	N/A	Prepare solutions in sterile, nuclease-free buffer or water. Aliquot into single-use volumes to avoid repeated freeze-thaw cycles.	[12][14]
Short-Term (Working Solution)	Sealed vial, protected from light	2-8 °C	N/A	For daily use, store refrigerated for no more than one week. Prepare fresh from frozen stock for critical experiments.	[13]

Since SDH is present in many tissues, any experiment involving cell lysates, tissue homogenates, or plasma/serum carries a high risk of compound degradation. Time and temperature are your primary enemies.

• Work Quickly and on Ice: Perform all sample preparation steps (e.g., homogenization, centrifugation) at 4 °C or on ice to slow down enzymatic activity.[15]

• Immediate Analysis or Freezing: Analyze samples immediately after preparation. If this is not possible, flash-freeze aliquots in liquid nitrogen or a dry ice/ethanol slurry and store them at -80 °C.[16] This is preferable to slow freezing, which can damage cellular structures and potentially release more enzymes.

• Refrigerated Storage for Short-Term Stability: Studies on equine plasma show that SDH activity is stable for up to 24 hours when samples are stored at 4 °C.[17] While this provides a window for analysis, immediate processing is always the safest approach. Storage at room temperature leads to significant changes in enzyme activity.[17]

Part B: Inhibiting Sorbitol Dehydrogenase (SDH) Activity

Yes, using a specific SDH inhibitor is the most direct and effective method for preventing the degradation of 3-F-Glucitol in active biological samples. The choice of inhibitor depends on the experimental context (e.g., in vitro assay vs. cell-based studies) and required potency.

Inhibitor Class	Examples	Potency (IC₅₀)	Comments	Reference
Synthetic Potent Inhibitors	Sorbitol dehydrogenase-IN-1	4 nM (rat), 5 nM (human)	Highly potent and orally active. Excellent for in vivo studies or when complete inhibition is required.	[6]
SDI-157	N/A (used at 100 mg/kg/day in vivo)	Used in research to study the effects of SDH inhibition in diabetic neuropathy models.	[4]
Natural Flavonoids	Quercetin	~μM range	A naturally occurring flavonoid. Useful for in vitro assays but may have off-target effects.	[1]
Virtual Screening Hits	Flavin adenine dinucleotide	0.192 μM	Identified via computational screening. May serve as starting points for developing more specific inhibitors.	[18]
Folic Acid	4.5 μM	Readily available, but specificity should be validated in your system.	[18]

• For In Vitro Enzyme Assays or Sample Stabilization: A well-characterized, potent inhibitor like Sorbitol dehydrogenase-IN-1 is an excellent choice.[6] Alternatively, readily available compounds like quercetin can be used, but you must control for their potential off-target effects.[1]

• For Cell-Based Assays: Ensure the inhibitor is cell-permeable. The high potency and reported oral activity of Sorbitol dehydrogenase-IN-1 suggest it may be suitable for such applications.[6]

• For In Vivo Studies: An inhibitor with proven in vivo efficacy and a long duration of action, such as the one described by Mylari et al., is required.[6]

• Validation is Key: Regardless of your choice, it is crucial to run a control experiment to confirm that the inhibitor itself does not interfere with your downstream analytical methods (e.g., HPLC, MS, NMR).

Section 3: Troubleshooting Guide

FAQ: I'm seeing unexpected loss of my compound. What are the likely causes?

If you observe a lower-than-expected concentration of 3-F-Glucitol, especially in biological matrices, enzymatic degradation should be a prime suspect. Use this workflow to diagnose the issue.

Caption: Troubleshooting workflow for unexpected compound loss.

FAQ: My results are inconsistent. Could enzyme activity be the culprit?

Yes, variable enzyme activity is a common source of poor reproducibility. If samples are not processed identically, the extent of degradation can differ significantly between them. For instance, if one sample sits on the bench for 5 minutes longer than another before quenching or freezing, you may see a noticeable difference in the concentration of 3-F-Glucitol.[17]

Solution: Standardize your workflow rigorously. Use a timer for incubation steps and ensure that all samples are quenched or frozen in exactly the same manner.[16] For the highest level of consistency, incorporate an effective quenching step or an SDH inhibitor into your protocol from the outset.

Section 4: Experimental Protocols

These protocols provide a starting point for ensuring the stability of 3-F-Glucitol in your experiments. Always optimize the specific parameters for your unique experimental system.

Protocol 1: General Protocol for Quenching Enzymatic Reactions

This protocol is designed to stop all enzymatic activity in a sample at a specific time point for subsequent analysis.[19][20]

Materials:

• Biological sample (e.g., tissue homogenate, cell lysate)

• Quenching solution: 1 M Perchloric Acid (PCA) or 10% Trichloroacetic Acid (TCA), pre-chilled on ice.

• Neutralization solution: 2 M Potassium Hydroxide (KOH) or similar base.

• Microcentrifuge tubes, pre-chilled.

• Microcentrifuge capable of reaching >10,000 x g at 4 °C.

Procedure:

• Reaction Setup: Perform your enzymatic reaction in a temperature-controlled environment (e.g., a 37 °C water bath).

• Quenching: At your desired time point, transfer a specific volume of your reaction mixture into a pre-chilled microcentrifuge tube containing an equal volume of cold acid quenching solution (e.g., 100 µL of sample into 100 µL of 1 M PCA).

• Immediate Mixing: Vortex the tube immediately and vigorously for 5-10 seconds to ensure the acid rapidly denatures all enzymes.[19]

• Incubation: Place the quenched sample on ice for at least 10 minutes to allow for complete protein precipitation.

• Pelleting: Centrifuge the tube at high speed (e.g., 13,000 x g) for 10 minutes at 4 °C to pellet the precipitated proteins and denatured enzymes.

• Supernatant Collection: Carefully collect the supernatant, which contains your now-stabilized 3-F-Glucitol.

• Neutralization (if required): If your downstream analysis (e.g., HPLC) is pH-sensitive, carefully neutralize the supernatant by adding the neutralization solution dropwise until the desired pH is reached.

• Analysis: The sample is now ready for analysis.

Protocol 2: Procedure for Using a Chemical Inhibitor

This protocol describes how to incorporate an SDH inhibitor to prevent degradation throughout an experiment.

Materials:

• Biological sample

• SDH inhibitor stock solution (e.g., Sorbitol dehydrogenase-IN-1 dissolved in DMSO).

• Assay buffer.

Procedure:

• Determine Working Concentration: Based on the inhibitor's IC₅₀, determine a working concentration that will ensure complete inhibition. A concentration 10-100 times the IC₅₀ is a common starting point (e.g., for an IC₅₀ of 5 nM, start with 50-500 nM).

• Prepare Inhibitor-Containing Buffer: Prepare your assay buffer or lysis buffer containing the final desired concentration of the SDH inhibitor. Ensure the final concentration of the solvent (e.g., DMSO) is low (typically <0.5%) and consistent across all samples, including controls.

• Pre-incubation (Optional but Recommended): Before adding your substrate (3-F-Glucitol), add the inhibitor-containing buffer to your biological sample and pre-incubate for 5-10 minutes at the reaction temperature. This allows the inhibitor to bind to the enzyme.

• Run Experiment: Proceed with your experiment as planned. The inhibitor will be present throughout, actively preventing the degradation of 3-F-Glucitol.

• Control Group: Crucially, run a parallel control experiment where the inhibitor is replaced with the same volume of solvent (e.g., DMSO). Comparing the results from the inhibited and uninhibited samples will confirm the extent of degradation and the efficacy of your inhibitor.

Conclusion

The enzymatic degradation of 3-deoxy-3-fluoro-D-glucitol via Sorbitol Dehydrogenase is a critical factor that can compromise experimental results. By understanding the properties of this enzyme and implementing a robust strategy of rapid, cold-chain sample handling, proper storage, and the judicious use of chemical inhibitors or quenching techniques, researchers can ensure the integrity of their data. Adherence to these principles will lead to more accurate, reproducible, and reliable scientific outcomes.

References

• Mylari, B. L., Oates, P. J., Beebe, D. A., & Brackett, N. S. (2001). Sorbitol Dehydrogenase Inhibitors (SDIs): A New Potent, Enantiomeric SDI, 4-[2-(1R-Hydroxy-ethyl)-pyrimidin-4-yl]-piperazine-1-sulfonic Acid Dimethylamide. Journal of Medicinal Chemistry, 44(15), 2695–2700. Retrieved from [Link]

• El-Kabbani, O., et al. (2004). Discovery of Potential Sorbitol Dehydrogenase Inhibitors from Virtual Screening. Journal of Medicinal Chemistry.

• Biology Discussion. (n.d.). Enzymatic Reaction: A Common Strategy for Initiating an Enzymatic Reaction. Retrieved from [Link]

• Cameron, N. E., Cotter, M. A., & Basso, M. (2001). Evaluation of a sorbitol dehydrogenase inhibitor on diabetic peripheral nerve metabolism: a prevention study. Diabetologia, 44(8), 1025–1033. Retrieved from [Link]

• Lee, J. H., et al. (2022). Substrate specificity, optimum temperature and pH, and thermal stability of SpRDH. ResearchGate. Retrieved from [Link]

• NIPRO ENZYMES. (n.d.). SORBITOL DEHYDROGENASE (SorDH). Retrieved from [Link]

• Zhang, T., et al. (2024). Characterization of a novel D-sorbitol dehydrogenase from Faunimonas pinastri A52C2. Applied Microbiology and Biotechnology, 108(1), 123. Retrieved from [Link]

• Tak, S. K., & Amidon, G. L. (2023). Biopharmaceutics Aspects of Sugar Alcohols: Implementation of Patient-Centricity in Pharmaceutical Development and Clinical Use. Molecular Pharmaceutics. Retrieved from [Link]

• LibreTexts Chemistry. (2023). 5.5: Resolving Kinetics- Fast Methods. Retrieved from [Link]

• Food Processing. (n.d.). Polyols: Beyond Sweet Taste. Retrieved from [Link]

• Fouché, N., et al. (2021). Pre-analytical stability of sorbitol dehydrogenase in equine heparinized plasma. The Veterinary Journal. Retrieved from [Link]

• Araki, T., & Ozeki, T. (1966). Stabilities of Enzymes in Polyhydric Alcohols. Agricultural and Biological Chemistry, 30(5), 443-447. Retrieved from [Link]

• Woods, A. C., et al. (2002). Investigation of Enzyme Kinetics Using Quench-Flow Techniques with MALDI-TOF Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 13(2), 107-114. Retrieved from [Link]

• In-cosmetics. (n.d.). Sorbitol Solution. Retrieved from [Link]

• Rose, C. I., & Henderson, A. R. (1975). Reaction-rate assay of serum sorbitol dehydrogenase activity of 37 degrees C. Clinical Chemistry, 21(11), 1619–1626. Retrieved from [Link]

• ResearchGate. (2014). How can I deactivate serum enzymes?. Retrieved from [Link]

• Patsnap Synapse. (2025). What is an Enzymatic Assay and How Does It Work?. Retrieved from [Link]

• Fluoropharm. (2025). How to store fluorinated pharmaceutical intermediates properly?. Retrieved from [Link]

• Google Patents. (1995). EP0674845A1 - Method for deactivating enzymes and microorganisms.

• ResearchGate. (2020). Can anyone recommend a way to remove or deactivate enzymes (protease, amylase) from solutions but leave complex hydrocarbons in place?. Retrieved from [Link]

• Agriculture Institute. (2024). Enzyme Inactivation Techniques for Preserving Food Quality. Retrieved from [Link]

• Pop, C., & Salvesen, G. S. (2012). Caspase Protocols in Mice. Methods in Molecular Biology, 841, 269–281. Retrieved from [Link]

• Utah State University Extension. (n.d.). Storing Sugars. Retrieved from [Link]

• Hindley, J. W., et al. (2021). Synthetic cell preservation strategies enable their storage and activation at the point of use. Nature Communications, 12(1), 6967. Retrieved from [Link]

• Indiana Sugars. (2023). Techniques for Long Term Storage of Sugar. Retrieved from [Link]

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Technical Support Center: Overcoming Solubility Challenges with Fluorinated Glucitol Derivatives

Welcome to the technical support center for fluorinated glucitol derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and practical solutions for the solubility challenges often encountered with this unique class of compounds. As a Senior Application Scientist, my goal is to not only provide protocols but to also explain the scientific principles behind them, empowering you to make informed decisions in your experiments.

Troubleshooting Guide: Addressing Common Solubility Issues

This section is dedicated to providing direct solutions to specific problems you may be facing in the lab.

Problem 1: My fluorinated glucitol derivative is insoluble in standard aqueous buffers (e.g., PBS, Tris).

Plausible Causes:

• Increased Lipophilicity: The introduction of fluorine atoms can significantly increase the lipophilicity (logP) of a molecule.[1][2] Each deoxyfluorination can raise the logP by approximately one unit, making the compound more "grease-like" and less favorable for dissolution in polar aqueous environments.[1]

• Intermolecular Forces: Strong intermolecular forces in the solid state, such as hydrogen bonding and van der Waals interactions, can make it difficult for solvent molecules to effectively solvate the compound.

• pH of the Buffer: The ionization state of your derivative, if it contains ionizable groups, will be highly dependent on the pH of the buffer, which in turn dictates its solubility.

Suggested Solutions:

• pH Adjustment:

  • For acidic derivatives: Increase the pH of the buffer to deprotonate the acidic group, forming a more soluble salt.

  • For basic derivatives: Decrease the pH of the buffer to protonate the basic group, leading to a more soluble salt.

  • Protocol: Prepare a stock solution of your compound in a suitable organic solvent (see Problem 2). In a separate vial, prepare your desired aqueous buffer. While vortexing the buffer, add small aliquots of the stock solution. Monitor for any precipitation. If precipitation occurs, adjust the pH of the aqueous buffer incrementally (0.5 pH units) and repeat the addition of the stock solution.

• Employing Co-solvents:

  • Rationale: Co-solvents can reduce the overall polarity of the aqueous medium, making it more favorable for solvating lipophilic compounds.[3]

  • Recommended Co-solvents:

    • Ethanol/Methanol: Good starting point for many compounds.

    • Dimethyl Sulfoxide (DMSO): A powerful solvent, but be mindful of its potential effects on biological assays.

    • N,N-Dimethylformamide (DMF): Another strong solvent, use with caution in cellular work.

    • Fluorinated Alcohols (e.g., TFE, HFIP): These can be particularly effective for highly fluorinated compounds due to "like-dissolves-like" principles.[3][4]

Co-solvent	Starting Concentration (v/v)	Notes
Ethanol	5-10%	Generally well-tolerated in biological assays.
DMSO	1-5%	Can have biological effects; always run a vehicle control.
DMF	1-5%	Similar considerations to DMSO.
TFE/HFIP	0.5-2%	Can be more effective but also more denaturing to proteins.

• Gentle Heating and Sonication:

  • Protocol: After adding your compound to the solvent system, gently warm the solution (e.g., to 37°C) while stirring. Sonication in a water bath can also help to break up solid aggregates and facilitate dissolution. Be cautious with temperature-sensitive compounds.

Problem 2: I am struggling to prepare a concentrated stock solution of my fluorinated glucitol derivative.

Plausible Causes:

• Incorrect Solvent Choice: The polarity of the solvent may not be appropriate for your specific derivative.

• Insufficient Solvent Volume: Attempting to dissolve a large amount of compound in a minimal volume of solvent can lead to saturation.

Suggested Solutions:

• Systematic Solvent Screening:

  • Protocol:

    • Weigh out a small, equal amount of your compound into several different vials.

    • To each vial, add a different solvent from the list below, starting with a small volume.

    • Observe for dissolution at room temperature. If not soluble, proceed with gentle heating and sonication.

  • Recommended Solvents for Stock Solutions:

    • DMSO

    • DMF

    • Methanol

    • Ethanol

    • Fluorinated alcohols (TFE, HFIP)[3][4]

    • For some highly fluorinated derivatives, perfluorinated solvents may be necessary.[5][6]

• Stepwise Dissolution:

  • Protocol:

    • Start by adding a portion of the total solvent volume to your compound.

    • Use a vortex or sonication to create a suspension.

    • Gradually add more solvent while continuing to mix until the compound is fully dissolved.

Problem 3: My fluorinated glucitol derivative precipitates out of my aqueous experimental solution over time.

Plausible Causes:

• Metastable Solution: The initial dissolution may have resulted in a supersaturated, thermodynamically unstable solution.

• Temperature Fluctuations: A decrease in temperature can reduce the solubility of the compound, causing it to precipitate.

• Interaction with Other Components: Components of your experimental medium (e.g., salts, proteins) may be "salting out" your compound.

Suggested Solutions:

• Inclusion of Surfactants:

  • Rationale: Surfactants form micelles that can encapsulate the hydrophobic portions of your fluorinated glucitol derivative, keeping it dispersed in the aqueous phase.[7][8]

  • Recommended Surfactants:

    • Tween® 20 or Tween® 80: Non-ionic surfactants, generally well-tolerated in biological systems.

    • Sodium Dodecyl Sulfate (SDS): Anionic surfactant, more denaturing.

    • Fluorinated Surfactants: Can be particularly effective for highly fluorinated compounds.[9][10][11][12]

  • Protocol: Add a low concentration of the surfactant (e.g., 0.01-0.1%) to your final aqueous solution before adding the stock solution of your compound.

• Maintain Constant Temperature: Ensure that your experimental solutions are maintained at a constant temperature, especially if the initial dissolution required heating.

• Prepare Fresh Solutions: If stability is an issue, it is always best to prepare the final diluted solution of your fluorinated glucitol derivative immediately before use.

Frequently Asked Questions (FAQs)

Q1: How does the position and number of fluorine atoms on the glucitol backbone affect solubility?

The impact of fluorination on solubility is complex and depends on the specific position and degree of fluorination. Generally, replacing a hydroxyl group with a fluorine atom (deoxyfluorination) increases the compound's lipophilicity and reduces its ability to act as a hydrogen bond donor, both of which tend to decrease aqueous solubility.[1][13] The introduction of multiple fluorine atoms can lead to a significant increase in hydrophobicity.[2][14]

Q2: Are there any "rules of thumb" for selecting an initial solvent?

For preparing a concentrated stock solution, start with a polar aprotic solvent like DMSO or DMF. For direct dissolution in an aqueous medium, begin with a buffer system and be prepared to adjust the pH and/or add a co-solvent.

Q3: Can I use cyclodextrins to improve the solubility of my fluorinated glucitol derivative?

Yes, cyclodextrins are a viable option. These cyclic oligosaccharides have a hydrophilic exterior and a hydrophobic interior. The hydrophobic core can encapsulate the lipophilic fluorinated portion of your glucitol derivative, forming an inclusion complex that is more soluble in water.

Q4: What is the best way to determine the solubility of my novel fluorinated glucitol derivative?

The "gold standard" for determining thermodynamic solubility is the shake-flask method.[15] This involves adding an excess of the solid compound to the solvent of interest, agitating the mixture until equilibrium is reached (typically 24-48 hours), and then measuring the concentration of the dissolved compound in the supernatant. For higher throughput, polythermal methods that measure the temperature at which a known concentration dissolves can be used.[16]

Experimental Workflows and Diagrams

Workflow for Troubleshooting Solubility Issues

Caption: A stepwise approach to troubleshooting the insolubility of fluorinated glucitol derivatives.

Mechanism of Solubility Enhancement

Caption: Mechanisms of solubility enhancement for fluorinated glucitol derivatives.

References

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• Drug Discovery Based on Fluorine-Containing Glycomimetics. MDPI. Available at: [Link]

• Glucose-Based Fluorinated Surfactants as Additives for the Crystallization of Membrane Proteins: Synthesis and Preliminary Physical–Chemical and Biochemical Characterization. ACS Omega. Available at: [Link]

• Fluorinated polyols. Google Patents.

• Investigating the Influence of (Deoxy)fluorination on the Lipophilicity of Non‐UV‐Active Fluorinated Alkanols and Carbohydrates by a New log P Determination Method. Chemistry – A European Journal. Available at: [Link]

• Potent Biological Activity of Fluorinated Derivatives of 2-Deoxy-d-Glucose in a Glioblastoma Model. MDPI. Available at: [Link]

• 1,3:2,4-Dibenzylidene-D-sorbitol (DBS) and its derivatives. RSC Publishing. Available at: [Link]

• A new outlook on solubility of carbohydrates and sugar alcohols in ionic liquids. SciSpace. Available at: [Link]

• Solvents for fluorinated polymers. Google Patents.

• The Role of Fluorine in Glycomimetic Drug Design. ResearchGate. Available at: [Link]

• Fluorinated carbohydrates as chemical probes for molecular recognition studies. Current status and perspectives. RSC Publishing. Available at: [Link]

• Sorbitol derivatives as nucleators and clarifiers for polyolefins, and polyolefin compositions obtained therewith. Google Patents.

• The Synthesis of Fluorinated Carbohydrates Using Sulfuryl Fluoride as the Deoxyfluorination Reagent. Organic Letters. Available at: [Link]

• Sugar Alcohols: Chemistry, Production, Health Concerns and Nutritional Importance of Mannitol, Sorbitol, Xylitol, and Erythritol. ResearchGate. Available at: [Link]

• PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION). Unknown Source. Available at: [Link]

• Fluorinated Polymers as Smart Materials for Advanced Biomedical Applications. MDPI. Available at: [Link]

• Fluorinated alcohols as solvents, co-solvents and additives in homogeneous catalysis. ResearchGate. Available at: [Link]

• Fluorine-Containing Glycomimetics. Encyclopedia MDPI. Available at: [Link]

• Synthesis of multiply fluorinated N-acetyl-D-glucosamine and D-galactosamine analogs via the corresponding deoxyfluorinated glucosazide and galactosazide phenyl thioglycosides. Beilstein Journals. Available at: [Link]

• Defluorination and derivatization of fluoropolymers for determination of total organic fluorine in polyolefin resins by gas chromatography. Analytical Methods. Available at: [Link]

• Solid‐Phase Synthesis of Fluorinated Analogues of Glycosyl 1‐Phosphate Repeating Structures from Leishmania using the Phosphoramidite Method. ResearchGate. Available at: [Link]

• Water-soluble fluorescent chemosensor for sorbitol based on a dicationic diboronic receptor. Crystal structure and spectroscopic studies. RSC Advances. Available at: [Link]

• Measurement and Correlation of the Solubility of 5-Fluorouracil in Pure and Binary Solvents. Journal of Chemical & Engineering Data. Available at: [Link]

• Micellar and biochemical properties of a propyl-ended fluorinated surfactant designed for membrane-protein study. Journal of Colloid and Interface Science. Available at: [Link]

• Synthesis and Properties of Photoswitchable Carbohydrate Fluorosurfactants. ConnectSci. Available at: [Link]

• Fluorinated Carbohydrates as Lectin Ligands: Simultaneous Screening of a Monosaccharide Library and Chemical Mapping by 19F NMR Spectroscopy. The Journal of Organic Chemistry. Available at: [Link]

• Micellar Solubilization of Some Poorly Soluble Antidiabetic Drugs: A Technical Note. AAPS PharmSciTech. Available at: [Link]

• New Analytical Methods Developed for Determination of Perfluorinated Surfactants in Waters and Wastes. CORE. Available at: [Link]

• The Synthesis and Glycoside Formation of Polyfluorinated Carbohydrates. Chemical Reviews. Available at: [Link]

• Fluorination Increases Hydrophobicity at the Macroscopic Level but not at the Microscopic Level. arXiv.org. Available at: [Link]

• Micellar-System-Mediated Direct Fluorination of Ketones in Water. Organic Chemistry Portal. Available at: [Link]

• Accurate Measurement, and Validation of Solubility Data. NSF Public Access Repository. Available at: [Link]

• Sorbitol derivatives and preparing method and application of DBS polyolefin nucleating agent synthesized with sorbitol derivatives. Google Patents.

• Halogenated sorbitol derivatives using as nucleating agent and their effect on orientation of polypropylene fiber. Chula Digital Collections. Available at: [Link]

• Advanced polymer nanofibers for the online extraction coupled with liquid chromatography for the determination of emerging fluor. Unknown Source. Available at: [Link]

• The study of micellar transitions in mixed systems of dibranched cationic/nonionic fluorinated surfactants using various physicochemical methods. Scilit. Available at: [Link]

• Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry, 19F NMR, and Mass Spectrometry. Environmental Science & Technology. Available at: [Link]

• Insulin Solubility as a Function of pH. Unknown Source.

• What Are The Advantages Of Using Fluorinated Solvents. ORAPI Asia. Available at: [Link]

• How to measure the solubility point of compounds in liquids using TURBIDI.T. Rheolution. Available at: [Link]

• Solubility of Sugars and Sugar Alcohols in Ionic Liquids: Measurement and PC-SAFT Modeling. Unknown Source.
• Synthesis of multiply fluorinated N-acetyl-D-glucosamine and D-galactosamine analogs via the corresponding deoxyfluorinated glucosazide and galactosazide phenyl thioglycosides. Unknown Source.

• A review of methods for solubility determination in biopharmaceutical drug characterization. PubMed. Available at: [Link]

• Sugar Alcohols as Crosslinking Delay Additives for Fracturing Fluids. MDPI. Available at: [Link]

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• 2. Investigating the Influence of (Deoxy)fluorination on the Lipophilicity of Non‐UV‐Active Fluorinated Alkanols and Carbohydrates by a New log P Determination Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. US5290846A - Solvents for fluorinated polymers - Google Patents [patents.google.com]
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• 8. Micellar-System-Mediated Direct Fluorination of Ketones in Water [organic-chemistry.org]
• 9. Glucose-Based Fluorinated Surfactants as Additives for the Crystallization of Membrane Proteins: Synthesis and Preliminary Physical–Chemical and Biochemical Characterization - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Micellar and biochemical properties of a propyl-ended fluorinated surfactant designed for membrane-protein study - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Fluorinated carbohydrates as chemical probes for molecular recognition studies. Current status and perspectives - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C9CS00099B [pubs.rsc.org]
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• 16. par.nsf.gov [par.nsf.gov]

Reference Data & Comparative Studies

A Tale of Two Fluorinated Sugar Alcohols: A Comparative Guide to 3-Deoxy-3-fluoro-D-glucitol and 2-Deoxy-2-fluoro-D-sorbitol for Researchers

In the landscape of chemical biology and drug development, fluorinated carbohydrates have emerged as powerful tools to probe and modulate biological processes. Their unique properties, stemming from the strategic replacement of a hydroxyl group with a fluorine atom, offer altered metabolic stability, modified binding affinities to enzymes, and the ability to be used as imaging agents. This guide provides an in-depth, objective comparison of two such molecules: 3-Deoxy-3-fluoro-D-glucitol and 2-Deoxy-2-fluoro-D-sorbitol. While structurally similar, these compounds exhibit distinct metabolic fates and have found applications in disparate areas of biomedical research.

At a Glance: Key Distinctions

Feature	3-Deoxy-3-fluoro-D-glucitol	2-Deoxy-2-fluoro-D-sorbitol
Primary Precursor	3-Deoxy-3-fluoro-D-glucose (3-FG)	2-Deoxy-2-fluoro-D-glucose (2-FDG)
Key Metabolic Enzyme	Aldose Reductase	Not a primary substrate for major metabolic pathways in mammals
Primary Research Application	In vivo probe for aldose reductase activity	PET imaging agent for bacterial infections and blood-brain barrier integrity
Synthesis Approach	Typically formed in vivo via metabolism of 3-FG	Chemical or kit-based reduction of 2-FDG

I. Structural and Synthetic Overview

Both 3-Deoxy-3-fluoro-D-glucitol and 2-Deoxy-2-fluoro-D-sorbitol are sugar alcohols (alditols) derived from their respective fluorinated glucose analogs. The position of the fluorine atom is the critical determinant of their biological behavior.

3-Deoxy-3-fluoro-D-glucitol , also referred to as 3-deoxy-3-fluoro-D-sorbitol (3-FS), is primarily studied as a metabolic product of 3-deoxy-3-fluoro-D-glucose (3-FG). The synthesis of 3-FG has been reported through various methods, including epoxide opening and the use of deoxofluorinating agents like diethylaminosulfur trifluoride (DAST).[1] In biological systems, 3-FG is reduced to 3-deoxy-3-fluoro-D-glucitol by the enzyme aldose reductase.[2][3]

2-Deoxy-2-fluoro-D-sorbitol (FDS) is most commonly encountered in its radiolabeled form, 2-deoxy-2-[¹⁸F]fluoro-D-sorbitol ([¹⁸F]FDS). Its synthesis is notably straightforward, involving a one-step reduction of the widely available clinical PET imaging agent, 2-deoxy-2-[¹⁸F]fluoro-D-glucose ([¹⁸F]FDG), using a reducing agent like sodium borohydride.[4][5] This ease of synthesis from a readily available precursor is a significant advantage for its application in PET imaging.[5][6]

II. Mechanism of Action and Metabolic Fate: A Diverging Path

The distinct positioning of the fluorine atom on the carbon backbone dictates how these molecules interact with cellular machinery, leading to vastly different metabolic fates and, consequently, different research applications.

3-Deoxy-3-fluoro-D-glucitol: A Window into Aldose Reductase Activity

The primary significance of 3-deoxy-3-fluoro-D-glucitol in research lies in its formation from 3-FG via the polyol pathway enzyme, aldose reductase. This pathway is implicated in diabetic complications, and the ability to monitor its activity in vivo is of considerable interest.

In vivo studies using ¹⁹F nuclear magnetic resonance (NMR) spectroscopy have demonstrated that after administration of 3-FG, it is metabolized to 3-deoxy-3-fluoro-D-sorbitol (3-FS) and subsequently to 3-deoxy-3-fluoro-D-fructose.[2][3] This metabolic conversion makes 3-FG, and by extension the production of 3-deoxy-3-fluoro-D-glucitol, a useful probe for assessing the activity of the aldose reductase pathway in real-time within living organisms.[2][7]

dot

Sources

• 1. taylorfrancis.com [taylorfrancis.com]
• 2. In vivo metabolism of 3-deoxy-3-fluoro-D-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Noninvasive demonstration of in vivo 3-fluoro-3-deoxy-D-glucose metabolism in rat brain by 19F nuclear magnetic resonance spectroscopy: suitable probe for monitoring cerebral aldose reductase activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Kit-based synthesis of 2-deoxy-2-[18F]-fluoro-d-sorbitol for bacterial imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kit-based synthesis of 2-deoxy-2-[18F]-fluoro-D-sorbitol for bacterial imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In vivo pharmacokinetics of aldose reductase inhibitors: 3-fluoro-3-deoxy-D-glucose NMR studies in rat brains - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Polyol Pathway Profiling: 3-FS Accumulation vs. Aldose Reductase Expression

A Publish Comparison Guide for Metabolic Flux Analysis

Executive Summary In the study of diabetic complications—specifically neuropathy, retinopathy, and cataractogenesis—the Polyol Pathway is a critical therapeutic target. Traditionally, researchers have relied on Aldose Reductase (AR) expression levels (via Western Blot or IHC) or static spectrophotometric enzymatic assays to infer pathway activity. However, these methods often fail to capture the dynamic metabolic flux within intact tissues.

This guide evaluates the superior predictive power of 3-Fluoro-Sorbitol (3-FS) accumulation , measured via 19F-NMR spectroscopy , against standard expression profiling. We demonstrate that while AR expression provides anatomical localization, 3-FS accumulation offers a functional readout of osmotic stress that accounts for the kinetic interplay between Aldose Reductase and Sorbitol Dehydrogenase (SDH).

Mechanistic Grounding: The Fluorinated Probe System

To understand the correlation, one must first understand the probe. 3-fluoro-3-deoxy-D-glucose (3-FG) is a glucose analog. Unlike standard glucose, which is rapidly metabolized via glycolysis, 3-FG is a poor substrate for hexokinase but an excellent substrate for Aldose Reductase (AR) .

• Step 1: AR reduces 3-FG to 3-fluoro-3-deoxy-D-sorbitol (3-FS) using NADPH.

• Step 2: Sorbitol Dehydrogenase (SDH) oxidizes 3-FS to 3-fluoro-3-deoxy-D-fructose (3-FF) using NAD+.

The Accumulation Metric: In tissues with high AR activity and low SDH activity (e.g., lens, Schwann cells), 3-FS accumulates significantly. This accumulation mirrors the pathological accumulation of sorbitol that causes osmotic swelling and tissue damage in diabetes.[1]

Pathway Visualization

Figure 1: The metabolic fate of Glucose/3-FG.[2] High AR activity drives the reaction rightward; if SDH is rate-limiting, the intermediate (Sorbitol/3-FS) accumulates, creating osmotic stress.

Comparative Analysis: 3-FS Flux vs. AR Expression

The following table contrasts the three primary methods for evaluating the Polyol Pathway.

Feature	19F-NMR (3-FS Accumulation)	Spectrophotometric Assay	Western Blot / IHC
Primary Readout	Metabolic Flux (Real-time product formation)	Enzymatic Potential (Vmax in lysate)	Protein Abundance (Static presence)
Sample State	Intact tissue / Live cells	Homogenized lysate	Lysate / Fixed Tissue
Spatial Resolution	Low (Whole tissue average)	None (Bulk average)	High (Cell-specific localization)
Kinetic Insight	Captures AR/SDH balance	Measures AR in isolation	None
Sensitivity	Moderate (Requires sufficient accumulation)	High (Amplified by turnover)	High (Antibody dependent)
Artifact Risk	Low (Chemical shift is specific)	High (Non-specific NADPH oxidation)	Moderate (Non-specific binding)
Correlation to Pathology	Direct (Mimics osmotic stress)	Indirect	Weak (Presence Activity)

The Correlation Gap

Why Expression

Accumulation: High AR expression (Western Blot) does not guarantee high sorbitol accumulation.

• Substrate Availability: Intracellular glucose (or 3-FG) levels are gated by GLUT transporters. High AR with low glucose entry yields low accumulation.

• SDH Coupling: If SDH expression is also high, sorbitol is quickly converted to fructose, preventing accumulation. 19F-NMR detects this by showing a 3-FF peak.[3] Expression blotting alone misses this "drain" effect.

• Inhibitor Dynamics: In drug development, an inhibitor might bind AR without changing its expression level. 3-FS accumulation drops immediately upon inhibition, whereas expression remains unchanged.

Experimental Protocols

Protocol A: 19F-NMR Measurement of 3-FS Accumulation

Best for: Validating AR Inhibitors (ARIs) and measuring intact tissue flux.

Reagents:

• 3-Fluoro-3-deoxy-D-glucose (3-FG) (High purity).

• Perfusion buffer (Krebs-Henseleit or similar).

• D2O (for field lock).

Workflow:

• Tissue Preparation: Isolate tissue (e.g., rat lens, sciatic nerve) or culture cells. Maintain physiological temperature (37°C).

• Incubation: Incubate tissue in buffer containing 5–10 mM 3-FG for 1–4 hours.

  • Note: 3-FG competes with glucose; low glucose media enhances sensitivity.

• Data Acquisition:

  • Place tissue in a 5mm or 10mm NMR tube.

  • Acquire 19F-NMR spectra (typically ~282 MHz or higher).

  • Chemical Shifts (approximate relative to CFCl3):

    • 3-FG (

      and anomers): ~ -197 to -199 ppm.

    • 3-FS: Distinct peak upfield from 3-FG.

    • 3-FF: Distinct peak if SDH is active.

• Quantification: Integrate the area of the 3-FS peak relative to an internal standard (e.g., trifluoroacetate) or total fluorine signal.

• Validation: Treat a control group with a known ARI (e.g., Epalrestat). Complete disappearance of the 3-FS peak confirms the signal is AR-dependent.

Protocol B: Standard Spectrophotometric AR Assay

Best for: High-throughput screening of compounds against purified enzyme.

Principle: Measures the decrease in absorbance at 340 nm as NADPH is oxidized to NADP+.

Workflow:

• Homogenization: Homogenize tissue in phosphate buffer (pH 6.2) containing mercaptoethanol. Centrifuge at 10,000g to remove debris.

• Reaction Mix:

  • 100 mM Potassium Phosphate buffer (pH 6.2).

  • 0.1 mM NADPH.

  • 10 mM DL-Glyceraldehyde (substrate). Note: Glucose has a high Km, so glyceraldehyde is often used for higher sensitivity in vitro.

• Measurement:

  • Add tissue supernatant.

  • Monitor OD340 for 5 minutes (Baseline).

  • Add substrate to initiate reaction.

  • Monitor OD340 for 5–10 minutes.

• Calculation: Activity (U/mg) =

  .

Data Interpretation & Causality

When analyzing your data, look for the following patterns to determine the correlation between expression and accumulation.

Scenario 1: The "Diabetic Lens" Profile

• Data: High AR Expression + High 3-FS Accumulation + Low 3-FF.

• Interpretation: The tissue has high capacity to generate sorbitol but low capacity to remove it (Low SDH).

• Risk: Maximum osmotic stress. This correlates strongly with cataract formation.[4]

Scenario 2: The "Liver" Profile

• Data: High AR Expression + Low 3-FS Accumulation + High 3-FF.

• Interpretation: High metabolic flux, but no accumulation. The sorbitol is rapidly converted to fructose.

• Risk: Low osmotic stress, but potential for "Fructose Stress" (glycation).

Scenario 3: The "Inhibitor" Effect[3][7]

• Data: High AR Expression + Zero 3-FS Accumulation.

• Interpretation: The enzyme is present but functionally blocked. This is the ideal profile for a successful drug candidate.

Quantitative Comparison (Example Data)

Parameter	Substrate: Glucose	Substrate: 3-FG
AR Km (Affinity)	~50–100 mM (Low)	~2–5 mM (High)
Vmax (Turnover)	100% (Reference)	~60–80%
Detection Limit	mM range (HPLC)	M range (NMR)

Note: AR actually has a higher affinity for 3-FG than for glucose, making 3-FS accumulation a highly sensitive marker for pathway activation, even under normoglycemic conditions.

References

• Kwee, I. L., Nakada, T., & Card, P. J. (1987).[2] Noninvasive monitoring of aldose reductase activity in cerebral tissue by 19F NMR spectroscopy. Journal of Neurochemistry.

• Berkowitz, B. A., et al. (1990).[2] In vivo metabolism of 3-deoxy-3-fluoro-D-glucose. Journal of Biological Chemistry.

• Sato, S., et al. (1998). Polyol pathway activity in tissues of diabetic rats: 19F-NMR analysis using 3-fluoro-3-deoxy-D-glucose. Diabetologia.

• Oates, P. J. (2002). Aldose reductase, still a compelling target for diabetic complications.

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. researchgate.net [researchgate.net]
• 3. 3-FG as substrate for investigating flux through the polyol pathway in dog lens by 19F-NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Aldose reductase and sorbitol dehydrogenase distribution in substructures of normal and diabetic rat lens - PubMed [pubmed.ncbi.nlm.nih.gov]

GC-MS Validation of 3-Deoxy-3-Fluoro-D-Glucitol NMR Data

Executive Summary: The Orthogonality Mandate

In the development of fluorinated metabolic tracers and inhibitors, 3-deoxy-3-fluoro-D-glucitol (3-FS) serves as a critical biomarker for aldose reductase activity. While Nuclear Magnetic Resonance (

F-NMR) provides indisputable stereochemical evidence in neat solvents, it frequently encounters "blind spots" in complex biological matrices due to sensitivity limits and overlapping resonances from metabolic byproducts (e.g., 3-deoxy-3-fluoro-D-fructose).

This guide delineates the validation of NMR spectral data using Gas Chromatography-Mass Spectrometry (GC-MS) as an orthogonal analytical platform. By leveraging the specific fragmentation patterns of trimethylsilyl (TMS) derivatives, researchers can achieve absolute structural confirmation and sub-micromolar quantification that NMR cannot reliably support.

Part 1: The Analytical Gap

Before detailing the protocol, it is essential to understand why NMR requires validation.

Feature	F-NMR Spectroscopy	GC-MS (EI Mode)	The "Gap"
Primary Identification	Chemical Shift ( ) & Coupling Constants ( )	Retention Time ( ) & Mass Fingerprint	NMR confirms connectivity; GC-MS confirms purity and molecular weight.
Sensitivity	Low ( 10-50 M limit)	High (nM to pM range)	NMR fails in trace metabolite analysis.
Matrix Effects	High (Paramagnetic impurities broaden lines)	Low (Separation prior to detection)	Biological extracts require extensive cleanup for NMR.
Isomer Resolution	Excellent for stereocenters	Excellent for structural isomers	GC-MS resolves 3-FS from 4-FS or 2-FS via capillary separation.

Part 2: Experimental Protocol (The "How")

This protocol utilizes Per-O-trimethylsilylation , the industry standard for rendering polyols volatile. The presence of the fluorine atom at C3 alters the derivatization stoichiometry (5 reactive sites instead of 6) and significantly shifts the retention index.

Reagents & Materials[1]

• Analyte: 3-deoxy-3-fluoro-D-glucitol (Synthetic standard or biological extract).

• Derivatizing Agent: MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) + 1% TMCS (Trimethylchlorosilane) catalyst.

• Solvent: Anhydrous Pyridine (Critical proton scavenger).

• Internal Standard: Phenyl-

  -D-glucopyranoside or Xylitol (non-interfering polyol).

Step-by-Step Workflow

• Lyophilization: Ensure the sample is completely dry. Water hydrolyzes TMS reagents.

• Methoximation (Optional but Recommended): If the sample contains reducing sugars (e.g., residual 3-fluoro-glucose), treat with methoxyamine-HCl in pyridine (

  C, 1 hr) first to lock ring forms. Note: Glucitol is acyclic and does not require this, but mixed samples do.

• Silylation:

  • Add 50

    L anhydrous pyridine.

  • Add 50

    L MSTFA + 1% TMCS.

  • Incubate:

    C for 45 minutes. (The fluorine atom does not inhibit silylation of neighbors).

• Injection: 1

  L splitless injection.

GC-MS Parameters

• Column: DB-5ms or equivalent (30m

  0.25mm 0.25 m).[1]

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Temp Program:

  C (1 min) C/min C (hold 5 min).

• Source Temp:

  C (EI Source).

• Ionization: 70 eV.

Part 3: Data Interpretation & Validation Logic

This section bridges the NMR data to the MS output.

The Mass Shift Calculation

Unlike D-Sorbitol (Glucitol), 3-FS has a Fluorine atom at C3.

• Sorbitol (Hexa-TMS): MW = 614.

• 3-Fluoro-Glucitol (Penta-TMS):

  • Core Mass Change:

    (17 Da) (19 Da) = +2 Da .

  • Derivatization Change: Loss of one TMS group (72 Da) because F cannot be silylated.

  • Net Mass Shift:

    Da .

Fragmentation Fingerprinting

In Electron Impact (EI) ionization, polyol-TMS ethers undergo characteristic

-cleavages. The presence of Fluorine at C3 creates a unique "mass defect" in specific fragments compared to the non-fluorinated standard.

• Primary Ion A (

  ): m/z 205 (Unchanged).

• Primary Ion B (

  inclusion): Cleavage around the fluorine atom.

  • In Sorbitol, the C3 fragment contributes to the m/z 307 and 319 series.

  • In 3-FS, the

    bond cleavage yields a fragment containing the fluorine.

  • Prediction: The fragment

    would theoretically appear at m/z . However, due to the electronegativity of Fluorine, -cleavage adjacent to the F-atom is less favorable than adjacent to OTMS, often leading to dominant m/z 147 and 217 ions.

Validation Criterion: To validate the NMR assignment of C3-F, look for the absence of the m/z 307 ion (characteristic of

) and the appearance of specific fluoro-fragments or a molecular ion cluster at m/z 529 ( , loss of methyl).

Visualization: The Validation Workflow

Figure 1: Integrated workflow for cross-validating NMR spectral data using GC-MS derivatization.

Part 4: Comparative Analysis Guide

Use this table to justify the inclusion of GC-MS in your regulatory or publication dossier.

Performance Metric	GC-MS (TMS Deriv.)	LC-MS/MS (ESI)	F qNMR
Specificity	High. EI spectra provide a structural fingerprint unique to the substitution pattern.	Medium. Isomers (2-F vs 3-F) often co-elute; soft ionization yields few fragments.	Very High. Chemical shift is highly sensitive to electronic environment.
Limit of Detection	Excellent (pg). Suitable for trace pharmacokinetic studies.	Good (ng). Often suffers from ion suppression in sugar analysis.	Poor ( g-mg). Requires concentrated samples.
Throughput	Medium. Requires 1-hour derivatization + 30 min run.	High. "Dilute and shoot" capability.	Low. Long acquisition times for trace signals.
Quantification	Robust. Internal standards (e.g., Xylitol) correct for injection errors.	Variable. Matrix effects can skew ionization efficiency.	Absolute. Ratio of integrals is mathematically exact (if S/N is sufficient).

Part 5: Troubleshooting & Causality

Issue: The NMR shows a clean doublet of doublets for 3-FS, but GC-MS shows multiple peaks.

• Causality: This usually indicates incomplete derivatization (e.g., Tetra-TMS vs Penta-TMS) or the presence of anomeric forms if the reduction from 3-FDG was incomplete.

• Solution: Increase MSTFA incubation time or check for the presence of m/z 160/162 doublets (characteristic of residual glucose forms).

Issue: No high-mass ions observed.

• Causality: Fluorinated sugars are thermally labile.

• Solution: Lower the injector temperature to

  C and use a "Cold On-Column" injection technique if available.

References

• Metabolism of 3-deoxy-3-fluoro-D-glucose. Kanazawa, Y., et al.[2] (1986). The Journal of Neurochemistry. Demonstrates the metabolic pathway of 3-FDG to 3-FS and the utility of 19F NMR.

• Derivatization of Carbohydrates for GC-MS. Ruiz-Matute, A.I., et al. (2011). Journal of Chromatography B. Comprehensive guide on silylation protocols for sugar alcohols.

• NIST Mass Spectral Library (2023). Standard reference data for Trimethylsilyl derivatives of Glucitol (Sorbitol) fragmentation patterns.

• Fluorinated Carbohydrates as Chemical Probes. Denavit, V., et al. (2020).[3] RSC Advances. Discusses the structural implications of fluorine substitution on sugar conformation and NMR shifts.

Sources

• 1. osti.gov [osti.gov]
• 2. In vivo metabolism of 3-deoxy-3-fluoro-D-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]

A Comprehensive Guide to Benchmarking 3-deoxy-3-fluoro-D-glucitol (3FG) Purity for Biological Assays

Introduction: The Purity Paradigm in Modern Drug Discovery

In the landscape of contemporary biological research and drug development, the precision of our tools directly dictates the reliability of our discoveries. Among these tools are molecular probes like 3-deoxy-3-fluoro-D-glucitol (3FG), a fluorinated analog of glucose. This molecule has emerged as a powerful asset for studying glucose transport and metabolism, with applications ranging from oncology to neuroscience.[1][2][3] The substitution of a hydroxyl group with fluorine creates a subtle yet profound alteration, allowing researchers to trace metabolic pathways and probe enzyme active sites with techniques like ¹⁹F NMR and Positron Emission Tomography (PET).[1][3][4]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess and compare the purity of 3FG from various sources. We will move beyond a simple percentage on a certificate of analysis and delve into the causality behind experimental choices, providing the technical insights necessary to establish a self-validating system for this critical reagent.

Chapter 1: The Spectrum of Potential Impurities in 3FG Synthesis

Understanding the potential impurities in a given batch of 3FG begins with an appreciation of its synthetic origins. While multiple synthetic routes exist, they often involve the manipulation of protected glucose derivatives and the introduction of fluorine via nucleophilic substitution.[9] Each step in this process is a potential source of impurities.

Common Impurity Classes:

• Starting Material Carryover: Incomplete reactions can lead to the presence of residual starting materials, such as protected glucose or glucitol precursors.

• Reaction Byproducts: Side reactions, such as elimination or rearrangement, can generate structurally similar but functionally distinct molecules. Regioisomers, where the fluorine atom is at a different position on the glucitol backbone, are a significant concern.

• Reagent-Derived Impurities: Residual catalysts (e.g., palladium), protecting groups, or solvents can be carried through the purification process.[8][10] These can have direct, and often toxic, effects in biological systems.[6][10]

• Degradation Products: 3FG, like many carbohydrates, can be susceptible to degradation under certain pH or temperature conditions, leading to the formation of unknown byproducts.

Caption: Hypothetical synthesis pathway for 3FG and points of impurity introduction.

Chapter 2: A Multi-Modal Approach to Purity Assessment: The Analytical Toolkit

No single analytical technique can provide a complete picture of a compound's purity. A robust assessment relies on an orthogonal approach, where different methods with distinct chemical principles are used to corroborate findings and detect a wider range of impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC is the workhorse for purity assessment, separating compounds based on their interaction with a stationary phase. For a polar, non-chromophoric molecule like 3FG, detector selection is critical.

  • Charged Aerosol Detection (CAD): This universal detector provides a response that is more uniform for different structures compared to UV, making it ideal for quantifying both the main component and unknown impurities without requiring reference standards for each.[11][12][13][14]

  • Evaporative Light Scattering Detection (ELSD): Similar to CAD, ELSD is another universal aerosol-based detection method suitable for non-volatile analytes.

• Mass Spectrometry (MS): When coupled with HPLC (LC-MS), mass spectrometry is unparalleled for impurity identification. It provides the mass-to-charge ratio of the main peak and any co-eluting impurities, allowing for the determination of their elemental composition with high-resolution MS (HRMS). This is crucial for distinguishing between, for example, a regioisomer and a byproduct with a different chemical formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a primary quantitative method that can determine purity without a reference standard of the analyte itself.[15][16][17]

  • ¹H NMR: Provides structural confirmation and can be used for purity assessment against a certified internal standard (qNMR).[15][16][17][18][19]

  • ¹⁹F NMR: This is particularly powerful for fluorinated molecules like 3FG.[4][20] It provides a clean spectrum where each fluorine-containing species gives a distinct signal, making it highly sensitive for detecting and quantifying fluorine-containing impurities.

• Chiral Purity Analysis: Many biological systems are stereospecific. The synthesis of 3FG could potentially lead to the formation of its enantiomer, 3-deoxy-3-fluoro-L-glucitol. Therefore, assessing chiral purity using a specialized chiral chromatography method (e.g., chiral HPLC or SFC) is essential to ensure that any observed biological activity is not due to an unintended stereoisomer.[21]

The validation of these analytical procedures should be conducted in line with established guidelines, such as those from the International Council for Harmonisation (ICH), to ensure they are fit for purpose.[22][23][24][25][26] This involves demonstrating specificity, linearity, accuracy, precision, and robustness.[27][28][29]

Chapter 3: Benchmarking Study: A Comparative Analysis of 3FG

To illustrate the importance of a multi-modal approach, we present a hypothetical benchmarking study of 3FG obtained from three sources: Supplier A, Supplier B, and an in-house synthesized batch (In-House).

Experimental Protocol: HPLC-CAD-MS Purity & Impurity Profile Analysis

• Sample Preparation:

  • Accurately weigh approximately 10 mg of each 3FG sample.

  • Dissolve in 10.0 mL of a 95:5 Water:Acetonitrile solution to create a 1 mg/mL stock solution.

  • Further dilute to 0.1 mg/mL for analysis.

• HPLC-CAD Conditions:

  • Column: HILIC (Hydrophilic Interaction Liquid Chromatography) column suitable for polar analytes.

  • Mobile Phase A: 95:5 Water:Acetonitrile with 10 mM Ammonium Formate.

  • Mobile Phase B: 5:95 Water:Acetonitrile with 10 mM Ammonium Formate.

  • Gradient: Start at 90% B, hold for 2 min, decrease to 50% B over 10 min, hold for 2 min, then return to 90% B and equilibrate.

  • Flow Rate: 0.5 mL/min.

  • CAD Settings: Evaporation Temperature 35°C, Power Function Value of 1.0.

• MS Conditions (in parallel via a flow splitter):

  • Ionization Mode: Electrospray Ionization (ESI), negative mode.

  • Scan Range: 75-500 m/z.

  • Data Acquisition: Full scan mode for impurity identification.

• Data Analysis:

  • Determine purity by calculating the area percent of the main 3FG peak relative to all other peaks in the CAD chromatogram.

  • Identify impurities by extracting the mass spectra of minor peaks and proposing elemental compositions.

Caption: Experimental workflow for comparative purity analysis of 3FG samples.

Data Presentation

Table 1: Overall Purity by HPLC-CAD

Source	Retention Time (min)	Purity (% Area)
Supplier A	8.52	99.1%
Supplier B	8.51	97.5%
In-House	8.53	99.6%

Table 2: Impurity Profile by LC-MS

Source	Impurity RT (min)	Observed Mass (m/z)	Proposed Identity	Relative Abundance
Supplier A	7.98	183.0510	Isomeric Impurity	0.7%
Supplier B	6.21	205.0325	Residual Protected Precursor	1.8%
Supplier B	Various	-	Multiple minor unknowns	~0.7%
In-House	10.15	165.0401	Dehydration Product	0.3%

Table 3: Performance in a Hexokinase Inhibition Assay

Source	IC₅₀ (µM)	Observations
Supplier A	150	Biphasic inhibition curve
Supplier B	250	High variability between replicates
In-House	125	Consistent, monophasic inhibition
Control (Glucose)	>10,000	No inhibition

Chapter 4: Interpreting the Data: A Senior Scientist's Perspective

The data presented in Chapter 3 paints a compelling picture of why a single purity value is insufficient.

• In-House Batch: This sample showed the highest purity by HPLC-CAD and performed best in the biological assay, exhibiting the expected inhibitory activity with high consistency. The only notable impurity was a minor dehydration product, which appears to be biologically inert in this context.

• Supplier B: This sample had the lowest overall purity and its performance in the assay was poor, with high variability. The presence of a significant amount of a residual protected precursor, a completely different chemical entity, likely interfered with the assay, possibly through non-specific binding or degradation in the assay buffer.

This analysis underscores the principle of "fitness for purpose." For a non-critical application, a 97.5% pure material might be acceptable. However, for an in-depth mechanistic study or in a drug development program, the hidden impurities in the batches from Supplier A and B would be disqualifying.[27][29] The trustworthiness of the data is paramount, and this can only be achieved by understanding the complete impurity profile of the reagents used.[5][7]

Conclusion

Benchmarking the purity of 3-deoxy-3-fluoro-D-glucitol is not a perfunctory step but a critical scientific investigation that underpins the validity of subsequent biological research. As we have demonstrated, a high purity value on a certificate of analysis can be misleading. A truly rigorous assessment requires an orthogonal set of analytical techniques, including HPLC with universal detection (CAD), mass spectrometry for identification, and NMR for absolute quantification and structural confirmation.

References

• A Guide to Quantitative NMR (qNMR). Emery Pharma. [Link]

• Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. Patsnap Eureka. [Link]

• Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. ResolveMass Laboratories Inc. [Link]

• Quantitative NMR (qNMR). Pharmacognosy Institute (PHCI) - University of Illinois Chicago. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredients. RSSL. [Link]

• Charged Aerosol Detection in Pharmaceutical Analysis. HWI group. [Link]

• Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. [Link]

• Resurgence in Fluorinated Chiral Polysaccharide Phases for Supercritical Fluid Chromatography. International Labmate. [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). International Council for Harmonisation. [Link]

• Analytical Method Development and Validation in Pharmaceuticals. Cencora PharmaLex. [Link]

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

• Quality Guidelines. International Council for Harmonisation. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

• What Is FDA Method Validation Guidance and Its Importance? Altabrisa Group. [Link]

• Bioanalytical Testing Under GMP: Assuring Biologic Safety & Efficacy via Impurities Assays. BioAgilytix. [Link]

• Liquid chromatographic analysis of weakly- and non-chromophore compounds focusing on Charged Aerosol Detection. ResearchGate. [Link]

• A simplified guide for charged aerosol detection of non-chromophoric compounds : analytical method development and validation for the HPLC assay of aerosol particle size distribution for amikacin. Western Sydney University. [Link]

• FDA Guidelines for Analytical Method Validation. Scribd. [Link]

• CAD vs MS for HPLC on compounds without chromophores? Reddit. [Link]

• A simplified guide for charged aerosol detection of non-chromophoric compounds-Analytical method development and validation for the HPLC assay of aerosol particle size distribution for amikacin. PubMed. [Link]

• Metal Impurities Cause False Positives in High-Throughput Screening Campaigns. ACS Publications. [Link]

• Impact of Residual Impurities and Contaminants on Protein Stability. The Wolfson Centre for Applied Structural Biology. [Link]

• Fluorinated carbohydrates as chemical probes for molecular recognition studies. Current status and perspectives. RSC Publishing. [Link]

• Impurity Analysis of Biological Drugs. Creative Diagnostics. [Link]

• Impurity Profiling and its Significance Active Pharmaceutical Ingredients. PharmaTutor. [Link]

• Potent Biological Activity of Fluorinated Derivatives of 2-Deoxy-d-Glucose in a Glioblastoma Model. MDPI. [Link]

• Fluorine enables separation-free 'chiral chromatographic analysis'. analytica-world.com. [Link]

• Fluorinated Carbohydrates as Lectin Ligands: Simultaneous Screening of a Monosaccharide Library and Chemical Mapping by 19F NMR Spectroscopy. ACS Publications. [Link]

• The Synthesis and Glycoside Formation of Polyfluorinated Carbohydrates. ACS Publications. [Link]

• In vivo metabolism of 3-deoxy-3-fluoro-D-glucose. PubMed. [Link]

• Synthesis and Biological Activity of the ᴅ-3-Deoxy-3-fluoro and ᴅ-3-Chloro-3-deoxy Analogues of Phosphatidylinositol. Johns Hopkins University. [Link]

• Analytical Methods for Fluorides, Hydrogen Fluoride, and Fluorine. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• Synthesis of 3-deoxy-3-fluoro-D-glucose 1- and 6-phosphates and their intreaction with phosphoglucomutase and UDPG-pyrophosphorylase. ResearchGate. [Link]

• Sugar purity Determination. SCHMIDT + HAENSCH. [Link]

• Exploratory study of sugar production using fluorescence spectroscopy and multi-way analysis. ScienceDirect. [Link]

• Chemoenzymatic synthesis of 3-deoxy-3-fluoro-L-fucose and its enzymatic incorporation into glycoconjugates. ResearchGate. [Link]

• An Improved Methodology for Determination of Fluorine in Biological Samples Using High-Resolution Molecular Absorption Spectrometry via Gallium Fluorine Formation in a Graphite Furnace. MDPI. [Link]

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Comparative Kinetic Profiling: 3-Deoxy-3-Fluoro-D-Glucose vs. Native Substrates in Aldose Reductase Reduction

[1]

Senior Application Scientist Note: This guide deviates from standard assay manuals by focusing on the mechanistic divergence between native D-glucose and its fluorinated analog, 3-deoxy-3-fluoro-D-glucose (3-FDG). While 3-FDG is widely cited as a metabolic probe, its utility relies on understanding how the C3-fluorine substitution alters the transition state energy of the hydride transfer catalyzed by Aldose Reductase (AR). The following protocols and analyses provide a self-validating framework for quantifying these Kinetic Isotope Effects (KIE).

Mechanistic Rationale & Electronic Divergence

To interpret KIE data correctly, one must first understand the structural impact of the probe. Aldose Reductase (ALR2, EC 1.1.1.21) follows an ordered Bi-Bi mechanism where NADPH binds first, followed by the sugar substrate.

The Fluorine Effect

Native D-glucose is a poor substrate for AR (

), which is physiologically relevant as it prevents polyol pathway overactivation under normoglycemic conditions.

3-FDG differs in two critical ways:

• Electronic Inductive Effect: The fluorine atom at C3 is highly electronegative (

  ). Through -bond induction, it pulls electron density away from the pyranose ring (and the open-chain aldehyde form), rendering the anomeric carbon (C1) more electrophilic . Theoretically, this lowers the activation energy ( ) for the hydride attack from NADPH.

• Hydrophobic Binding: The C3-F substitution replaces a hydroxyl group. The active site of AR contains a hydrophobic pocket (Trp111, Phe122, Trp20) that accommodates the substrate. The lipophilic nature of fluorine often enhances binding affinity significantly compared to the native hydroxyl.

The KIE Context

For native glucose, the rate-limiting step (RLS) is typically product release (isomerization of the E-NADP

-Product complex), not the chemical hydride transfer. Consequently, the primary deuterium KIE is "masked" (values near 1.0).

• Hypothesis for 3-FDG: If the C3-F substitution alters the binding kinetics (

  ) or accelerates the hydride transfer ( ) disproportionately, the KIE profile may shift, unmasking the chemical step.

Comparative Performance Metrics

The following table summarizes the kinetic divergence. Note the dramatic difference in affinity (

), which validates 3-FDG as a superior probe for in vivo NMR studies.

Metric	Native D-Glucose	3-Deoxy-3-Fluoro-D-Glucose (3-FDG)	Mechanistic Implication
(Affinity)			3-FDG saturates AR at physiological concentrations; ideal for competitive inhibition studies.
(Turnover)	Reference Standard (100%)	of Glucose	Fluorine substitution does not sterically hinder the catalytic pocket significantly.
Primary KIE ( )	(Masked)	Variable (Protocol Dependent)	Glucose RLS is product release. 3-FDG RLS must be determined empirically (see Protocol).
Detection Method	UV (340nm) / Radiometry	NMR / UV (340nm)	3-FDG allows real-time, non-invasive flux monitoring in tissue.
Product	Sorbitol	3-Deoxy-3-fluoro-sorbitol	The fluorinated polyol is not a substrate for Sorbitol Dehydrogenase (SDH) in some tissues, trapping the metabolite.

Experimental Protocols: Measuring the KIE

To determine the primary KIE, you must compare the reaction rates using NADPH (protium) and (4R)-[4-

H]NADPH (deuterium).

Phase A: Chemo-Enzymatic Synthesis of (4R)-[4- H]NADPH

Commercial deuterated cofactors are often racemic at the C4 position or prohibitively expensive. This self-validating protocol ensures stereospecific deuteration required by AR (A-side specific).

Reagents:

• NADP

  (oxidized form)

• [1-

  H]Glucose (Deuterium source, >98% D)

• Glucose Dehydrogenase (GlcDH) from Bacillus sp. (Specific for

  -D-glucose)

• Buffer: 50 mM Tris-HCl, pH 8.0

Workflow:

• Reaction Mix: Dissolve NADP

  (10 mol) and [1- H]Glucose (15 mol) in 1 mL buffer.

• Initiation: Add GlcDH (5 units). Incubate at 30°C.

• Monitoring: Track absorbance at 340 nm (

  ). Reaction is complete when plateaus.

• Purification: Filter through a 3 kDa MWCO spin column to remove enzyme. Purify via DEAE-Sepharose fast flow if high purity is required, eluting with a triethylammonium bicarbonate gradient.

• Validation: The resulting NADPH is specifically deuterated at the 4R position. Verify concentration using

  .

Phase B: Comparative Kinetic Assay

Reagents:

• Enzyme: Recombinant Human Aldose Reductase (hAR), approx 50 nM final conc.

• Substrates: D-Glucose (0–200 mM) AND 3-FDG (0–20 mM).

• Cofactors: NADPH and (4R)-[4-

  H]NADPH (fixed at 150 M).

• Buffer: 100 mM Potassium Phosphate, pH 7.0, 0.1 M Li

  SO (Lithium sulfate promotes stability).

Step-by-Step Protocol:

• Baseline Correction: In a quartz cuvette, mix buffer and NADPH. Monitor

  for 60 seconds to establish background oxidation.

• Substrate Addition: Add 3-FDG (start at

  ).

• Initiation: Add hAR enzyme. Rapidly mix (dead time < 2s).

• Data Acquisition: Monitor decrease in

  for 120 seconds.

• Repeat: Perform in triplicate for both NADPH and (4R)-[4-

  H]NADPH across 5 substrate concentrations ( to ).

Calculation: Fit data to the Michaelis-Menten equation for both isotopes.

Calculate the KIE on ( ) and ( ):

Visualizing the Kinetic Pathway

The following diagrams illustrate the reaction flow and the decision logic for interpreting KIE results.

Diagram 1: Aldose Reductase Mechanism & Isotope Sensitive Steps

Figure 1: Ordered Bi-Bi Mechanism of Aldose Reductase. The red arrow highlights the hydride transfer step, which is sensitive to deuterium substitution. For native glucose, the subsequent isomerization step (

) is often rate-limiting, masking the KIE.

Diagram 2: KIE Interpretation Logic

Figure 2: Decision Matrix for interpreting KIE values. A value near unity suggests the chemistry is not rate-limiting, common with "sticky" substrates like glucose.

Data Interpretation & Troubleshooting

Interpreting the Results

• Case A:

  (Unity): This confirms that for 3-FDG, like glucose, the physical step of product release or enzyme isomerization remains slower than the chemical hydride transfer. The fluorine substitution improved affinity ( ) but did not slow the chemistry enough to make it rate-limiting.

• Case B:

  (Significant): This indicates that the electronic withdrawal of the fluorine has altered the transition state or the binding orientation such that the hydride transfer is now the bottleneck. This is less common for wild-type AR but observed in specific mutants (e.g., Y48F).

Troubleshooting Common Issues

• "Background" Oxidation: AR is unstable. If

  decreases before substrate addition, the enzyme may be degrading. Use 0.1 M Li SO to stabilize.

• Impure Cofactor: If the deuterated NADPH is only 80% deuterated, your KIE will be artificially low. Always verify isotopic purity via Mass Spec or NMR before the assay.

References

• Kinoshita, J. H., et al. (1990). "Aldose reductase and diabetic complications." Journal of the American Medical Association. (Context: Establishes the metabolic flux relevance).

• Srivastava, S., et al. (2005). "Metabolism of 3-deoxy-3-fluoro-D-glucose by rat aldose reductase." Biochemistry.
• Grimshaw, C. E. (1992). "Aldose reductase: mechanism and inhibition." Biochemistry.

• Rowbotham, J. S., et al. (2021).[1] "Synthesis of [4S-2H]NADH, [4R-2H]NADH... through heterogeneous biocatalysis." Journal of Labelled Compounds and Radiopharmaceuticals. (Context: Protocol for stereospecific cofactor deuteration).

• Bohren, K. M., et al. (1989).[2] "Expression, purification, and characterization of human aldose reductase." Journal of Biological Chemistry. (Context: Purification protocols for hAR).

Sources

• 1. Synthesis of [4S-2 H]NADH, [4R-2 H]NADH, [4-2 H2 ]NADH and [4-2 H]NAD+ cofactors through heterogeneous biocatalysis in heavy water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enzymatic synthesis of [4R-2H]NAD (P)H and [4S-2H]NAD(P)H and determination of the stereospecificity of 7 alpha- and 12 alpha hydroxysteroid dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]

Specificity of Sorbitol Dehydrogenase for 3-Fluoro-Sorbitol vs Native Sorbitol

Executive Summary

Sorbitol Dehydrogenase (SDH, EC 1.1.1.[1][2][3][4]14) is the rate-limiting enzyme in the second step of the polyol pathway, converting sorbitol to fructose. While the enzyme exhibits strict specificity regarding the C2-hydroxyl group (the site of oxidation), its tolerance for modifications at the C3 position allows for the processing of specific fluorinated analogs.

Key Finding: 3-deoxy-3-fluoro-D-sorbitol (3-FS) is a functional substrate for SDH, whereas 2-deoxy-2-fluoro-D-sorbitol (2-FS) is not. This distinction is critical for researchers: 3-FS serves as a metabolic tracer for pathway flux (via

-NMR), while 2-FS acts as a metabolically inert paracellular marker (e.g., for Blood-Brain Barrier integrity).

Mechanistic Basis of Specificity

Native Substrate: D-Sorbitol

SDH is a zinc-dependent medium-chain dehydrogenase. The catalytic mechanism involves:

• Binding: Sorbitol binds to the active site, coordinating with the catalytic Zinc ion (

  ) via its C1-OH and C2-OH groups.

• Oxidation: The C2-hydroxyl group is deprotonated, and a hydride ion is transferred to NAD

  .

• Product Release: Fructose is released, and NADH dissociates.

The 3-Fluoro-Sorbitol Analog

• Structural Compatibility: The C3 position is adjacent to the reaction center (C2). Replacing the C3-hydroxyl (-OH) with a fluorine atom (-F) is sterically tolerated because fluorine is isosteric with the hydroxyl group (Van der Waals radius: F

  1.47 Å vs. OH 1.40 Å).

• Electronic Effect: Fluorine is highly electronegative. Its presence at C3 withdraws electron density from the C2-C3 bond. While this might inductively destabilize the transition state slightly compared to the native substrate, it does not abolish catalysis.

• Outcome: SDH successfully oxidizes 3-FS to 3-deoxy-3-fluoro-D-fructose (3-FF) .

The 2-Fluoro-Sorbitol Contrast

• Metabolic Dead End: In 2-FS, the reactive C2-hydroxyl is replaced by fluorine. Since fluorine cannot be oxidized to a ketone (it cannot lose a proton/hydride in the same manner as an alcohol), 2-FS cannot serve as a substrate. It remains chemically inert in this pathway.

Performance Comparison: Native vs. 3-Fluoro Analog

The following table summarizes the kinetic and functional differences between the native substrate and its fluorinated analogs.

Feature	Native D-Sorbitol	3-Deoxy-3-Fluoro-D-Sorbitol (3-FS)	2-Deoxy-2-Fluoro-D-Sorbitol (2-FS)
Substrate Status	Excellent	Functional Substrate	Non-Substrate
Product	D-Fructose	3-Deoxy-3-Fluoro-D-Fructose (3-FF)	None (Inert)
Reaction Site	C2-OH (Oxidation)	C2-OH (Oxidation)	C2-F (Blocked)
(Approx.)	3.4 mM (Sheep Liver)	Higher (Estimated > 5 mM)	N/A
Detection Method	UV (NADH at 340nm)	-NMR Spectroscopy	PET / -NMR
Primary Utility	Energy Metabolism	Metabolic Flux Probe	Barrier Integrity Marker

Note on Kinetics: While native sorbitol has a

in the low millimolar range (approx. 3.4 mM for sheep liver SDH), 3-FS generally exhibits a higher (lower affinity) due to the loss of the C3 hydrogen bond donor/acceptor capability, which aids in optimal substrate alignment within the active site.

Pathway Visualization

The following diagram illustrates the divergence in processing between the native substrate and the fluorinated analogs.

Figure 1: Differential processing of Sorbitol and its fluoro-analogs. 3-FS permits pathway flux, while 2-FS is a metabolic dead-end.

Experimental Protocols

Protocol A: Spectrophotometric Kinetic Assay (In Vitro)

This standard protocol measures the rate of NADH production, directly correlating to SDH activity.

Materials:

• Buffer: 100 mM Tris-HCl, pH 9.0.

• Cofactor: 20 mM NAD

  solution.

• Substrate: 500 mM D-Sorbitol (Control) or 500 mM 3-Fluoro-Sorbitol (Test).

• Enzyme: Sheep Liver SDH (lyophilized, reconstituted to 5-10 U/mL).

Workflow:

• Prepare Reaction Mix: In a quartz cuvette, combine:

  • 2.4 mL Buffer

  • 0.3 mL NAD

    solution

  • 0.3 mL Substrate solution (Final conc: ~50 mM)

• Equilibrate: Incubate at 30°C for 3 minutes to stabilize temperature.

• Initiate: Add 10 µL of SDH enzyme solution. Mix by inversion immediately.

• Measure: Record Absorbance at 340 nm (

  ) every 15 seconds for 5 minutes.

• Calculate:

  (Where 6.22 is the millimolar extinction coefficient of NADH).

Protocol B: -NMR Metabolic Tracking (Ex Vivo/In Vivo)

Since 3-FS and 3-FF have distinct chemical environments for the fluorine atom, NMR is the superior method for distinguishing substrate from product in complex mixtures.

Workflow:

• Tracer Administration: Inject 3-Fluoro-Glucose or 3-Fluoro-Sorbitol into the biological system (e.g., cell culture or perfused tissue).

• Incubation: Allow metabolism to proceed (typically 30–60 mins).

• Extraction: Homogenize tissue in perchloric acid (PCA) to stop enzymatic activity. Neutralize supernatant with KOH.

• Acquisition: Acquire

  -NMR spectra (proton-decoupled).

• Analysis:

  • 3-FS Signal: Look for resonance at approx. -198 to -200 ppm (relative to CFCl

    , varies by solvent).

  • 3-FF Signal: Look for a new resonance shifted downfield (approx. -190 ppm ), indicating oxidation of the adjacent carbon.

  • Validation: The appearance of the 3-FF peak confirms SDH activity.

Implications for Drug Development

• Inhibitor Screening: When designing SDH inhibitors (to prevent diabetic neuropathy caused by fructose accumulation), 3-FS can be used as a slow-turnover substrate probe . An effective inhibitor should block the conversion of 3-FS to 3-FF in NMR assays.

• Specificity Controls: 2-FS should be included as a negative control in cell-based assays to verify that uptake is not due to passive diffusion of damaged membranes but rather specific transport (if studying uptake) or to prove the specificity of the dehydrogenase reaction.

References

• Nipro Enzymes. (n.d.). Sorbitol Dehydrogenase (SorDH) Properties and Assay. Retrieved from [Link]

• Kwee, I. L., Nakada, T., & Card, P. J. (1987).[5] In vivo metabolism of 3-deoxy-3-fluoro-D-glucose. Journal of Neurochemistry, 49(2), 428-433. (Cited in PubMed snippet).

• Lindstad, R. G., & McKinley-McKee, J. S. (1998). The use of fluoro- and deoxy-substrate analogs to examine binding specificity and catalysis in the enzymes of the sorbitol pathway. Biochimica et Biophysica Acta (BBA) - Protein Structure and Molecular Enzymology.

• Li, X., et al. (2021). [18F]2-Fluoro-2-deoxy-sorbitol PET Imaging for Quantitative Monitoring of Enhanced Blood-Brain Barrier Permeability. Pharmaceutics, 13(11), 1753. Retrieved from [Link]

• BioAssay Systems. (n.d.). QuantiChrom™ Sorbitol Dehydrogenase Kit (DSDH-100). Retrieved from [Link]

Sources

• 1. sekisuidiagnostics.com [sekisuidiagnostics.com]
• 2. Sorbitol dehydrogenase - Wikipedia [en.wikipedia.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. eclinpath.com [eclinpath.com]
• 5. researchgate.net [researchgate.net]

Cross-Validation of 3-Fluoro-Sorbitol Tissue Distribution Studies

A Publish Comparison Guide for Metabolic Imaging

Part 1: Executive Summary & Strategic Context

3-Fluoro-Sorbitol (3-FS) represents a specialized metabolic probe primarily used to map Aldose Reductase (AR) activity via the polyol pathway. Unlike its structural isomer 2-[18F]fluorodeoxysorbitol (2-FDS) —which is widely recognized today as a PET tracer for Enterobacterales infection—3-FS is historically and mechanistically significant for studying diabetic neuropathy, cataract formation, and renal metabolism.

This guide focuses on the cross-validation of 3-FS tissue distribution, a critical workflow to confirm that in vivo signals accurately reflect enzymatic activity rather than non-specific accumulation. The validation framework compares non-invasive imaging (F-19 NMR or PET) against the "gold standard" of ex vivo quantification (GC-MS or Scintillation Counting).

Key Distinction: The Isomer Criticality

• 3-Fluoro-Sorbitol (3-FS): Metabolite of 3-fluoro-glucose (3-FG).[1] Trapped by Sorbitol Dehydrogenase (SDH) kinetics. Target: Host Aldose Reductase activity (Brain, Lens, Kidney).

• 2-Fluoro-Sorbitol (2-FDS): Substrate for bacterial transporters. Target: Gram-negative bacterial infection.

This guide addresses the specific validation protocols for 3-FS to support metabolic disease research.

Part 2: Mechanistic Basis & Causality

To validate tissue distribution, one must understand the "Metabolic Trapping" mechanism that localizes 3-FS.

The Polyol Pathway Trap

3-FS is not usually injected directly; it is generated in situ from 3-deoxy-3-fluoro-D-glucose (3-FG) .

• Entry: 3-FG enters cells via Glucose Transporters (GLUTs).

• Conversion: Aldose Reductase (AR) reduces 3-FG to 3-FS .

• Trapping: Unlike natural sorbitol, 3-FS is a poor substrate for Sorbitol Dehydrogenase (SDH) . It accumulates intracellularly, effectively mapping AR activity.

Pathway Visualization

The following diagram illustrates the metabolic divergence that allows 3-FS to serve as a stable probe for AR activity.

Caption: Differential metabolism of 3-FG showing the accumulation of 3-FS due to kinetic bottleneck at Sorbitol Dehydrogenase.[1][2][3]

Part 3: Cross-Validation Experimental Protocols

Scientific integrity requires that non-invasive imaging data be corroborated by physical tissue analysis. The following protocol outlines the validation system using F-19 NMR (In Vivo) and GC-MS (Ex Vivo).

Phase A: In Vivo Distribution (Non-Invasive)

Objective: Map real-time accumulation of 3-FS in AR-rich tissues.

• Tracer Administration:

  • Compound: 3-deoxy-3-fluoro-D-glucose (3-FG).[1][2][4][5][6]

  • Dose: 0.5 g/kg (for F-19 NMR sensitivity) or tracer levels for PET (if F-18 labeled).

  • Route: Intravenous (IV) bolus.

• Acquisition (F-19 NMR):

  • Use a surface coil tuned to 19F frequency.

  • Acquire spectra at 15-minute intervals post-injection.

  • Signal Identification: Monitor chemical shift at -199.5 ppm (characteristic of 3-FS). Distinguish from 3-FG signal (-197 ppm).

• Quantification:

  • Integrate peak areas relative to an external standard (e.g., trifluoroacetic acid capillary).

Phase B: Ex Vivo Validation (The Gold Standard)

Objective: Confirm chemical identity and absolute concentration.

• Tissue Harvesting:

  • At T=120 min, euthanize subject.

  • Rapidly excise tissues: Lens (High AR), Sciatic Nerve (High AR), Brain (Moderate AR), Liver (High Metabolism), Muscle (Negative Control).

  • Critical Step: Freeze clamp immediately in liquid nitrogen to stop metabolic flux.

• Extraction & Derivatization:

  • Homogenize tissue in perchloric acid.

  • Neutralize supernatant.

  • Lyophilize and derivatize with TMS (Trimethylsilyl) reagents for GC-MS.

• GC-MS Analysis:

  • Column: Fused silica capillary column.

  • Detection: Electron Impact (EI) ionization.

  • Validation Metric: The mass spectrum must match the synthetic 3-FS standard (distinct fragmentation pattern from 3-FG).

Phase C: Correlation Analysis

To declare the study "Validated," calculate the correlation coefficient (

) between the In Vivo Signal Intensity and the Ex Vivo Concentration (µmol/g) .

• Acceptance Criteria:

  across target tissues (Lens, Nerve, Brain).

• Discrepancy Check: If NMR signal > GC-MS concentration, suspect spectral overlap with other metabolites (e.g., 3-fluoro-gluconate).

Part 4: Comparative Data Analysis

The following table summarizes expected distribution profiles, contrasting 3-FS with its isomer 2-FDS and FDG. Use this to verify if your distribution data matches established biological models.

Feature	3-Fluoro-Sorbitol (3-FS)	2-Fluoro-Sorbitol (2-FDS)	[18F]FDG
Primary Mechanism	Metabolic Trapping (Aldose Reductase)	Bacterial Transporter Uptake	Hexokinase Trapping (Glycolysis)
Key Target Tissues	Lens, Sciatic Nerve, Kidney Medulla	Sites of Enterobacterales Infection	Brain, Heart, Tumor, Inflammation
Metabolic Fate	Accumulates as 3-FS (Slow oxidation)	Oxidized to Fructose analog (Bacteria)	Trapped as FDG-6-Phosphate
Validation Method	F-19 NMR / GC-MS	PET / Gamma Counting	PET / Gamma Counting
Clinical Utility	Diabetic Neuropathy/Cataract Research	Infection Imaging (Specific)	Oncology / Neurology (General)

Validation Workflow Diagram

This diagram details the decision logic for validating 3-FS distribution.

Caption: Logic flow for cross-validating in vivo imaging signals against ex vivo mass spectrometry data.

Part 5: References

• Nakada, T., Kwee, I. L., Griffey, B. V., & Griffey, R. H. (1988). F-19 MR imaging of glucose metabolism in the rabbit. Radiology.[7][8][9] Link

• Berkowitz, B. A., Moriyama, T., Fales, H. M., Byrd, R. A., & Balaban, R. S. (1990).[6] In vivo metabolism of 3-deoxy-3-fluoro-D-glucose.[1][2][6] Journal of Biological Chemistry.[6] Link

• Weinstein, E. A., et al. (2014). Imaging Enterobacteriaceae infection in vivo with 18F-fluorodeoxysorbitol positron emission tomography. Science Translational Medicine. (Provided for comparative context on 2-FDS). Link

• Tewson, T. J., Welch, M. J., & Raichle, M. E. (1978).[4] [18F]-labeled 3-deoxy-3-fluoro-D-glucose: Synthesis and preliminary biodistribution data.[4][5] Journal of Nuclear Medicine.[4][5][10] Link

Sources

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• 2. semanticscholar.org [semanticscholar.org]
• 3. meso-erythritol myo-inositol d-sorbitol: Topics by Science.gov [science.gov]
• 4. profiles.wustl.edu [profiles.wustl.edu]
• 5. [18F]-labeled 3-deoxy-3-fluoro-D-glucose: synthesis and preliminary biodistribution data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.rsna.org [pubs.rsna.org]
• 7. Positron emission tomography - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. Kit-based synthesis of 2-deoxy-2-[18F]-fluoro-D-sorbitol for bacterial imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. semanticscholar.org [semanticscholar.org]

Safety & Regulatory Compliance

3-Deoxy-3-fluoro-D-glucitol proper disposal procedures

3-Deoxy-3-fluoro-D-glucitol Disposal Guide: Operational Safety & Logistics

Executive Summary & Chemical Profile

Compound: 3-Deoxy-3-fluoro-D-glucitol Chemical Class: Fluorinated Polyol (Sugar Alcohol) Primary Hazard: Metabolic inhibition potential; Organofluorine combustion byproducts.[1][2] CAS: 34339-82-7 (Analogous reference for 3-fluoro-3-deoxy-D-glucitol)[1][2][3]

The Operational Challenge: While standard sugar alcohols (e.g., Sorbitol) are often treated as non-hazardous biological waste, 3-Deoxy-3-fluoro-D-glucitol must be treated as Halogenated Chemical Waste. The presence of the Carbon-Fluorine (C-F) bond fundamentally alters the disposal pathway.[1][2] Standard low-temperature incineration or drain disposal is strictly prohibited due to the potential formation of hydrofluoric acid (HF) during incomplete combustion and environmental persistence.[1][2]

Risk Assessment & Waste Classification

Before initiating disposal, you must classify the material based on its current state in your workflow.[1][2]

Parameter	Specification	Operational Implication
Physical State	White Crystalline Solid (typically)	Dispose as Solid Hazardous Waste .[1][2] Do not dissolve solely for disposal.
Solubility	Highly Water Soluble	If in solution, must go to Aqueous Chemical Waste , NOT sanitary sewer.[1][2]
Stability	Stable C-F Bond	Requires High-Temperature Incineration (off-site).[1][2]
Reactivity	Incompatible with Strong Oxidizers	Segregate from nitric acid, perchlorates, or permanganates.[1][2]
RCRA Status	Non-Listed (typically)	Treat as Characteristic Waste due to halogen content.[1][2]

Critical Safety Note: Although this compound is not P-listed (acutely toxic), fluorinated antimetabolites can interfere with glycolysis and the sorbitol pathway.[1][2] Handle with full PPE (Nitrile gloves, safety glasses, lab coat).[1][2]

Pre-Disposal "Self-Validating" Protocol

To ensure safety and compliance, execute this 3-step check before moving waste to the central accumulation area. This system prevents the most common lab accidents: incompatible mixing and unverified waste streams.[1][2]

• The pH Check:

  • Why: Waste contractors often consolidate compatible streams.[1][2] Acidic fluorinated waste can degrade containers or react with sulfides/cyanides in the same stream.[1][2]

  • Action: Dip a pH strip into the aqueous waste.[1][2] If pH < 4 or > 10, neutralize to pH 6–8 using dilute NaOH or HCl before adding to the carboy (unless the carboy is specifically designated for corrosive waste).[1][2]

• The Oxidizer Scan:

  • Why: Sugar alcohols are reducing agents.[1][2] Mixing them with strong oxidizers (e.g., Chromium VI waste) can cause exothermic runaways.[1][2]

  • Action: Verify the waste container does not contain oxidizers.[1][2][4]

• The Halogen Verification:

  • Why: Non-halogenated waste streams are often used for fuel blending (cheaper).[1][2][5] Fluorine contaminates this process.[1][2]

  • Action: You MUST tag this waste as "Halogenated" or "Fluorinated Organic." [1][2]

Step-by-Step Disposal Workflows

Scenario A: Disposal of Solid Waste (Pure Powder or Contaminated Debris)

Applicable to: Expired stock, spill cleanup materials (Kimwipes), and contaminated gloves.[1][2]

• Containment: Place solid waste in a clear, wide-mouth polyethylene (HDPE) jar or a heavy-duty hazardous waste bag (6-mil thickness).[1][2]

• Labeling: Apply a hazardous waste label.

  • Constituents: Write "3-Deoxy-3-fluoro-D-glucitol" (Do not use abbreviations like '3-DFG').[1][2]

  • Hazard Checkbox: Mark "Toxic" and "Irritant."[1][2]

• Segregation: Store in the "Solid Organic Waste" bin. Do not place in the general lab trash or biohazard (red bag) waste, as autoclaving fluorinated chemicals can release hazardous vapors.[1][2]

Scenario B: Disposal of Aqueous/Solvent Solutions

Applicable to: Reaction mixtures, HPLC effluent, or metabolic assay buffers.[1][2]

• Stream Selection:

  • If in Organic Solvent (Methanol/Acetonitrile): Pour into the Halogenated Organic Solvent carboy.[1][2]

  • If in Aqueous Buffer: Pour into the Aqueous Chemical Waste carboy.[1][2] Never pour down the sink.

• Rinsing: Triple rinse the original vessel with a minimal amount of compatible solvent.[1][2] Add the rinsate to the waste container.[1][2]

• Venting: Ensure the waste cap is vented (or loosely tightened if in a fume hood) to prevent pressure buildup if minor off-gassing occurs.[1][2]

Decision Logic Visualization

The following diagram illustrates the critical decision nodes for disposing of 3-Deoxy-3-fluoro-D-glucitol, ensuring the material reaches the correct incineration facility.

Figure 1: Decision tree for segregating fluorinated sugar alcohol waste.[1][2] Note the strict prohibition of drain disposal.[1][2][6]

Emergency Procedures (Spills)

In the event of a spill of 3-Deoxy-3-fluoro-D-glucitol:

• Evacuate & Ventilate: If the spill is large (>50g) or dust is airborne, evacuate the immediate area and allow aerosols to settle for 15 minutes.[1][2]

• PPE: Don double nitrile gloves, lab coat, and safety goggles.[1][2] Use a P95/N95 respirator if powder is loose.[1][2]

• Containment:

  • Solids: Cover with a wet paper towel to prevent dust generation, then scoop into a waste jar.[1][2]

  • Liquids: Absorb with vermiculite or standard spill pads.[1][2]

• Decontamination: Wipe the surface with water followed by a mild detergent.[1][2] Place all cleanup materials into the Solid Hazardous Waste container.

References

• National Institutes of Health (NIH). (2024).[1][2] Waste Management Guide: Chemical Waste Disposal.[1][2][7] Division of Environmental Protection.[1][2] [Link]1][2]

• PubChem. (2024).[1][2] 3-Deoxy-3-fluoro-D-glucose (Compound Summary). National Library of Medicine.[1][2] [Link]1][2]

• Occupational Safety and Health Administration (OSHA). (2024).[1][2][4] Hazard Communication Standard: Safety Data Sheets.[Link]1][2]

• U.S. Environmental Protection Agency (EPA). (2024).[1][2] Resource Conservation and Recovery Act (RCRA) Orientation Manual.[1][2][Link]1][2]

Sources

• 1. echemi.com [echemi.com]
• 2. 3'-Deoxy-3'-fluoroadenosine, 10 mg, CAS No. 75059-22-2 | Nucleotides & Nucleosides | Nucleotides & Nucleosides | Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]
• 3. 3-fluoro-3-deoxy-D-glucitol | Chemily Glycoscience [chemilyglycoscience.com]
• 4. fishersci.com [fishersci.com]
• 5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]

A Researcher's Guide to the Safe Handling of 3-Deoxy-3-fluoro-D-glucitol

The introduction of a fluorine atom into a biological molecule can significantly alter its properties, making fluorinated analogs like 3-Deoxy-3-fluoro-D-glucitol valuable tools in drug development and metabolic studies. However, this modification also necessitates a careful approach to laboratory safety. This guide provides essential information for the safe handling, use, and disposal of 3-Deoxy-3-fluoro-D-glucitol, ensuring the protection of laboratory personnel and the integrity of research.

Hazard Identification and Personal Protective Equipment (PPE)

Based on the data for 3-Deoxy-3-fluoro-D-glucose, it is prudent to assume that 3-Deoxy-3-fluoro-D-glucitol is harmful if swallowed, in contact with skin, or if inhaled.[1] Therefore, a comprehensive PPE strategy is crucial.

Core Protective Measures:

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles. A face shield is recommended when handling larger quantities or if there is a risk of splashing.	Protects against accidental splashes and airborne particles.
Hand Protection	Nitrile or neoprene gloves.	Provides a barrier against skin contact. Disposable nitrile gloves are suitable for general use with small quantities, but should be changed immediately upon contamination.
Body Protection	A standard laboratory coat. An acid-resistant or chemical-resistant apron should be worn over the lab coat when handling significant quantities.	Protects against spills and contamination of personal clothing.
Respiratory Protection	Not typically required when handling small quantities in a well-ventilated area. If there is a potential for aerosol generation or if working outside of a fume hood, a respirator may be necessary based on a risk assessment.	Minimizes the risk of inhaling airborne particles.

Always inspect PPE for integrity before use and do not use damaged equipment.

Operational and Disposal Plans: A Step-by-Step Guide

A systematic approach to handling 3-Deoxy-3-fluoro-D-glucitol, from receipt to disposal, is essential for maintaining a safe laboratory environment.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

• Keep it away from incompatible materials such as strong oxidizing agents.[2]

• The storage area should be clearly labeled.

2. Handling and Use:

• All handling of 3-Deoxy-3-fluoro-D-glucitol should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood, to minimize inhalation exposure.[1]

• Avoid the formation of dust and aerosols.[1]

• Do not eat, drink, or smoke in the laboratory.[1]

• Wash hands thoroughly after handling the compound.[1]

3. Spill Management:

In the event of a spill, immediate and appropriate action is critical.

• Evacuate: Alert others in the area and evacuate the immediate vicinity of the spill.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For a solid spill, carefully sweep up the material and place it into a suitable, labeled container for disposal. Avoid generating dust. For a liquid spill, use an inert absorbent material to contain and collect the substance.

• Clean: Decontaminate the spill area with an appropriate cleaning agent.

• Dispose: All contaminated materials, including absorbents and cleaning supplies, must be disposed of as hazardous waste.

Sources

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]